Fucose, tetraacetate

• CAS: 109430-94-6

Core Science & Biosynthesis

The Critical Role of Fucosylation and the Dawn of Metabolic Glycoengineering

An In-Depth Technical Guide to the Biological Applications of Tetraacetylated Fucose in Glycobiology

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of tetraacetylated fucose (Ac4Fuc) analogs and their transformative applications in modern glycobiology. We will move beyond simple protocols to explore the underlying principles, experimental design considerations, and the power of this technology to unravel the complex roles of fucosylation in health and disease.

Fucosylation, the addition of the deoxyhexose sugar L-fucose to glycans, is a pivotal post-translational modification that governs a vast array of biological processes.[1] Fucosylated glycans are integral to cell-cell recognition, immune responses, inflammation, and development.[2][3] Crucially, aberrant fucosylation is a hallmark of numerous diseases, particularly cancer, where it contributes to tumor progression, metastasis, and therapy resistance.[1][4][5][6][7][8]

Studying this dynamic modification has historically been challenging. However, the advent of Metabolic Glycoengineering (MGE) has provided a powerful chemical biology tool to probe and manipulate glycosylation in living systems.[9][10][11] MGE leverages the cell's own metabolic machinery, specifically the "salvage pathways," which can process exogenously supplied monosaccharide analogs.[1][2][11][12] These analogs are modified with a bioorthogonal chemical reporter—a functional group, like an azide or an alkyne, that is inert to biological systems but can undergo a specific chemical reaction.[13][14]

A primary hurdle for MGE is the poor membrane permeability of charged sugar molecules. This is overcome by masking the hydroxyl groups with acetyl esters, creating lipid-soluble precursors like tetraacetylated fucose.[2][12][15] Once inside the cell, non-specific cytosolic esterases cleave the acetyl groups, liberating the modified fucose and trapping it for metabolic processing.[11] This "prodrug" strategy is the cornerstone of effective metabolic labeling with fucose analogs.

Mechanism of Action: From Ac4Fuc Analog to Labeled Glycoprotein

The journey of a tetraacetylated fucose analog from the culture medium to its final destination on a glycoprotein is a multi-step enzymatic process. Understanding this pathway is crucial for designing and troubleshooting experiments.

• Cellular Uptake and Deacetylation: The peracetylated, charge-neutral fucose analog readily diffuses across the cell membrane. Cytosolic esterases then hydrolyze the four acetyl groups, releasing the fucose analog and preventing its exit from the cell.[11][12]

• Conversion to GDP-Fucose Analog: The liberated fucose analog enters the fucose salvage pathway. It is first phosphorylated by fucose kinase (FUK) and then converted into a guanosine diphosphate (GDP)-fucose analog by GDP-fucose pyrophosphorylase (GFPP).[14]

• Incorporation by Fucosyltransferases (FUTs): The GDP-fucose analog, now activated, serves as a donor substrate for various fucosyltransferases (FUTs) located in the Golgi apparatus. These enzymes transfer the modified fucose onto N-glycans, O-glycans, and glycolipids, effectively installing the chemical reporter onto a wide range of glycoconjugates.[2][14]

This metabolic process can be visualized as follows:

Caption: Intracellular processing of a tetraacetylated alkyne-fucose analog.

Bioorthogonal Ligation: Visualizing the Invisible with "Click Chemistry"

Once the bioorthogonal reporter is incorporated, it can be covalently tagged using a highly specific and efficient reaction known as "click chemistry".[16][17] The most common variant used in this context is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[18][19] This reaction forms a stable triazole linkage between an azide-modified probe and an alkyne-modified glycan (or vice-versa).

The probe can be a fluorophore for imaging, biotin for affinity purification, or any other molecule of interest. The power of this two-step approach lies in its specificity; the labeling reaction occurs only where the metabolic reporter has been installed, providing a very low-background signal.[11]

Caption: General experimental workflow for metabolic labeling and detection.

Core Applications & Experimental Protocols

This technology enables a wide range of applications, from fundamental cell biology to biomarker discovery and therapeutic development.

Application: Imaging and Localization of Fucosylated Glycans

By ligating a fluorescent probe to the metabolically incorporated reporter, one can visualize the distribution of fucosylated glycans in fixed or living cells. This is invaluable for studying changes in glycosylation during processes like cell division, differentiation, or in response to stimuli.

Protocol: Fluorescent Labeling of Cell-Surface Fucosylated Glycans

This protocol is a self-validating system. A control sample incubated without the Ac4Fuc-Alkyne should yield no significant fluorescence, confirming the specificity of the labeling.

• Cell Culture and Metabolic Labeling:

  • Causality: The choice of cell line and culture conditions should be appropriate for the biological question. The concentration and incubation time for the fucose analog must be optimized to achieve sufficient labeling without inducing cytotoxicity.[20]

  • a. Plate cells (e.g., HeLa or Jurkat) on glass coverslips in a 24-well plate and grow to ~70% confluency.

  • b. Prepare a stock solution of the alkyne-modified tetraacetylated fucose (e.g., 6-alkynyl Ac4Fuc) in DMSO.

  • c. Add the fucose analog to the culture medium to a final concentration of 25-50 µM. Also, prepare a "no-sugar" control plate.

  • d. Incubate for 48-72 hours under standard cell culture conditions. The duration allows for sufficient turnover and incorporation of the analog into newly synthesized glycans.[21]

• Cell Fixation and Permeabilization (Optional):

  • Causality: Fixation preserves cell morphology. Permeabilization is only required if you intend to label intracellular fucosylated proteins. For cell-surface labeling, skip permeabilization.

  • a. Gently wash cells three times with 1x PBS to remove residual media and unincorporated sugar.

  • b. Fix cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • c. (Optional) Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

  • d. Wash three times with 1x PBS.

• Bioorthogonal Ligation (Click Reaction):

  • Causality: The Cu(I) catalyst is essential for the CuAAC reaction but can be toxic. Using a copper-chelating ligand like TBTA protects the catalyst and improves reaction efficiency. All components must be freshly prepared.

  • a. Prepare the "Click-it®" reaction cocktail. For a 500 µL reaction, combine:

    • 430 µL 1x PBS

    • 10 µL of 50 mM CuSO4

    • 10 µL of a 50 mM solution of a copper-chelating ligand (e.g., TBTA).

    • 5 µL of a 1 mM stock of azide-fluorophore (e.g., Azide-Alexa Fluor 488).

    • 50 µL of a 100 mM solution of a reducing agent (e.g., sodium ascorbate). Crucially, add the sodium ascorbate last to initiate the reaction by reducing Cu(II) to the active Cu(I) state.

  • b. Add the reaction cocktail to the cells and incubate for 30-60 minutes at room temperature, protected from light.

  • c. Wash cells three times with 1x PBS.

• Imaging:

  • a. Mount the coverslip onto a microscope slide with an antifade mounting medium containing a nuclear counterstain (e.g., DAPI).

  • b. Image using a fluorescence or confocal microscope with the appropriate filter sets for your chosen fluorophore and DAPI.

Application: Proteomic Identification of the Fucoproteome

Switching the probe from a fluorophore to biotin enables the enrichment of fucosylated proteins from a complex cell lysate. These enriched proteins can then be identified and quantified using mass spectrometry, providing a snapshot of the "fucoproteome" and revealing how it changes between different biological states.[3][22]

Protocol: Enrichment and MS-Based Analysis of Fucosylated Glycoproteins

• Metabolic Labeling and Cell Harvest:

  • a. Perform metabolic labeling as described in step 1 of the imaging protocol, scaling up to a 10 cm or 15 cm dish to obtain sufficient protein yield.

  • b. Harvest cells by scraping into ice-cold PBS containing protease inhibitors. Pellet cells by centrifugation.

• Cell Lysis and Protein Extraction:

  • Causality: A lysis buffer containing detergents (like RIPA buffer) is necessary to solubilize membrane and cellular proteins effectively. Protease and phosphatase inhibitors are critical to prevent protein degradation.

  • a. Resuspend the cell pellet in a suitable lysis buffer (e.g., RIPA buffer) supplemented with a protease inhibitor cocktail.

  • b. Lyse cells by sonication or incubation on ice.

  • c. Clarify the lysate by centrifugation at ~14,000 x g for 20 minutes at 4°C. Collect the supernatant containing the total protein extract.

  • d. Determine protein concentration using a standard assay (e.g., BCA assay).

• Bioorthogonal Ligation with Azide-Biotin:

  • a. To ~1 mg of total protein in lysis buffer, add the click reaction components as described previously, but substitute the azide-fluorophore with an azide-biotin conjugate (e.g., Azide-PEG4-Biotin).

  • b. Allow the reaction to proceed for 1-2 hours at room temperature with gentle rotation.

• Affinity Purification of Biotinylated Proteins:

  • Causality: Streptavidin has an extremely high affinity for biotin, allowing for the specific capture of labeled proteins. Extensive washing is required to remove non-specifically bound proteins, which are a major source of background in proteomic experiments.

  • a. Add high-capacity streptavidin agarose beads to the lysate and incubate for 2-4 hours at 4°C with rotation.

  • b. Pellet the beads by gentle centrifugation.

  • c. Wash the beads extensively:

    • 2x with 0.1% SDS in PBS

    • 2x with 1 M NaCl

    • 2x with PBS

    • 2x with 50 mM ammonium bicarbonate (a volatile buffer compatible with mass spectrometry).

• On-Bead Digestion and MS Analysis:

  • a. Resuspend the washed beads in 50 mM ammonium bicarbonate.

  • b. Reduce disulfide bonds with DTT and alkylate with iodoacetamide.

  • c. Add trypsin and incubate overnight at 37°C to digest the captured proteins into peptides.

  • d. Collect the supernatant containing the peptides. Elute any remaining peptides from the beads with a formic acid solution.

  • e. Desalt the peptides using a C18 StageTip or similar device.

  • f. Analyze the peptides by nano-liquid chromatography-tandem mass spectrometry (nanoLC-MS/MS).[22][23][24] The resulting data can be searched against a protein database to identify the fucosylated proteins.

Application: Investigating Fucosylation in Cancer and Therapeutics

Altered fucosylation, particularly core fucosylation (the α-1,6-linkage of fucose to the innermost GlcNAc of an N-glycan), is deeply implicated in cancer.[1][6] Elevated core fucosylation, mediated by the enzyme FUT8, can modulate the signaling of growth factor receptors like EGFR and is often associated with a poor prognosis.[1]

Caption: Core fucosylation can enhance EGFR signaling in cancer.

Metabolic labeling with Ac4Fuc analogs allows researchers to track global changes in fucosylation in cancer models. Furthermore, this chemical biology approach complements the development of small molecule inhibitors targeting fucosylation pathways (e.g., FUT8 inhibitors) as potential cancer therapeutics.[4][25]

Another key therapeutic area is in antibody engineering. The absence of core fucose on the Fc N-glycan of IgG1 antibodies dramatically enhances their binding to the FcγRIIIa receptor on immune effector cells, leading to significantly increased antibody-dependent cellular cytotoxicity (ADCC).[2][15][26] Metabolic inhibitors of fucosylation are being developed as additives in antibody production to easily manufacture these more potent, afucosylated antibodies.[26]

Data Summary and Considerations

Different fucose analogs can exhibit varied metabolic efficiencies and may be utilized differently by specific FUTs.[27] The choice of analog can therefore influence the outcome of an experiment.

Fucose Analog Reporter	Common Acylated Form	Key Characteristics & Applications	References
6-Alkynyl-fucose	Ac4-6-Alk-Fuc	Well-tolerated by many fucosyltransferases. Widely used for both imaging and proteomics. May also act as an inhibitor of the GDP-fucose biosynthetic enzyme FX at higher concentrations.	[14][27][28]
7-Alkynyl-fucose	Ac4-7-Alk-Fuc	Reported to be an excellent substrate for various FUTs, leading to highly sensitive detection with low toxicity.	[29]
6-Azido-fucose	Ac4-6-Az-Fuc	One of the first fucose reporters developed. Effective for labeling, but can exhibit some cytotoxicity compared to alkyne analogs. Allows for copper-free click chemistry applications.	[3][14][30]
2-Fluorofucose	Ac4-2F-Fuc	Acts as a metabolic inhibitor of fucosylation rather than a reporter. It is converted to GDP-2F-Fucose, which inhibits FUTs. Used to study the functional consequences of reduced fucosylation.	[25]

Conclusion: A Versatile Tool for Modern Glycobiology

The use of tetraacetylated fucose analogs for metabolic glycoengineering represents a powerful convergence of chemistry and biology. This technology provides an unprecedented ability to metabolically label, visualize, identify, and manipulate fucosylated glycoconjugates within a physiologically relevant context. For researchers in basic science and drug development, Ac4Fuc-based tools are indispensable for dissecting the intricate roles of fucosylation and for engineering next-generation therapeutics.

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Fucose, Tetraacetate: A Strategic Building Block for Advancing Cancer Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Aberrant fucosylation, the enzymatic addition of the deoxyhexose sugar L-fucose to glycoproteins and glycolipids, is a well-established hallmark of cancer. This altered glycosylation landscape plays a pivotal role in tumor progression, metastasis, immune evasion, and drug resistance. Consequently, the ability to study and manipulate fucosylation pathways in cancer is of paramount importance for the development of novel diagnostics and therapeutics. Fucose, tetraacetate, a chemically protected and cell-permeable derivative of L-fucose, has emerged as a critical building block in this endeavor. This technical guide provides a comprehensive overview of the strategic application of fucose, tetraacetate in cancer research, detailing its synthesis, its utility in metabolic glycoengineering, and its role in the construction of fucosylated cancer-associated antigens and the development of fucosylation inhibitors.

The Critical Role of Fucosylation in Cancer Biology

Fucosylation is a post-translational modification that is integral to a multitude of biological processes, including cell adhesion, signal transduction, and immune responses.[1] In the context of cancer, the expression of fucosylated glycans is often dramatically altered, contributing to the malignant phenotype.[2] These changes are orchestrated by a family of enzymes known as fucosyltransferases (FUTs), which catalyze the transfer of fucose from a donor substrate, guanosine diphosphate (GDP)-fucose, to acceptor molecules.[3]

Key aspects of fucosylation in cancer include:

• Metastasis and Cell Adhesion: Altered fucosylation on the cancer cell surface can mediate adhesion to endothelial cells, a critical step in the metastatic cascade. For instance, the overexpression of fucosylated antigens like sialyl Lewis X (sLex) on cancer cells facilitates their binding to selectins on endothelial cells.[4]

• Signaling Pathway Modulation: Fucosylation can directly impact the function of key signaling receptors. A prime example is the Epidermal Growth Factor Receptor (EGFR), where core fucosylation (the addition of fucose to the innermost GlcNAc of an N-glycan) is known to promote receptor dimerization and phosphorylation, thereby activating downstream pro-survival and proliferative pathways like Akt and Erk.[5][6][7][8] Conversely, terminal fucosylation can have inhibitory effects on EGFR signaling.[5]

• Immune Evasion: Changes in cell surface fucosylation can help cancer cells evade the immune system by masking tumor antigens or by engaging with inhibitory immune receptors.

• Drug Resistance: Aberrant fucosylation has been linked to resistance to chemotherapy and targeted therapies.[8]

The profound impact of fucosylation on cancer biology underscores the need for robust chemical tools to investigate and modulate these pathways. Fucose, tetraacetate serves as a cornerstone in this chemical biology toolbox.

Fucose, Tetraacetate: A Versatile Chemical Tool

1,2,3,4-Tetra-O-acetyl-L-fucopyranose, commonly referred to as fucose, tetraacetate or peracetylated fucose, is a synthetic derivative of L-fucose where the hydroxyl groups are protected by acetyl groups.[] This chemical modification confers several advantageous properties for its use in biological systems:

• Enhanced Cell Permeability: The acetyl groups increase the lipophilicity of the fucose molecule, allowing it to readily cross the cell membrane via passive diffusion.[1][7] Once inside the cell, non-specific esterases efficiently remove the acetyl groups, liberating free L-fucose.[7]

• Metabolic Precursor: The intracellularly released L-fucose enters the salvage pathway for GDP-fucose biosynthesis.[3] This pathway utilizes fucokinase and GDP-fucose pyrophosphorylase to convert L-fucose into the activated sugar nucleotide GDP-fucose, the substrate for fucosyltransferases.

• Chemical Building Block: The protected hydroxyl groups make fucose, tetraacetate an ideal starting material for the chemical synthesis of more complex molecules, such as fucosylated oligosaccharides, cancer-associated antigens, and fucosylation inhibitors.[]

The following diagram illustrates the metabolic fate of fucose, tetraacetate within a cancer cell and its subsequent impact on EGFR signaling.

Caption: Metabolic pathway of fucose, tetraacetate and its impact on EGFR signaling.

Synthesis of 1,2,3,4-Tetra-O-acetyl-L-fucopyranose

The synthesis of fucose, tetraacetate is a standard procedure in carbohydrate chemistry, typically achieved by the per-O-acetylation of L-fucose using acetic anhydride in the presence of a base catalyst such as pyridine.

Experimental Protocol: Synthesis of 1,2,3,4-Tetra-O-acetyl-L-fucopyranose

This protocol describes a general method for the O-acetylation of L-fucose.[10][11]

Materials:

• L-Fucose

• Acetic anhydride (Ac₂O)

• Dry pyridine

• Dry dichloromethane (DCM) or ethyl acetate (EtOAc)

• 1 M HCl

• Saturated aqueous NaHCO₃

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for column chromatography

Procedure:

• Dissolve L-fucose (1.0 equivalent) in dry pyridine under an inert atmosphere (e.g., Argon).

• Cool the solution to 0°C in an ice bath.

• Slowly add acetic anhydride (1.5-2.0 equivalents per hydroxyl group) to the solution.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is completely consumed, as monitored by Thin Layer Chromatography (TLC).

• Quench the reaction by adding dry methanol.

• Co-evaporate the reaction mixture with toluene to remove residual pyridine.

• Dilute the residue with DCM or EtOAc.

• Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain 1,2,3,4-tetra-O-acetyl-L-fucopyranose.

Metabolic Glycoengineering with Fucose, Tetraacetate in Cancer Cells

Metabolic glycoengineering is a powerful technique to modify the glycan structures on the surface of living cells by introducing synthetic, modified monosaccharides into their metabolic pathways.[3] Fucose, tetraacetate is an excellent tool for such studies, allowing researchers to investigate the consequences of altered fucosylation on cancer cell behavior.

Experimental Protocol: Metabolic Glycoengineering of a Cancer Cell Line with Fucose, Tetraacetate

This protocol provides a general workflow for treating a cancer cell line with fucose, tetraacetate and assessing the resulting changes in fucosylation.

Materials:

• Cancer cell line of interest (e.g., a lung or breast cancer cell line known to have altered fucosylation)

• Appropriate cell culture medium and supplements

• 1,2,3,4-Tetra-O-acetyl-L-fucopyranose

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Lectin from Aleuria aurantia (AAL), conjugated to a fluorescent probe (e.g., FITC) or biotin

• Flow cytometer or fluorescence microscope

• Cell lysis buffer

• Reagents for Western blotting

Procedure:

• Cell Culture: Culture the cancer cells in their recommended medium until they reach the desired confluency for the experiment.

• Preparation of Fucose, Tetraacetate Stock Solution: Dissolve 1,2,3,4-tetra-O-acetyl-L-fucopyranose in DMSO to prepare a concentrated stock solution (e.g., 100 mM).

• Treatment of Cells:

  • Dilute the fucose, tetraacetate stock solution in the cell culture medium to the desired final concentrations. Typical concentrations for peracetylated fucose analogs in metabolic glycoengineering experiments range from 20 µM to 500 µM.[1][12]

  • Include a vehicle control (DMSO alone) at the same final concentration as in the highest fucose, tetraacetate treatment group.

  • Replace the existing medium of the cultured cells with the medium containing fucose, tetraacetate or the vehicle control.

  • Incubate the cells for a period of 24 to 72 hours to allow for the metabolic incorporation of the fucose.

• Analysis of Fucosylation:

  • Flow Cytometry or Fluorescence Microscopy:

    • Harvest the cells and wash with PBS.

    • Incubate the cells with a fluorescently labeled AAL lectin, which specifically binds to fucose residues.

    • Analyze the cells using a flow cytometer to quantify the mean fluorescence intensity, which corresponds to the level of cell surface fucosylation. Alternatively, visualize the cells using a fluorescence microscope.

  • Lectin Blotting:

    • Lyse the treated and control cells and determine the protein concentration of the lysates.

    • Separate the proteins by SDS-PAGE and transfer them to a membrane.

    • Probe the membrane with biotinylated AAL lectin, followed by incubation with streptavidin-HRP and a chemiluminescent substrate to visualize fucosylated proteins.

Fucose, Tetraacetate as a Building Block for Fucosylated Antigens and Inhibitors

Beyond its use in metabolic glycoengineering, fucose, tetraacetate is a crucial starting material for the chemical synthesis of complex fucosylated structures with applications in cancer research.

• Synthesis of Cancer-Associated Antigens: Many tumor-associated carbohydrate antigens (TACAs) are fucosylated, such as the Lewis antigens (Lea, Leb, Lex, Ley, sLea, and sLex). The chemical synthesis of these complex oligosaccharides is essential for the development of cancer vaccines and diagnostics. Fucose, tetraacetate, after conversion to a suitable glycosyl donor (e.g., a fucosyl bromide or thioglycoside), can be used to introduce the fucose moiety onto a growing oligosaccharide chain.[]

• Development of Fucosylation Inhibitors: Fucose, tetraacetate can be chemically modified to create analogs that act as inhibitors of fucosylation. For example, fluorinated versions of peracetylated fucose have been synthesized and shown to inhibit the proliferation of cancer cells.[13] These analogs are taken up by cells, converted to their GDP-fucose counterparts, and then act as competitive inhibitors of fucosyltransferases or as feedback inhibitors of the GDP-fucose biosynthesis pathway.[13]

The following table summarizes the inhibitory activity of some peracetylated fluorinated L-fucose analogs on cancer cell proliferation.

Compound	Cell Line	IC₅₀ (µM)
Peracetylated 6-fluoro-L-fucose	HCT116 (Colon Cancer)	159
Peracetylated 6,6-difluoro-L-fucose	HCT116 (Colon Cancer)	43
Peracetylated 6,6,6-trifluoro-L-fucose	HCT116 (Colon Cancer)	58
Peracetylated 2-deoxy-2-fluoro-L-fucose	Various	No apparent effect
Data sourced from Dai et al. (2020)[13]

This data highlights how modifications to the fucose scaffold, enabled by starting with a protected form like fucose, tetraacetate, can lead to potent biological activity.

Conclusion and Future Perspectives

Fucose, tetraacetate is a powerful and versatile tool in the arsenal of cancer researchers. Its ability to readily enter cells and participate in the fucose salvage pathway makes it an invaluable reagent for metabolic glycoengineering studies aimed at elucidating the functional consequences of altered fucosylation in cancer. Furthermore, its role as a key building block in the synthesis of complex fucosylated antigens and inhibitors is driving the development of novel immunotherapies and targeted treatments. As our understanding of the cancer glycome deepens, the strategic application of fucose, tetraacetate and its derivatives will undoubtedly continue to fuel innovation in the fight against cancer.

References

• Cheng, L., Zhang, Y., Wang, L., & Zhang, L. (2020). Sialylation and fucosylation of epidermal growth factor receptor suppress its dimerization and activation in lung cancer cells. Proceedings of the National Academy of Sciences, 117(18), 9883-9892.
• Wang, X., Gu, J., Ihara, H., Miyoshi, E., Honke, K., & Taniguchi, N. (2006). Core fucosylation regulates epidermal growth factor receptor-mediated intracellular signaling. The Journal of biological chemistry, 281(5), 2572–2577.
• Matsumoto, K., Yokote, H., Arao, T., Maegawa, M., Tanaka, K., Fujita, Y., ... & Nishio, K. (2012). N-Glycan fucosylation of epidermal growth factor receptor modulates receptor activity and sensitivity to epidermal growth factor receptor tyrosine kinase inhibitor. Cancer science, 103(8), 1456–1462.
• Fu, J., Guo, Q., Feng, Y., & Wu, A. (2022). Different EGFR fucosylation sites lead to different EGFR activation.
• Thorne, C., & O'Brien, M. (2005). Functional Effects of Glycosylation at Asn-579 of the Epidermal Growth Factor Receptor. Biochemistry, 44(44), 14694-14704.
• Goh, J. S., & Bertozzi, C. R. (2015). Applying Acylated Fucose Analogues to Metabolic Glycoengineering. Bioengineering, 2(4), 213-234.
• Dai, Y., Hartke, R., Li, C., Liu, X., & Chen, X. (2020). Synthetic Fluorinated l-Fucose Analogs Inhibit Proliferation of Cancer Cells and Primary Endothelial Cells. ACS chemical biology, 15(10), 2735–2744.
• Sarkar, A. K., Fritz, T. A., Taylor, W. H., & Esko, J. D. (1995). Biosynthesis of fucosylated and sialylated oligosaccharides on acetylated Gal beta 1-4GlcNAc-NM and GlcNAc beta 1-3Gal-NM. The Journal of biological chemistry, 270(48), 28675–28684.
• Dai, Y., Hartke, R., Li, C., Liu, X., & Chen, X. (2020). Synthetic Fluorinated l-Fucose Analogs Inhibit Proliferation of Cancer Cells and Primary Endothelial Cells. ACS chemical biology, 15(10), 2735–2744.
• Tsuchida, A., & Kobayashi, K. (2021). O-Acetylation using acetic anhydride in pyridine. Glycoscience Protocols, 1(1), 1-4.
• The Diverse Contributions of Fucose Linkages in Cancer. (2019). Cancers, 11(9), 1258.
• Nguyen, T. P., Zhang, Y., & Defrees, S. (2019). Core-Fucosylated Tetra-Antennary N-Glycan Containing A Single N-Acetyllactosamine Branch Is Associated with Poor Survival Outcome in Breast Cancer. Cancers, 11(5), 721.
• Yuniwati, R., & Suwalsky, M. (2020). Effects of L-fucose supplementation on the viability of cancer cell lines.
• The Role of Fucose in Early Cancer Detection. (2015). KU ScholarWorks.
• Metabolic Glycan Labeling of Cancer Cells Using Variably Acetylated Monosaccharides. (2022).
• L-Fucose increases the fucosylation of colorectal cancer cells via promoting the accumulation of serine. (2023). Food & Function, 14(10), 4641-4653.
• Gersh, I. (1949). A protein component of the Golgi apparatus. Archives of Biochemistry, 21(1), 205-206.
• Alhassan, M. I., Johnson, B. J., & Codée, J. D. (2012). 1,3,4-Tri-O-acetyl-2-N-(trifluoroacetyl)-β-l-fucose. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 11), o3134.

• Core-Fucosylated Tetra-Antennary N-Glycan Containing A Single N-Acetyllactosamine Branch Is Associated with Poor Survival Outcome in Breast Cancer. ResearchGate. Retrieved March 29, 2026, from [Link]

• The Function of Fucosylation in Progression of Lung Cancer. (2020). Frontiers in Oncology, 10, 1433.
• A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study. (2007). Molecules, 12(10), 2357-2369.

• Synthetic Fluorinated l -Fucose Analogs Inhibit Proliferation of Cancer Cells and Primary Endothelial Cells. Johns Hopkins University. Retrieved March 29, 2026, from [Link]

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• 6. Core fucosylation regulates epidermal growth factor receptor-mediated intracellular signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
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Commercial Sourcing, Analytical Purity, and Application Workflows of 1,2,3,4-Tetra-O-acetyl-α-L-fucopyranose in Glycochemistry

Introduction & Mechanistic Relevance

In modern glycochemistry and biopharmaceutical development, 1,2,3,4-Tetra-O-acetyl-α-L-fucopyranose serves as a cornerstone building block. Fucosylation is a critical post-translational modification in human biology, heavily influencing the pharmacokinetics of therapeutic antibodies (e.g., ADCC enhancement) and serving as the primary recognition motif for bacterial lectins like Pseudomonas aeruginosa LecB[1].

To synthesize complex fucosylated glycans—such as the Lewis antigens (e.g., Sialyl Lewis X) or synthetic H-Type II pentasaccharides[2]—researchers require a highly pure, stereochemically defined fucose precursor. The tetraacetate derivative provides a stable, fully protected pyranose ring that can be selectively activated at the anomeric (C1) position to form reactive glycosyl donors, such as trichloroacetimidates or glycosyl bromides[3].

Commercial Sourcing & The Causality of Purity

A critical failure point in oligosaccharide synthesis is the assumption of anomeric purity from commercial vendors. The stereochemical outcome of a glycosylation reaction is heavily dependent on the purity of the donor precursor.

When sourcing this molecule, researchers must distinguish between the specific α -L-isomer (CAS: 64913-16-2) and general L-fucopyranose tetraacetate mixtures (CAS: 24332-95-4) . Trace β -anomer impurities or under-acetylated species in mixed batches can derail stereoselective glycosylations, leading to complex mixtures that are nearly impossible to separate via standard silica gel chromatography. High purity (>98% HPLC) is strictly required for GMP-grade oligosaccharide synthesis.

Table 1: Commercial Sourcing Landscape and Purity Specifications

A comparative summary of quantitative data across major chemical suppliers.

Vendor	CAS Number	Isomeric Form	Stated Purity	Primary Analytical Methods
TCI Chemicals	64913-16-2	α -L-isomer	≥ 98.0%	HPLC, Optical Rotation[4]
Ambeed	64913-16-2	α -L-isomer	> 98.0%	NMR, HPLC[5]
Sigma-Aldrich	24332-95-4	Mixed Anomers	95.0%	HPLC[6]
Fisher (TRC)	24332-95-4	Mixed Anomers	90.0%	NMR, MS[7]

Analytical Validation: A Self-Validating QC Protocol

To ensure scientific integrity, incoming commercial batches must be subjected to a self-validating Quality Control (QC) system. Do not rely solely on the Certificate of Analysis (COA). The following protocol leverages structural causality to confirm identity and stereopurity.

Step-by-Step QC Methodology:

• 1 H-NMR Anomeric Assessment: Dissolve 10 mg of the commercial standard in 0.6 mL of CDCl 3​ . Acquire a 1 H-NMR spectrum at 400 MHz.

  • Causality: The anomeric proton ( H−1 ) is the diagnostic signal. In the α -anomer, H−1 appears as a doublet with a small vicinal coupling constant ( J1,2​≈3.0−4.0 Hz) due to the equatorial-axial relationship. If a doublet with a larger coupling constant ( J1,2​≈8.0 Hz) is observed, it indicates diaxial coupling, proving contamination by the β -anomer.

• Optical Rotation: Dissolve 1.0 g of the compound in 100 mL of CHCl 3​ ( c=1 ). Measure the specific rotation at 20°C using the sodium D-line (589 nm).

  • Causality: Chiral inversion at the anomeric center during bulk acetylation is a common manufacturing defect. A pure α -anomer must exhibit an [α]D20​ between -115.0° and -125.0°[4].

• Thermal Analysis: Verify the melting point. Pure crystalline 1,2,3,4-Tetra-O-acetyl-α-L-fucopyranose melts sharply between 92.0°C and 96.0°C[4].

Experimental Workflows: Synthesis of Reactive Glycosyl Donors

Once validated, the stable tetraacetate must be converted into a reactive donor for downstream application, such as the synthesis of LecB inhibitors[1] or gold glyconanoparticles[3]. The trichloroacetimidate method is preferred for its stability and high yield[2].

Protocol: Synthesis of Fucosyl Trichloroacetimidate

• Selective Anomeric Deacetylation:

  • Dissolve 1,2,3,4-Tetra-O-acetyl-α-L-fucopyranose (1.0 eq) in anhydrous DMF. Add hydrazine acetate (1.1 eq) and stir at 50°C for 2 hours.

  • Causality: Standard Zemplén conditions (NaOMe/MeOH) would globally deacetylate the molecule. Hydrazine acetate is chosen because it selectively targets the anomeric ester (forming a stable hemiacetal) while preserving the C2, C3, and C4 acetates.

• Workup: Dilute the mixture with ethyl acetate, wash extensively with brine to remove DMF, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield 2,3,4-tri-O-acetyl-L-fucopyranose.

• Imidate Formation:

  • Dissolve the resulting hemiacetal in anhydrous CH 2​ Cl 2​ . Add trichloroacetonitrile (CCl 3​ CN, 10.0 eq) and a catalytic amount of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.1 eq) at 0°C.

  • Causality: DBU acts as a non-nucleophilic base, cleanly deprotonating the anomeric hydroxyl group, which subsequently attacks the electrophilic nitrile carbon of CCl 3​ CN without causing side-reactions.

• Purification: Concentrate the mixture and purify via short-column silica gel chromatography using Hexanes/EtOAc supplemented with 1% Triethylamine (Et 3​ N).

  • Causality: Trichloroacetimidates are highly acid-sensitive. The addition of 1% Et 3​ N neutralizes the acidic silanol groups on the silica gel, preventing the degradation of the donor during purification.

Workflow Visualization

Fig 1: Analytical validation and synthetic workflow of fucose tetraacetate into glycosyl donors.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. DSpace [dspace.library.uu.nl]
• 4. 1,2,3,4-Tetra-O-acetyl-alpha-L-fucopyranose | 64913-16-2 | TCI AMERICA [tcichemicals.com]
• 5. 64913-16-2 | 1,2,3,4-Tetra-O-acetyl-alpha-L-fucopyranose | Chiral Building Blocks | Ambeed.com [ambeed.com]
• 6. 1,2,3,4-Tetra-o-acetyl-l-fucopyranose | 24332-95-4 [sigmaaldrich.com]
• 7. 1,2,3,4-Tetra-O-acetyl-L-fucopyranose, 90%, TRC 2 g | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.fr]

The Strategic Use of Acetylated Sugars in Modern Glycan Synthesis: A Technical Guide

Abstract

In the intricate field of carbohydrate chemistry, the synthesis of complex glycans and glycoconjugates demands precise control over the reactivity of a multitude of hydroxyl groups. Acetyl (Ac) groups are among the most fundamental and widely utilized protecting groups due to their reliability, ease of introduction and removal, and profound influence on the stereochemical outcome of glycosylation reactions. This technical guide provides an in-depth analysis of the function and application of acetyl protecting groups. It details their critical role in stereocontrol through neighboring group participation, their impact on modulating glycosyl donor reactivity based on the "armed-disarmed" principle, and provides field-proven, step-by-step protocols for their application and subsequent cleavage. This resource is intended for researchers, scientists, and drug development professionals seeking to leverage these foundational techniques for the successful synthesis of complex carbohydrates.

The Imperative for Protection: Why Acetyl Groups are Indispensable

Saccharides are characterized by a high density of hydroxyl groups with similar reactivity, presenting a formidable challenge for achieving site-specific modifications.[1] Protecting groups are therefore essential tools to temporarily mask these functionalities, enabling chemists to direct reactions to a single, desired position.[2] The acetyl group, an ester, has become a cornerstone of carbohydrate synthesis for several key reasons:

• Temporary & Stable Protection : Acetyl groups effectively shield hydroxyls from a wide range of reaction conditions, preventing unwanted side reactions. They are notably stable to the acidic conditions often used to cleave other common protecting groups like silyl ethers or acetals, a crucial feature for complex, multi-step syntheses.[1]

• Stereochemical Control : The most significant role of an acetyl group at the C-2 position of a glycosyl donor is its ability to direct the stereochemical outcome of the glycosylation reaction, reliably forming 1,2-trans-glycosidic linkages.[1][2]

• Reactivity Modulation : As electron-withdrawing groups, acetyl esters decrease the electron density at the anomeric center, "disarming" the glycosyl donor and making it less reactive.[3][4] This property is the foundation of strategic, sequential glycosylation schemes.

The Mechanism of Stereocontrol: Neighboring Group Participation

The defining advantage of using a C-2 acetyl group is its role in ensuring high stereoselectivity for 1,2-trans products. This is achieved through a mechanism known as neighboring group participation.[5]

• Activation : The reaction is initiated by activating the leaving group at the anomeric center (e.g., a bromide) with a promoter (e.g., a silver salt). This leads to the departure of the leaving group and the formation of an incipient oxocarbenium ion.

• Intramolecular Attack : The carbonyl oxygen of the adjacent C-2 acetyl group acts as an internal nucleophile, attacking the electron-deficient anomeric carbon.

• Acyloxonium Ion Formation : This intramolecular reaction forms a rigid, bicyclic acyloxonium ion intermediate (specifically, a dioxolanylium ion).

• Stereoselective Attack : The formation of this intermediate effectively blocks the top (α) face of the pyranose ring. Consequently, the incoming glycosyl acceptor (the nucleophile) can only attack from the opposite, unhindered bottom (β) face.

• Product Formation : This SN2-like attack results exclusively in the formation of the 1,2-trans-glycoside (a β-linkage in the D-gluco series).[5]

Mechanism of 1,2-trans Stereocontrol.

The "Armed-Disarmed" Principle: A Strategy for Sequential Synthesis

The choice of protecting groups profoundly influences a glycosyl donor's reactivity. This effect was systematically conceptualized by Fraser-Reid in the "armed-disarmed" principle.[6]

• "Armed" Donors : These are protected with electron-donating groups, such as benzyl (Bn) ethers. These groups increase the electron density at the anomeric center, stabilizing the developing positive charge of the oxocarbenium ion intermediate and thus making the donor highly reactive.[4]

• "Disarmed" Donors : These are protected with electron-withdrawing groups, such as acetyl (Ac) or benzoyl (Bz) esters. These groups destabilize the oxocarbenium ion, making the donor significantly less reactive.[4]

This reactivity difference is not merely theoretical; it is a powerful tool for directing synthesis. In a chemoselective glycosylation, a highly reactive "armed" donor can be selectively coupled with a glycosyl acceptor in the presence of a "disarmed" donor, which remains unreacted. The resulting disaccharide can then be activated under more forcing conditions to react as a donor itself.

Quantitative Data: Comparing Armed vs. Disarmed Donor Reactivity

Competitive glycosylation experiments provide a quantitative measure of this reactivity difference. In a typical experiment, two different glycosyl donors are made to compete for a limited amount of a glycosyl acceptor. The product distribution reveals their relative reactivity. Data from studies by Demchenko et al. on the chemoselective activation of thioglycosides clearly illustrates this principle.[7]

Entry	"Armed" Donor (1.3 eq)	"Disarmed" Donor (1.3 eq)	Acceptor (1.0 eq)	Promoter	Yield of "Armed" Product	Recovery of "Disarmed" Donor
1	Superarmed (per-benzylated)	Armed (benzylated)	Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	I₂	81%	82%
2	Armed (benzylated)	Disarmed (benzoylated)	Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	I₂	95%	67%

Table adapted from data presented in Demchenko, A.V. et al., Organic Letters (2010).[7]

As the data shows, the more reactive "armed" donor couples with the acceptor to provide a high yield of the product, while the less reactive "disarmed" donor is largely recovered unchanged. This provides a self-validating system for planning complex oligosaccharide syntheses.

Experimental Protocols: From Protection to Deprotection

The following protocols are robust, field-proven methods for the acetylation of a monosaccharide, its use in a glycosylation reaction, and the final deprotection of the acetyl groups.

Workflow Overview

General workflow for using an acetylated sugar donor.

Protocol 1: Per-O-Acetylation of D-Glucose

This protocol describes the complete acetylation of all hydroxyl groups on a sugar using acetic anhydride and pyridine. Pyridine acts as both a solvent and a basic catalyst, activating the hydroxyl groups and neutralizing the acetic acid byproduct.[1]

Materials:

• D-Glucose (1.0 eq)

• Anhydrous Pyridine

• Acetic Anhydride (Ac₂O, >5.0 eq, typically 1.5-2.0 eq per hydroxyl group)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Under an inert atmosphere (Argon or Nitrogen), dissolve the starting monosaccharide (1.0 eq) in anhydrous pyridine (approx. 5-10 mL per mmol of sugar).

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (at least 1.5 eq per hydroxyl group) to the solution dropwise.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is completely consumed, as monitored by Thin Layer Chromatography (TLC).

• Once complete, cool the reaction back to 0 °C and quench by the slow addition of methanol (to consume excess acetic anhydride).

• Remove the pyridine by co-evaporation with toluene under reduced pressure.

• Dissolve the resulting residue in DCM or EtOAc.

• Wash the organic layer sequentially with 1 M HCl (to remove residual pyridine), water, saturated aqueous NaHCO₃, and finally brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product (glucose pentaacetate) by silica gel column chromatography to yield the final product.

Protocol 2: Koenigs-Knorr Glycosylation

This classic method uses a heavy metal salt, typically a silver salt, to promote the reaction between an acetylated glycosyl halide (the donor) and an alcohol (the acceptor).[4][8]

Materials:

• Acetylated Glycosyl Donor (e.g., 2,3,4,6-Tetra-O-acetyl-α-D-glucopyranosyl Bromide, 1.0 eq)

• Glycosyl Acceptor (e.g., Methyl α-L-fucopyranoside, 1.1 eq)

• Promoter: Silver(I) Oxide (Ag₂O, 1.0 eq) or Silver Carbonate (Ag₂CO₃)

• Anhydrous Acetonitrile or Dichloromethane

• Drying agent (e.g., activated 4 Å molecular sieves)

• Celite

Procedure:

• To a flask containing activated 4 Å molecular sieves under an inert atmosphere, add the glycosyl acceptor (1.1 eq), silver(I) oxide (1.0 eq), and anhydrous acetonitrile. Stir the suspension at room temperature.

• In a separate flask, dissolve the acetylated glycosyl bromide donor (1.0 eq) in anhydrous acetonitrile.

• Add the donor solution to the acceptor suspension at room temperature and stir for 2-4 hours, monitoring the reaction by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane and filter through a pad of Celite to remove the silver salts. Wash the pad thoroughly with dichloromethane.

• Combine the filtrates and remove the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the desired acetylated disaccharide.[4]

Protocol 3: Zemplén De-O-Acetylation

This is the standard method for removing O-acetyl groups under mild, basic conditions using a catalytic amount of sodium methoxide. The reaction is a transesterification, where the acetyl groups are transferred to the methanol solvent to form methyl acetate.[3][7]

Materials:

• Acetylated Saccharide (1.0 eq)

• Anhydrous Methanol (MeOH)

• Sodium Methoxide (NaOMe), 25 wt% solution in MeOH (catalytic amount, e.g., 0.05-0.1 eq)

• Acidic ion-exchange resin (e.g., Amberlite® IR120 H⁺ form)

Procedure:

• Dissolve the acetylated saccharide (1.0 eq) in anhydrous methanol (approx. 5-10 mL per mmol) under an inert atmosphere.

• Cool the solution to 0 °C.

• Add a catalytic amount of sodium methoxide solution.

• Allow the mixture to warm to room temperature and stir until TLC indicates complete consumption of the starting material.

• Neutralize the reaction by adding acidic ion-exchange resin and stirring until the pH of the solution becomes neutral (check with pH paper).

• Filter off the resin and wash it thoroughly with methanol.

• Combine the filtrate and washings and concentrate under reduced pressure.

• The resulting deprotected saccharide is often pure enough for subsequent steps, but can be purified by silica gel chromatography if necessary.[3]

Application in Orthogonal Synthesis Strategy

An orthogonal protecting group strategy is one where different classes of protecting groups can be removed under specific conditions without affecting the others.[9] This is the key to synthesizing complex, branched oligosaccharides. Acetyl groups (base-labile) are often used as "temporary" protecting groups in conjunction with benzyl groups (removed by hydrogenolysis), which serve as "permanent" protection.

Consider the synthesis of a model trisaccharide:

Orthogonal strategy for trisaccharide synthesis.

• Initial Coupling : A disaccharide (B-C) is synthesized, leaving a key hydroxyl group protected with a temporary acetyl group, while all other positions are protected with permanent benzyl groups.

• Selective Deacetylation : The acetyl group is selectively removed using Zemplén conditions (Protocol 3). The benzyl ethers remain completely intact under these basic conditions. This unmasks a single hydroxyl group, turning the disaccharide into a glycosyl acceptor.

• Second Glycosylation : The disaccharide acceptor is then coupled with a new glycosyl donor (A), which is also protected with benzyl groups, to form the fully protected trisaccharide.

• Global Deprotection : In the final step, all the permanent benzyl groups are removed simultaneously via catalytic hydrogenolysis (e.g., H₂ over Palladium on carbon) to yield the final, unprotected trisaccharide.

This strategic use of a base-labile acetyl group and hydrogenolysis-labile benzyl groups allows for the controlled, stepwise construction of the target molecule.

Conclusion

Acetylated sugars are far more than simple protected monomers; they are strategic tools that offer unparalleled control over stereochemistry and reactivity in glycan synthesis. Their ability to direct the formation of 1,2-trans linkages via neighboring group participation is a cornerstone of modern glycosylation chemistry. Furthermore, their role as "disarmed" donors within the armed-disarmed framework enables the rational design and execution of complex, multi-step orthogonal syntheses. A thorough understanding and proficient application of the protocols and principles detailed in this guide are essential for any scientist engaged in the chemical synthesis of oligosaccharides for research, diagnostics, or therapeutic development.

References

• Imamura, A. (2021). O-Acetylation using acetic anhydride in pyridine. In Glycoscience Protocols (GlycoPODv2). Japan Consortium for Glycobiology and Glycotechnology. Available at: [Link]

• Imamura, A. (2021). De-O-acetylation using sodium methoxide. In Glycoscience Protocols (GlycoPODv2). Japan Consortium for Glycobiology and Glycotechnology. Available at: [Link]

• Wikipedia contributors. (2023). Armed and disarmed saccharides. In Wikipedia, The Free Encyclopedia. Available at: [Link]

• Wikipedia contributors. (2023). Glycosyl donor. In Wikipedia, The Free Encyclopedia. Available at: [Link]

• Koenigs–Knorr reaction. In Wikipedia, The Free Encyclopedia. Available at: [Link]

• University of Bristol. VI Protecting Groups and Orthogonal Protection Strategies. Available at: [Link]

• McKay, M. J., & Demchenko, A. V. (2010). Comparison of the Armed/Disarmed Building Blocks of the d-Gluco and d-Glucosamino Series in the Context of Chemoselective Oligosaccharide Synthesis. Organic Letters, 12(13), 3046–3049. Available at: [Link]

• Zemplén deacetylation. In Chemistry Online. Available at: [Link]

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• 7. pubs.acs.org [pubs.acs.org]
• 8. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 9. chemweb.bham.ac.uk [chemweb.bham.ac.uk]

Protocols & Analytical Methods

Application Note: Quantitative Deacetylation of Fucose Tetraacetate via Zemplén Transesterification

Target Audience: Researchers, scientists, and drug development professionals in glycobiology and medicinal chemistry.

Introduction & Mechanistic Rationale

L-Fucose is a critical deoxyhexose sugar involved in mammalian glycosylation, cell-cell adhesion, and host-pathogen interactions. In the synthesis of fucosylated therapeutics or glycomimetics, fucose is often protected as 1,2,3,4-tetra-O-acetyl-L-fucose to facilitate regioselective glycosylation[1]. Following synthetic modifications, these robust ester protecting groups must be removed without degrading the underlying carbohydrate scaffold.

The Zemplén deacetylation is the gold standard for removing O-acetyl groups from carbohydrates. Rather than relying on harsh aqueous hydrolysis (which can lead to anomerization or degradation), this method utilizes a catalytic amount of sodium methoxide (NaOMe) in anhydrous methanol (MeOH).

Causality of the Mechanism:

• Transesterification: The methoxide ion attacks the carbonyl carbon of the acetate groups, forming a tetrahedral intermediate.

• Leaving Group Dynamics: The intermediate collapses, releasing the carbohydrate alkoxide and methyl acetate.

• Catalyst Regeneration: The highly basic carbohydrate alkoxide abstracts a proton from the solvent (methanol), regenerating the methoxide catalyst.

• Thermodynamic Driving Force: The reaction is driven to completion by the vast excess of methanol and the formation of volatile methyl acetate, ensuring near-quantitative yields[2].

Reaction Workflow

The following diagram illustrates the logical progression of the deacetylation workflow, from substrate preparation to final isolation.

Figure 1: Workflow for the Zemplén deacetylation of fucose tetraacetate.

Materials & Quantitative Data

To ensure a self-validating and reproducible system, precise stoichiometric control is required. The table below outlines the necessary reagents and their specific roles.

Reagent / Material	Equivalents / Conc.	Role in Protocol	Causal Rationale
Fucose Tetraacetate	1.0 eq	Substrate	Starting material for deprotection.
Anhydrous Methanol	0.05 M (Substrate conc.)	Solvent / Reactant	Provides the nucleophile source and proton donor; must be anhydrous to prevent saponification[1].
Sodium Methoxide (NaOMe)	0.1 - 0.15 eq	Catalyst	Initiates transesterification. Kept catalytic to avoid epimerization at C-2[2].
Amberlite IR-120 (H+)	As needed (to pH 7)	Quenching Agent	Strongly acidic cation exchange resin neutralizes alkoxides/methoxide without introducing aqueous salts[1].

Step-by-Step Protocol

This methodology is adapted from standard glycochemistry protocols for fucopyranosyl derivatives[1][3].

Step 1: Substrate Solubilization

• Flame-dry a round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (N₂ or Argon).

• Dissolve 1,2,3,4-tetra-O-acetyl-L-fucose (1.0 equiv) in anhydrous methanol to achieve a final substrate concentration of 0.05 M.

• Cool the solution to between -15 °C and 0 °C using an ice/salt bath. Note: Cooling minimizes the risk of side reactions or ring-opening before the catalyst is fully dispersed.

Step 2: Catalytic Transesterification

• Prepare a fresh 0.06 M to 0.1 M solution of NaOMe in anhydrous methanol.

• Add the NaOMe solution dropwise to the reaction flask until the catalyst reaches 0.1 equivalents relative to the substrate[1].

• Remove the cooling bath and allow the reaction to warm to room temperature. Stir for 1 to 2 hours.

Step 3: Reaction Monitoring

• Monitor the reaction via Thin Layer Chromatography (TLC) using a mobile phase of Dichloromethane/Methanol (e.g., 9:1 or 8:2 v/v).

• The starting material (high Rf) should completely disappear, replaced by a highly polar baseline spot (fully deprotected fucose).

Step 4: Quenching and Neutralization

• Once TLC indicates complete consumption of the starting material, add pre-washed Amberlite IR-120 (H+) resin directly to the stirring reaction mixture[1].

• Monitor the pH using pH indicator strips. Continue adding resin until the solution reaches a neutral pH (pH ~7).

• Causality Note: Using a solid-supported acid prevents the formation of soluble sodium salts, bypassing the need for an aqueous workup which would lead to the loss of the highly water-soluble free fucose.

Step 5: Isolation

• Filter the reaction mixture through a fritted glass funnel or a plug of glass wool to remove the Amberlite resin.

• Wash the resin thoroughly with additional methanol to ensure complete recovery of the product.

• Concentrate the combined filtrate under reduced pressure (rotary evaporation) to yield the pure deacetylated fucose as a white solid or foam. The yield is typically quantitative (>95%).

Self-Validating Quality Control

To verify the integrity of the protocol, the following analytical checks must be performed:

• TLC: Complete shift to a highly polar spot (Rf ~0.1 in 9:1 DCM/MeOH).

• ¹H NMR (in D₂O or CD₃OD): Complete disappearance of the sharp acetate methyl singlets between δ 1.90 and 2.20 ppm. The anomeric proton should appear as a mixture of α and β anomers depending on the solvent.

• Mass Spectrometry (ESI-MS): Observation of the target mass [M+Na]⁺ for free fucose (m/z 187.06) and the absence of acetylated adducts.

References

• Discovery of N-β-l-Fucosyl Amides as High-Affinity Ligands for the Pseudomonas aeruginosa Lectin LecB. Journal of Medicinal Chemistry (ACS).
• General Procedure for Zemplén Deacetylation. Molecules - AIR Unimi.
• New applications of dynamic combinatorial chemistry to medicinal chemistry. University of Groningen.

Sources

• 1. Discovery of N-β-l-Fucosyl Amides as High-Affinity Ligands for the Pseudomonas aeruginosa Lectin LecB - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.rug.nl [pure.rug.nl]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: High-Resolution Purification of Acetylated Fucose Derivatives via Silica Gel Chromatography

Introduction & Mechanistic Rationale

L-Fucose is a critical deoxyhexose involved in vital biological processes, including N-linked glycosylation, selectin ligand biosynthesis, and host-microbe interactions. In metabolic glycoengineering and synthetic carbohydrate chemistry, peracetylated fucose derivatives (such as 1,2,3,4-tetra-O-acetyl-L-fucopyranose) are highly valued. The peracetylation process masks the polar hydroxyl groups, dramatically increasing the molecule's lipophilicity. This structural modification facilitates cellular uptake across the plasma membrane, where cytosolic esterases subsequently liberate the free sugar for metabolic incorporation[1].

Furthermore, peracetylation is a fundamental protective step in the synthesis of complex fucosides. For stereoselective glycosylation reactions—such as the synthesis of aryl α-L-fucosides—utilizing the moderately reactive tetra-O-acetyl-L-fucopyranose donor can prevent the severe purification issues and byproduct contamination often associated with highly reactive halogenated donors[2].

Chromatographic Principles: The conversion of L-fucose to its peracetylated derivative fundamentally alters its chromatographic behavior. Free L-fucose is highly polar and strongly retains on normal-phase silica gel via extensive hydrogen bonding. In contrast, 1,2,3,4-tetra-O-acetyl-L-fucopyranose interacts with the silanol groups (Si–OH) of the stationary phase primarily through weaker dipole-dipole interactions mediated by the carbonyl oxygens of the acetate esters. This shift in polarity dictates the use of moderately polar solvent systems, such as Hexane/Ethyl Acetate or Toluene/Ethyl Acetate, to achieve optimal resolution[3].

Experimental Workflow

Workflow for the synthesis and purification of peracetylated L-fucose.

Detailed Step-by-Step Protocols

Protocol A: Per-O-Acetylation of L-Fucose

Objective: Convert free L-fucose into 1,2,3,4-tetra-O-acetyl-L-fucopyranose. Causality & Execution: Pyridine is utilized as both the solvent and the acid scavenger; it neutralizes the acetic acid byproduct generated by the acetic anhydride, driving the reaction forward. The low initial temperature (0 °C) prevents exothermic degradation and minimizes unwanted side reactions.

• Suspend L-fucose (1.0 eq) in anhydrous pyridine (approx. 2 mL/mmol) under an inert argon atmosphere.

• Cool the suspension to 0 °C using an ice bath.

• Add acetic anhydride ( Ac2​O , 5.0 eq) dropwise over 15 minutes to control the exothermic reaction.

• Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours.

• Quench the reaction by pouring the mixture into ice water, then extract the aqueous phase with Dichloromethane (DCM) three times.

• Self-Validation (Workup): Wash the combined organic layers sequentially with 1M HCl (to protonate and remove residual pyridine into the aqueous phase), saturated NaHCO3​ (to neutralize residual acid), and brine.

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude acetylated syrup.

Protocol B: Silica Gel Column Preparation and Elution

Objective: Isolate the pure acetylated fucose anomers from the crude mixture. Causality & Execution: A gradient elution strategy is strictly required. Starting with a lower polarity solvent ensures that non-polar impurities (e.g., residual acetic anhydride or degradation byproducts) elute first. Gradually increasing the polarity allows for the controlled, high-resolution elution of the closely eluting acetylated fucose anomers.

• Prepare a slurry of silica gel 60 (230–400 mesh) in Hexane. Use approximately 30–50 grams of silica gel per gram of crude product to ensure sufficient theoretical plates for anomer separation.

• Pack the column evenly. Critical Step: Ensure no air bubbles are trapped within the silica bed, as channeling will cause peak tailing and destroy resolution.

• Dissolve the crude peracetylated fucose in a minimum volume of DCM and carefully load it onto the flat silica bed.

• Elute the column using a gradient of Hexane/Ethyl Acetate (starting at 4:1, stepping to 3:1, and finally 2:1 v/v).

• Collect fractions (e.g., 10–15 mL each) in clean test tubes.

Protocol C: TLC Monitoring and Self-Validation

Objective: Identify fractions containing the pure product. Causality & Execution: Because peracetylated carbohydrates lack a conjugated π-system, they are entirely invisible under standard UV light (254 nm). Therefore, a chemical stain such as p-anisaldehyde/sulfuric acid is mandatory[1]. The acid in the stain catalyzes the cleavage of the acetates and dehydrates the sugar ring to furfural derivatives, which subsequently react with anisaldehyde to form highly conjugated, brightly colored complexes.

• Spot 2 µL of each collected fraction onto silica gel 60 F254​ TLC plates.

• Develop the plates in a sealed chamber containing Hexane/EtOAc (2:1 v/v) or Toluene/EtOAc (2:1 v/v).

• Dip the developed plate in p-anisaldehyde stain solution (prepared in ethanol/sulfuric acid/glacial acetic acid).

• Heat the plate gently with a heat gun.

• Self-Validation: A successful purification is validated by the presence of a single, distinct dark green/purple spot per fraction. Any fractions showing baseline streaking or multiple spots must be discarded or re-purified.

Quantitative Data & Chromatographic Parameters

The table below summarizes the expected retention factors ( Rf​ ) and optimal detection methods for the target compounds and common impurities during the purification process[1],[3].

Compound / Analyte	Optimal Solvent System (v/v)	Expected Retention Factor ( Rf​ )	Required Detection Method
1,2,3,4-tetra-O-acetyl-β-L-fucopyranose	Toluene / EtOAc (2:1)	~0.78	p-Anisaldehyde (Heat)
1,2,3,4-tetra-O-acetyl-α/β-L-fucopyranose	Hexane / EtOAc (2:1)	0.45 – 0.55	p-Anisaldehyde (Heat)
Free L-Fucose (Starting Material)	Hexane / EtOAc (2:1)	0.00 (Baseline)	p-Anisaldehyde (Heat)
Pyridine (Trace Impurity)	Hexane / EtOAc (2:1)	Variable / Streaking	UV (254 nm)

Note on Anomer Separation: The α and β anomers of peracetylated fucose elute in close proximity. If pure individual anomers are strictly required for downstream stereoselective glycosylation, a shallower gradient (e.g., 5:1 to 4:1 Hexane/EtOAc) and a higher silica-to-crude ratio (up to 100:1) must be utilized.

References

• Zimmermann, M., et al. "Applying Acylated Fucose Analogues to Metabolic Glycoengineering." PMC (National Institutes of Health). 1

• "Aryl fucosides: synthesis and evaluation of their binding affinity towards the DC-SIGN receptor." Organic & Biomolecular Chemistry (RSC Publishing). 2

• "Glycoconjugates of Mucochloric Acid—Synthesis and Biological Activity." PMC (National Institutes of Health). 3

Sources

• 1. Applying Acylated Fucose Analogues to Metabolic Glycoengineering - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aryl fucosides: synthesis and evaluation of their binding affinity towards the DC-SIGN receptor - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00472A [pubs.rsc.org]
• 3. Glycoconjugates of Mucochloric Acid—Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Chemoenzymatic Synthesis of Complex Fucosylated Glycans Using L-Fucose Tetraacetate

Executive Summary & Strategic Rationale

Fucosylation is a critical post-translational modification that dictates the biological function of numerous glycoproteins and glycolipids. Terminal fucosylation (e.g., Lewis X and sialyl Lewis X antigens) governs leukocyte extravasation and selectin binding[1], while core fucosylation of IgG antibodies directly modulates antibody-dependent cellular cytotoxicity (ADCC)[2].

Historically, the pure chemical synthesis of complex fucosylated glycans has been severely bottlenecked by the need for exhaustive, orthogonal protecting group manipulations to achieve precise regio- and stereoselectivity. The chemoenzymatic approach resolves this by combining the scalability of chemical precursors with the absolute specificity of biological catalysts[3][4].

In this workflow, L-Fucose tetraacetate serves as the foundational building block. As a fully protected, organic-soluble precursor, it is highly stable and readily amenable to chemical derivatization (e.g., the introduction of azido or alkynyl groups for downstream click-chemistry applications)[5][6]. Once the desired chemical modifications are complete, the tetraacetate is gently deprotected and enzymatically upgraded into GDP-fucose—the universal biological donor—which is then utilized by specific fucosyltransferases (FUTs) to assemble complex glycans with perfect regiocontrol[1].

Pathway Architecture: From Chemical Precursor to Biological Target

The transition from a synthetic chemical building block to a biologically active glycan requires a highly coordinated sequence of deprotection, nucleotide activation, and enzymatic transfer.

Chemoenzymatic workflow from Fucose Tetraacetate to Complex Glycans.

Once GDP-fucose is synthesized, the choice of fucosyltransferase dictates the biological trajectory of the final product. Different FUT enzymes recognize distinct acceptor motifs, allowing researchers to program the specific type of fucosylation required for their therapeutic or analytical application.

Divergent fucosylation pathways driven by specific Fucosyltransferases.

Self-Validating Experimental Protocols

The following methodologies are engineered to be self-validating. At each critical junction, analytical checkpoints are embedded to ensure causality and prevent the propagation of failed intermediates.

Protocol A: Chemical Deprotection and Enzymatic Activation of GDP-Fucose

Objective: Convert L-Fucose tetraacetate into the activated nucleotide sugar donor, GDP-Fucose, bypassing low-yielding chemical pyrophosphate synthesis[1][7].

Step 1: Zemplén Deacetylation

• Procedure: Dissolve 1.0 mmol of L-Fucose tetraacetate (or a C-5/C-6 modified analog) in 10 mL of anhydrous methanol. Add a catalytic amount of sodium methoxide (NaOMe) to reach a final concentration of 0.1 M. Stir at room temperature for 2 hours.

• Causality: Zemplén transesterification is utilized instead of aqueous base hydrolysis because it gently removes the acetate protecting groups without risking the epimerization or degradation of the sensitive reducing-end anomeric carbon[6].

• Self-Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using Dichloromethane:Methanol (9:1). The reaction is complete when the fast-moving tetraacetate spot ( Rf​≈0.8 ) is entirely replaced by a baseline spot ( Rf​≈0.0 ). Critical: Incomplete deprotection will fatally inhibit downstream enzymatic recognition.

• Quenching: Neutralize the reaction precisely to pH 7.0 using Amberlite IR-120 (H+) resin. Filter the resin and lyophilize the filtrate to yield quantitative free fucose.

Step 2: One-Pot Enzymatic Synthesis of GDP-Fucose

• Procedure: Reconstitute the free fucose (50 mM) in 100 mM Tris-HCl buffer (pH 7.5) containing 20 mM MgCl₂, 50 mM ATP, and 50 mM GTP. Add 2 U/mL of recombinant Bacteroides fragilis L-fucokinase/GDP-fucose pyrophosphorylase (FKP) and 1 U/mL of inorganic pyrophosphatase. Incubate at 37°C for 12 hours.

• Causality: Chemical synthesis of the GDP-fucose pyrophosphate bond is notoriously inefficient (<10% yield) due to competing hydrolysis[7]. The bifunctional FKP enzyme circumvents this by first phosphorylating the anomeric position using ATP, and immediately coupling it with GTP[1][5]. The addition of inorganic pyrophosphatase drives the equilibrium forward by destroying the inhibitory pyrophosphate byproduct.

• Self-Validation Checkpoint: Monitor via analytical Anion-Exchange HPLC (e.g., CarboPac PA1). The stoichiometric consumption of GTP and the emergence of a new peak corresponding to GDP-fucose confirms successful enzymatic turnover.

Protocol B: Chemoenzymatic Assembly of Lewis X Glycans

Objective: Transfer the fucose moiety from GDP-fucose to an N-acetyllactosamine (LacNAc) acceptor to synthesize the Lewis X trisaccharide.

Step 1: Regioselective Fucosylation

• Procedure: In a 5 mL reaction volume, combine 10 mM LacNAc acceptor, 12 mM GDP-Fucose (from Protocol A), and 20 mM MnCl₂ in 50 mM HEPES buffer (pH 7.2). Add 5 U of recombinant Helicobacter pylori α1,3-fucosyltransferase. Incubate at 37°C for 24 hours.

• Causality: The H. pylori α1,3-FUT enzyme provides absolute regioselectivity, transferring the fucose exclusively to the C-3 hydroxyl of the GlcNAc residue. This eliminates the need for the complex, multi-step orthogonal protecting group strategies that plague traditional chemical glycosylation[3][5]. Mn²⁺ is included as an essential catalytic cofactor for the glycosyltransferase.

• Self-Validation Checkpoint: Analyze the reaction mixture using MALDI-TOF Mass Spectrometry. The mass of the acceptor glycan must shift by exactly +146 Da (for natural fucose) or the specific mass of the synthetic analog. The strict absence of +292 Da peaks confirms perfect mono-fucosylation.

Step 2: Purification

• Procedure: Terminate the reaction by heating at 95°C for 5 minutes to denature the enzyme. Centrifuge to remove precipitated proteins. Purify the supernatant via size-exclusion chromatography (e.g., Bio-Gel P-2) using water as the eluent.

Quantitative Performance Metrics

The chemoenzymatic methodology demonstrates broad substrate tolerance, allowing for the incorporation of unnatural fucose analogs derived from modified tetraacetates. This is highly valuable for generating diagnostic probes and targeted therapeutics[2][5].

Fucose Precursor	Acceptor Glycan	Enzyme System	Isolated Yield	Primary Application
L-Fucose Tetraacetate	N-Acetyllactosamine	FKP + H. pylori α1,3-FUT	90%	Lewis X Epitope Synthesis
5-Azido-Fucose Tetraacetate	N-Acetyllactosamine	FKP + H. pylori α1,3-FUT	70%	Click-Chemistry Probes
6-Alkynyl-Fucose Tetraacetate	Intact IgG N-Glycan	FKP + Mammalian FUT8	78%	Glycoproteomic Profiling
6-Fluoro-Fucose Tetraacetate	N-Acetyllactosamine	FKP + H. pylori α1,3-FUT	<5%	Mechanistic Inhibition Studies

Note: Yields represent the combined efficiency of the one-pot FKP activation and subsequent FUT-mediated transfer steps[1][2][5].

References

• Chemoenzymatic synthesis of GDP-L-fucose and the Lewis X glycan derivatives ResearchG
• Recent Progress in Chemo-Enzymatic Methods for the Synthesis of N-Glycans Frontiers
• Chemical synthesis of GDP-fucose analogs and their utilization by the Lewis fucosyltransferase Canadian Science Publishing
• Chemoenzymatic synthesis of GDP-l-fucose and the Lewis X glycan deriv
• Discovery of N-β-l-Fucosyl Amides as High-Affinity Ligands for the Pseudomonas aeruginosa Lectin LecB Journal of Medicinal Chemistry - ACS Public
• Solid-phase synthesis of glycopeptides ResearchG
• Chemoenzymatic Methods for the Synthesis of Glycoproteins PMC - NIH
• Chemoenzymatic Methods for the Synthesis of Glycoproteins Chemical Reviews
• Methods of inhibition of protein fucosylation in vivo using fucose analogs Google P
• (PDF)
• Patent No.
• US8163551B2 - Methods and compositions for making antibodies and antibody derivatives with reduced core fucosylation Google P

Sources

• 1. pnas.org [pnas.org]
• 2. US8163551B2 - Methods and compositions for making antibodies and antibody derivatives with reduced core fucosylation - Google Patents [patents.google.com]
• 3. Chemoenzymatic Methods for the Synthesis of Glycoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. cdnsciencepub.com [cdnsciencepub.com]

Application Notes &amp; Protocols: Fluorescent Labeling of Glycans Using Fucose, Tetraacetate Derivatives

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the fluorescent labeling of fucosylated glycans in mammalian cells using tetraacetylated fucose analogs. Metabolic Glycan Labeling (MGL) is a powerful chemical biology technique that enables the visualization and study of glycosylation by introducing bioorthogonal functional groups into cellular glycans.[1] This document details the underlying principles, from the cellular uptake and metabolic processing of tetraacetylated fucose derivatives to the final fluorescent detection via bioorthogonal "click" chemistry. We provide field-proven, step-by-step protocols for cell culture, metabolic labeling, fluorescent ligation, and imaging. Furthermore, this guide offers expert insights into experimental design, optimization, and troubleshooting to ensure robust and reproducible results for researchers in cell biology and drug development.

Principle of the Method: A Two-Stage Labeling Strategy

Metabolic glycan labeling of fucosylated glycoconjugates is a two-stage process that leverages the cell's own biosynthetic machinery.[2] First, cells are cultured with a fucose analog that has been chemically modified in two key ways:

• Per-O-acetylation: The hydroxyl groups of the fucose analog are acetylated (e.g., tetra-O-acetylated fucose). These acetate groups neutralize the polar hydroxyls, rendering the sugar more hydrophobic and significantly enhancing its ability to passively diffuse across the cell membrane.[3][4][5] Once inside the cell, ubiquitous intracellular esterases efficiently remove the acetyl groups, liberating the modified fucose into the cytoplasm.[6][7]

• Bioorthogonal Handle: The fucose analog contains a small, chemically inert functional group—the bioorthogonal reporter or "handle." The most common handles for this application are an azide (-N₃) or an alkyne (-C≡CH) group, typically installed at the C-6 position.[8] These groups do not interfere with the cell's natural metabolic processes.

Once deacetylated in the cytosol, the fucose analog enters the fucose salvage pathway.[9][10] It is converted into its activated sugar-nucleotide form, GDP-fucose-azide (or -alkyne), by the sequential action of fucokinase (FUK) and GDP-fucose pyrophosphorylase (GFPP).[11] This "unnatural" GDP-fucose analog is then recognized by fucosyltransferases (FUTs) in the Golgi apparatus and endoplasmic reticulum, which incorporate it into newly synthesized N-linked and O-linked glycans on proteins and lipids.[12]

The second stage involves the specific detection of the incorporated bioorthogonal handle. After a period of metabolic labeling, the cells are fixed, permeabilized, and treated with a detection probe. This probe consists of a fluorescent dye (e.g., Alexa Fluor 488, Cy5) conjugated to a complementary reactive partner for the bioorthogonal handle. The most widely used reaction is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a type of "click chemistry," which forms a stable triazole linkage between an azide-modified glycan and an alkyne-fluorophore (or vice-versa).[9][13][14] This reaction is highly specific and efficient under physiological conditions, ensuring that the fluorescent signal is localized exclusively to the metabolically labeled glycans.[15][16]

Figure 1: Metabolic labeling pathway for tetraacetylated fucose-azide.

Experimental Protocols

This section provides a detailed workflow for labeling fucosylated glycans in adherent mammalian cells.

Required Materials

• Reagents:

  • Tetra-O-acetyl-L-fucose-azide (Ac₄FucAz) or Tetra-O-acetyl-L-fucose-alkyne (Ac₄FucAl)

  • Complete cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line

  • Fetal Bovine Serum (FBS), Penicillin-Streptomycin

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Trypsin-EDTA

  • Paraformaldehyde (PFA), 4% in PBS (for fixation)

  • Triton™ X-100 or Saponin (for permeabilization)

  • Bovine Serum Albumin (BSA)

  • Click Chemistry Detection Kit (containing copper(II) sulfate, a reducing agent like sodium ascorbate, and a copper ligand like TBTA or BTTAA)

  • Alkyne- or Azide-functionalized fluorophore (e.g., Alexa Fluor™ 488 Alkyne, DBCO-Cy5)

  • DAPI or Hoechst stain (for nuclear counterstaining)

  • Antifade mounting medium

• Equipment:

  • Sterile cell culture plates or coverslips

  • Standard cell culture incubator (37°C, 5% CO₂)

  • Fluorescence microscope with appropriate filter sets

  • Standard laboratory consumables (pipettes, tubes, etc.)

Protocol: Step-by-Step Methodology

Figure 2: Experimental workflow for fluorescent glycan labeling.

Part A: Cell Culture and Metabolic Labeling

• Cell Seeding: Seed your mammalian cells of choice onto sterile glass coverslips in a multi-well plate at a density that will result in 60-70% confluency at the time of labeling. Allow cells to adhere and grow for 24 hours.

• Prepare Labeling Medium: Prepare a stock solution of Ac₄FucAz in anhydrous DMSO (e.g., 50 mM). Dilute the stock solution into fresh, pre-warmed complete culture medium to the desired final concentration. (See Table 1 for recommendations).

• Metabolic Labeling: Aspirate the old medium from the cells and replace it with the prepared labeling medium.

• Incubation: Return the cells to the incubator (37°C, 5% CO₂) and incubate for 24-72 hours. The optimal incubation time depends on the cell type and the turnover rate of the glycoproteins of interest.

Part B: Cell Fixation and Permeabilization

• Washing: Aspirate the labeling medium and gently wash the cells three times with 1X PBS to remove any unincorporated sugar analog.

• Fixation: Fix the cells by adding 4% PFA in PBS and incubating for 15 minutes at room temperature.

• Wash: Wash the cells twice with 1X PBS.

• Permeabilization: Permeabilize the cells by adding 0.1-0.5% Triton™ X-100 in PBS and incubating for 10-15 minutes at room temperature. This step is crucial for allowing the click chemistry reagents to access intracellular glycans. For cell surface-only labeling, this step can be omitted.

• Wash: Wash the cells twice with PBS containing 1% BSA (Wash Buffer).

Part C: Bioorthogonal Ligation (Click Reaction)

• Expert Tip: It is highly recommended to use a commercial click chemistry kit and follow the manufacturer's instructions. The following is a general protocol. All steps should be performed protected from light.

• Prepare Click Reaction Cocktail: Prepare the click reaction cocktail immediately before use. For a 1 mL reaction, add the following to PBS in order:

  • Alkyne-Fluorophore (e.g., to a final concentration of 5-25 µM)

  • Copper(II) Sulfate (e.g., to 100 µM)

  • Copper Ligand (e.g., to 500 µM)

  • Reducing Agent (e.g., Sodium Ascorbate, freshly prepared, to 1-5 mM) Vortex briefly to mix.

• Labeling Reaction: Aspirate the wash buffer from the cells and add the click reaction cocktail. Incubate for 30-60 minutes at room temperature, protected from light.[17]

• Final Washes: Aspirate the reaction cocktail and wash the cells three times with Wash Buffer.

• Nuclear Counterstaining (Optional): Incubate cells with a DAPI or Hoechst solution (e.g., 1 µg/mL in PBS) for 5 minutes.

• Final Wash: Wash once more with PBS.

Part D: Imaging

• Mounting: Carefully mount the coverslip onto a microscope slide using a drop of antifade mounting medium.

• Imaging: Visualize the fluorescently labeled glycans using a fluorescence microscope equipped with the appropriate filter sets for the chosen fluorophore and nuclear stain.

Key Experimental Parameters and Optimization

The success of a metabolic labeling experiment relies on careful optimization. The following parameters are critical and often cell-type dependent.

Parameter	Recommended Range	Rationale & Expert Insights
Ac₄FucAz Concentration	20 - 100 µM	Start with 50 µM. Lower concentrations may result in weak signals, while excessively high concentrations can sometimes induce cellular stress or off-target effects.[7] The optimal concentration balances labeling efficiency with cell health.
Incubation Time	24 - 72 hours	A 48-hour incubation is a good starting point. Shorter times may be sufficient for rapidly dividing cells or proteins with high turnover. Longer times increase signal but may also label a broader, less temporally-defined population of glycans.
Cell Confluency	60 - 80%	Over-confluent cells may have altered metabolic rates, leading to inconsistent labeling. Sub-confluent cells may not provide sufficient signal.
Controls (Essential)	No-sugar control; Unlabeled fluorophore control	Negative Control: A parallel culture not treated with Ac₄FucAz but subjected to the full click chemistry and imaging protocol. This is critical to assess background fluorescence from the detection reagents. Specificity Control: A culture treated with Ac₄FucAz but incubated with the click reaction cocktail lacking the copper catalyst. This ensures the signal is not from non-specific binding of the fluorophore.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Weak Signal	- Inefficient metabolic incorporation (cell-type specific).- Insufficient probe concentration or incubation time.- Inactive click chemistry reagents.- Permeabilization step was omitted for intracellular targets.	- Increase Ac₄FucAz concentration or incubation time.- Verify cell viability after labeling.- Always prepare click chemistry reagents fresh, especially the reducing agent.- Ensure the permeabilization step was performed correctly if imaging intracellular glycans.
High Background Signal	- Non-specific binding of the fluorescent probe.- Incomplete washing.- Autofluorescence of cells or medium components.	- Increase the number and duration of wash steps.- Include BSA in wash buffers to block non-specific sites.- Run a "no-sugar" control to determine the source of background.- Use a mounting medium with antifade and background-reducing properties.
Cell Death/Toxicity	- Ac₄FucAz concentration is too high.- Toxicity from DMSO solvent.- Toxicity from click chemistry reagents (copper).	- Perform a dose-response curve to find the optimal, non-toxic concentration of Ac₄FucAz.- Ensure the final DMSO concentration in the medium is low (<0.5%).- Reduce the click reaction incubation time or use a copper-free click reaction (e.g., SPAAC with DBCO/BCN fluorophores) if copper toxicity is suspected.

References

• Wittmann, V. (2021). Metabolic glycoengineering: exploring glycosylation with bioorthogonal chemistry. KOPS - The Institutional Repository of the University of Konstanz. [Link]

• Hsu, T. L., et al. (2006). Glycoproteomic probes for fluorescent imaging of fucosylated glycans in vivo. Proceedings of the National Academy of Sciences, 103(33), 12465-12470. [Link]

• Varki, A., & Gagneux, P. (2023). User-friendly bioorthogonal reactions click to explore glycan functions in complex biological systems. Journal of Clinical Investigation, 133(6). [Link]

• Bernardes, G. J., et al. (2022). Metabolic Glycan Labeling of Cancer Cells Using Variably Acetylated Monosaccharides. ACS Central Science, 8(8), 1165-1173. [Link]

• Bernardes, G. J., et al. (2022). Metabolic Glycan Labeling of Cancer Cells Using Variably Acetylated Monosaccharides. Apollo - University of Cambridge Repository. [Link]

• Bork, K., et al. (2015). Applying Acylated Fucose Analogues to Metabolic Glycoengineering. Molecules, 20(12), 21649-21667. [Link]

• Dube, D. H., & Bertozzi, C. R. (2005). Bioorthogonal chemical reporter methodology for visualization, isolation and analysis of glycoconjugates. Current Opinion in Chemical Biology, 9(6), 616-625. [Link]

• Prescher, J. A., & Bertozzi, C. R. (2007). Imaging Cell Surface Glycans with Bioorthogonal Chemical Reporters. ACS Chemical Biology, 2(6), 415-420. [Link]

• Hsu, T. L., et al. (2006). Glycoproteomic probes for fluorescent imaging of fucosylated glycans in vivo. Proceedings of the National Academy of Sciences, 103(33), 12465-12470. [Link]

• Wang, C. C., et al. (2015). Development of Bioorthogonal Reactions and Their Applications in Bioconjugation. Molecules, 20(2), 3189-3203. [Link]

• Hsu, T. L., et al. (2006). Glycoproteomic probes for fluorescent imaging of fucosylated glycans in vivo. PubMed, 16895984. [Link]

• Bernardes, G. J., et al. (2022). Striking a balance between aqueous solubility and cell permeability by varying the degree of acetylation of Cyoc- and azido-tagged monosaccharides. ResearchGate. [Link]

• Chin, C. F., et al. (2016). Metabolic engineering of Escherichia coli to produce 2'-fucosyllactose via salvage pathway of guanosine 5'-diphosphate (GDP)-l-fucose. Biotechnology and Bioengineering, 113(11), 2443-2452. [Link]

• Feng, L., et al. (2009). Remodeling bacterial polysaccharides by metabolic pathway engineering. Proceedings of the National Academy of Sciences, 106(11), 4231-4236. [Link]

• Bernardes, G. J., et al. (2022). Metabolic Glycan Labeling of Cancer Cells Using Variably Acetylated Monosaccharides. Apollo - University of Cambridge Repository. [Link]

• Grigorian, A., et al. (2019). Increasing cell permeability of N-acetylglucosamine via 6-acetylation enhances capacity to suppress T-helper 1 (TH1)/TH17 responses and autoimmunity. PLoS ONE, 14(3), e0214253. [Link]

• Grigorian, A., et al. (2019). Increasing cell permeability of N-acetylglucosamine via 6-acetylation enhances capacity to suppress T-helper 1 (TH1)/TH17 responses and autoimmunity. PubMed, 30913278. [Link]

• Bork, K., et al. (2015). Applying Acylated Fucose Analogues to Metabolic Glycoengineering. MDPI. [Link]

• Pratt, M. R., et al. (2020). Metabolic labeling for the visualization and identification of potentially O-GlcNAc modified proteins. Current Protocols in Chemical Biology, 12(1), e75. [Link]

• Kizuka, Y., et al. (2020). Differential Labeling of Glycoproteins with Alkynyl Fucose Analogs. Cells, 9(10), 2179. [Link]

• Chin, C. F., et al. (2016). Metabolic engineering of Escherichia coli to produce 2'-fucosyllactose via salvage pathway of guanosine 5'-diphosphate (GDP)-l-fucose. PubMed, 27159392. [Link]

• Pawtowski, A., et al. (2019). Incorporation of fucose into glycans independent of the GDP-fucose transporter SLC35C1 preferentially utilizes salvaged over de novo GDP-fucose. Journal of Biological Chemistry, 294(45), 16833-16845. [Link]

• Kizuka, Y. (2022). Metabolic utilization and remodeling of glycan biosynthesis using fucose analogs. Biochimica et Biophysica Acta (BBA) - General Subjects, 1866(12), 130243. [Link]

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• 4. Increasing cell permeability of N-acetylglucosamine via 6-acetylation enhances capacity to suppress T-helper 1 (TH1)/TH17 responses and autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Increasing cell permeability of N-acetylglucosamine via 6-acetylation enhances capacity to suppress T-helper 1 (TH1)/TH17 responses and autoimmunity [pubmed.ncbi.nlm.nih.gov]
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Storage and handling guidelines for Fucose, tetraacetate to ensure stability.

Application Note: Storage, Handling, and Stability Guidelines for L-Fucose Tetraacetate

Introduction

In the rapidly advancing fields of glycobiology and targeted drug development, 1,2,3,4-Tetra-O-acetyl-L-fucopyranose (commonly referred to as L-Fucose tetraacetate) serves as a foundational synthon. It is widely utilized in the synthesis of β-fucosyl amides, glycan imaging probes, and potent in vivo fucosylation inhibitors[1][2]. While the peracetylation of L-fucose significantly enhances its lipophilicity and organic solubility, the ester linkages introduce specific vulnerabilities to moisture and pH variations.

As a Senior Application Scientist, I have designed this technical guide to move beyond basic safety data sheets. This document details the mechanistic rationale behind optimal storage conditions, handling protocols, and reconstitution workflows to ensure the absolute chemical integrity of L-Fucose tetraacetate in your laboratory.

Physicochemical Profile & Stability Mechanics

The stability of L-Fucose tetraacetate is dictated by the lability of its four O-acetyl protecting groups. Under standard conditions, the compound is a stable crystalline solid or solidifying oil; however, exposure to atmospheric moisture or trace bases can trigger spontaneous ester hydrolysis or transesterification[2].

Mechanistic Insight: The anomeric acetate (at C1) is particularly reactive. In the presence of ambient humidity and fluctuating temperatures, trace hydrolysis can yield acetic acid, which auto-catalyzes further degradation. Furthermore, deliberate deacetylation is typically achieved under Zemplén conditions (sodium methoxide in methanol)[2], meaning any accidental introduction of basic solvents or nucleophiles during storage will irreversibly compromise the reagent.

Table 1: Optimal Storage & Stability Parameters

Parameter	Recommendation	Mechanistic Rationale
Short-Term Storage (< 1 month)	2–8 °C[3]	Minimizes thermal kinetic energy while preventing deep-freeze condensation cycles.
Long-Term Storage (> 1 month)	-20 °C[4]	Halts spontaneous hydrolysis and thermal degradation of the anomeric acetate.
Atmosphere	Inert (Argon/Nitrogen)	Displaces atmospheric water vapor to prevent moisture-induced ester cleavage.
Light Exposure	Protect from direct light	Prevents potential photo-oxidation of trace impurities.
Formulation (In Vivo)	Lyophilized with stabilizers	Enhances composition stability for extended shelf life prior to administration[1].

Experimental Workflows & Handling Protocols

A self-validating protocol must address the transition of the compound from a stable, frozen state to a reactive, dissolved state without introducing degradation artifacts.

Protocol A: Thawing and Weighing (Anhydrous Preservation)

Condensation is the primary enemy of peracetylated sugars. Opening a cold vial introduces atmospheric water, which becomes trapped upon resealing.

• Equilibration: Remove the sealed vial of L-Fucose tetraacetate from -20 °C storage[4]. Place the intact vial inside a desiccator containing active desiccant (e.g., Drierite or silica gel).

• Thermal Stabilization: Allow the vial to equilibrate to ambient room temperature (approximately 30–60 minutes depending on vial size).

• Inert Handling: Transfer the equilibrated vial to a glove box or a dry nitrogen-purged environment before opening.

• Weighing: Rapidly weigh the required mass using static-free spatulas (prevent electrostatic discharge).

• Resealing: Backfill the source vial with dry Argon or Nitrogen gas, seal tightly with Parafilm, and immediately return to 2–8 °C[3] or -20 °C[4] storage.

Figure 1: Optimal workflow for thawing and handling peracetylated sugars to prevent hydrolysis.

Protocol B: Reconstitution and Solution Storage

When preparing stock solutions for synthesis or biological assays, the choice of solvent and storage conditions is critical.

• Solvent Selection: Use strictly anhydrous solvents (e.g., dry DCM, DMF, or DMSO). Verify that the solvent has been stored over activated molecular sieves.

• Dissolution: Add the solvent to the pre-weighed L-Fucose tetraacetate. Vortex gently until completely dissolved.

• Observation & Troubleshooting: Field experience indicates that upon prolonged storage of peracetylated solutions at -20 °C, or even after 30 minutes at room temperature in certain solvent matrices, a white precipitate may occasionally form[5].

  • Validation Check: NMR analysis confirms that this precipitate does not alter the concentration or structural integrity of the active compound in solution[5].

• Filtration: If precipitation is observed, pass the solution through a PTFE 0.45 μm syringe filter prior to use in sensitive downstream applications[5].

• Aliquot Storage: Divide the filtered solution into single-use aliquots to avoid repeated freeze-thaw cycles. Store aliquots at -20 °C.

Figure 2: Reconstitution workflow addressing low-temperature precipitation artifacts.

Application Context: Downstream Synthesis

Understanding how L-Fucose tetraacetate is utilized reinforces the necessity of strict storage. For instance, in the discovery of high-affinity ligands for the Pseudomonas aeruginosa lectin LecB, the tetraacetate is first transformed into an azide[2]. Any partial hydrolysis of the acetyl groups prior to this step will result in a complex mixture of partially protected intermediates, drastically reducing the yield of the target β-fucosyl amides[2].

Similarly, when formulating fucose analogs for the in vivo inhibition of protein fucosylation (such as reducing core fucosylation on antibodies), the analogs are often maintained in a dry, lyophilized form with stabilizers to ensure long-term composition stability before clinical administration[1].

References

• GlycoDepot. "1,2,3,4-Tetra-O-acetyl-α-L-fucopyranose." GlycoDepot Catalog. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEd3cPHVWE4VmY3tdNeN2g5G3z9DnkABt5Iiv4-y48F5qmd19Xam9jvj_1758K1LNyyUD8e6fD2Jdgyeqrlb_vSL7kCHAmO3ZoDoHr4-Riclv7m8mpPJ8Kvmnlxvfxm7aq7PE_NGbvYuIJGvjzSNJVQTF-QfMtSNfrCvarW3wMs5Z_gJ9M=]
• Fisher Scientific. "6-Alkynyl-Fucose (0.5 mg vial), 1ea, CAS# 935658-91-6." Fisher Scientific Catalog. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEDvzTGXbjGE6QRCFARscqFiWoavVJHhvx4uSJVBs3eez-uIl-kwq-YL6CfwmOyCCWYmEwmCJUaqJoOFTTzpxiov8AT6ESTC0eqSI6IQDvQma7jtc4gShq745tWTVCqXSiOTjHrt4Z-oYyezxHPDG-0hpWwOOOxfpxRNjaG1g==]
• Royal Society of Chemistry (RSC). "A Radical Strategy to the Synthesis of Bicyclo[1.1.1]pentyl C−Glycosides." RSC Publishing. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGzBd8E53U_LT515883CLGKc7FuXzDqtBMGLsCO-5cL1bYE7htojZxmXzAKDacSNC1yNeZbhELJrXrCF-6brLFRo0UjoLbVcHsaK1Q_EztjehVD-JtZ7ipkEvFltH8oOWiimGHugipdDI0gkPCmo4hOgCcNmGkioK4=]
• Google Patents. "US9504702B2 - Methods of inhibition of protein fucosylation in vivo using fucose analogs." Google Patents. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_8eLZdJvRz5bnosF328l3YXMf-yxJ3cmwPqgMmeVebcA0I51WikjEW1nzwPTdo0-ADg9ITPT2xXNclZ5udPHV5J2a4HvvAzH3RoUdfeRC6L-E9HjeQSsLYv5uGbL-KpGtknZsJjp1981d0Q==]
• American Chemical Society (ACS). "Discovery of N-β-l-Fucosyl Amides as High-Affinity Ligands for the Pseudomonas aeruginosa Lectin LecB." Journal of Medicinal Chemistry. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHjXGjqD_clUuHroh-AtbZnk_k1Ung8Zw66uFeY-m2rhzL0nVcPX-5ePQnu-zBvHIFQAFLA-LMRHLHu3z3NFpM-k04wScp1CmwqrwWAGS_0HXVvKuONUOgoWPJGkMwsU6zJQcyljBHibw47SFQo2ud9]

Sources

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• 4. Carbosynth LLC. 6-Alkynyl-Fucose (0.5 mg vial), 1ea, CAS# 935658-91-6, | Fisher Scientific [fishersci.com]
• 5. rsc.org [rsc.org]

Technical Notes & Optimization

Preventing the formation of 1,2-oxazoline byproducts in fucosylation.

A Guide to Preventing 1,2-Oxazoline Byproduct Formation

Welcome, researchers and drug development professionals. This technical support center is designed to provide expert guidance on a common and often frustrating challenge in synthetic carbohydrate chemistry: the formation of 1,2-oxazoline byproducts during fucosylation reactions. As your Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical principles and field-proven insights to help you diagnose, troubleshoot, and ultimately prevent this unwanted side reaction, ensuring higher yields and purity for your target glycoconjugates.

Troubleshooting Guide: Real-Time Experimental Issues

This section addresses specific problems you might be observing at the bench. Each answer is designed to provide immediate, actionable advice.

Q1: My fucosylation reaction has a low yield, and I see a persistent, unidentified spot on my TLC/peak in my LC-MS that is close to my starting material. How can I confirm if it's a 1,2-oxazoline byproduct?

A: This is a classic symptom of 1,2-oxazoline formation. The byproduct is formed from the fucosyl donor itself, so it will have a similar mass and polarity.

• Mass Spectrometry (MS): The 1,2-oxazoline byproduct results from the intramolecular cyclization of the fucosyl donor with the loss of the anomeric leaving group (e.g., thiophenyl, trichloroacetimidate). Therefore, its mass will be [Mass of Fucosyl Donor - Mass of Leaving Group]. Confirm this mass in your LC-MS data.

• NMR Spectroscopy: The most definitive method is ¹H NMR. Look for a characteristic signal for the anomeric proton (H-1) of the oxazoline ring, which typically appears as a doublet around 5.8-6.2 ppm with a coupling constant (J) of approximately 7-8 Hz.[1][2] This is distinct from the anomeric proton of most activated fucosyl donors.

• Thin-Layer Chromatography (TLC): The oxazoline is often less polar than the desired glycosylated product but may have a similar Rf to some starting materials, complicating analysis. Staining with a p-anisaldehyde solution can help differentiate spots.[3]

Q2: I've confirmed 1,2-oxazoline formation. What are the most critical reaction parameters I should investigate first?

A: The formation of the 1,2-oxazoline is a competing intramolecular reaction. To favor the desired intermolecular glycosylation, you must optimize conditions to enhance the nucleophilicity of your acceptor or reduce the rate of the intramolecular cyclization.

• Temperature: This is your most powerful tool. Many glycosylation reactions are initiated at very low temperatures (e.g., -70 °C to -40 °C) to control the activation of the donor.[1][3] The intramolecular cyclization to form the oxazoline has a higher activation energy than the desired glycosylation. By keeping the temperature low, you disproportionately slow the side reaction. If your reaction is sluggish, warm it slowly and monitor carefully by TLC or HPLC.[1][4]

• Activator/Promoter Stoichiometry: Using an excessive amount of a strong Lewis acid activator (like TMSOTf) can rapidly generate a highly reactive oxocarbenium ion intermediate, which can be prone to rearrangement or attack by the internal C-2 acetamido group before the glycosyl acceptor can react.[3] Try reducing the equivalents of your activator to the minimum required for donor activation (e.g., 0.1-0.2 equivalents for catalytic promoters).

• Moisture Control: Rigorous anhydrous conditions are paramount. Water can hydrolyze the activated donor, but it can also interfere with the reaction kinetics in ways that may favor byproduct formation.[3][4] Ensure all glassware is flame-dried, solvents are distilled from appropriate drying agents, and molecular sieves are activated and present in the reaction vessel.

Q3: Does my choice of fucosyl donor influence the likelihood of oxazoline formation?

A: Absolutely. The structure of the donor itself is a primary determinant.

• The C-2 Protecting Group: The 1,2-oxazoline forms via neighboring group participation from the C-2 substituent. An N-acetyl (NHAc) or other amide-based group is required for this mechanism.[5][6] If your synthesis allows, using a non-participating group like an azide (N₃) at C-2 would prevent oxazoline formation, although this will significantly impact the stereochemical outcome of the glycosylation (favoring α-linkages).

• "Armed" vs. "Disarmed" Donors: The electronic properties of other protecting groups on the fucose ring play a crucial role.

  • "Armed" Donors: These have electron-donating groups (e.g., benzyl ethers, -OBn) which increase the electron density at the anomeric center, making the donor highly reactive.[4] This high reactivity can sometimes lead to faster byproduct formation if the acceptor is not sufficiently nucleophilic.

  • "Disarmed" Donors: These have electron-withdrawing groups (e.g., acetyl esters, -OAc) which decrease reactivity.[4] While this slows the overall reaction, it can sometimes provide a larger window for the desired intermolecular reaction to occur before the intramolecular cyclization takes over.

Frequently Asked Questions (FAQs)

This section explores the fundamental principles behind 1,2-oxazoline formation.

Q1: What is the precise chemical mechanism for 1,2-oxazoline formation during a fucosylation reaction?

A: The formation of a 1,2-oxazoline is a classic example of neighboring group participation. The mechanism proceeds as follows:

• Activation: The promoter (e.g., a Lewis acid like TMSOTf) activates the leaving group at the anomeric (C-1) position of the fucosyl donor.

• Intermediate Formation: The leaving group departs, leading to the formation of a transient, highly electrophilic oxocarbenium ion at C-1.

• Intramolecular Attack: The oxygen atom of the N-acetyl group at the adjacent C-2 position acts as an internal nucleophile. It attacks the anomeric center (C-1).

• Cyclization: This attack results in the formation of a five-membered bicyclic acyloxonium ion intermediate.

• Deprotonation: A mild base in the reaction mixture removes the proton from the nitrogen, collapsing the intermediate to the stable 1,2-oxazoline ring structure.[5][7]

Q2: Are there specific activators or reaction systems that are known to suppress this side reaction?

A: Yes, the choice of activator is critical. While highly reactive systems using promoters like TMSOTf or Tf₂O are common, they can sometimes be too harsh.[1] Consider exploring milder activation systems. For thioglycoside donors, promoters like N-Iodosuccinimide (NIS) in combination with a catalytic amount of a Lewis acid (e.g., TMSOTf, AgOTf) can offer more controlled activation.[1] The key is to generate the reactive intermediate at a rate that matches the reactivity of your glycosyl acceptor, preventing it from accumulating and undergoing the side reaction.

Q3: Can enzymatic fucosylation be used to circumvent this problem entirely?

A: Yes, enzymatic methods are an excellent alternative that offers perfect stereoselectivity and avoids such byproducts. Fucosyltransferases (FUTs) are enzymes that transfer fucose from a donor substrate, typically GDP-fucose, to a specific acceptor glycan.[8][9] This approach completely bypasses the chemical activation steps where oxazoline formation occurs. Furthermore, endo-β-N-acetylglucosaminidases (ENGases) can be used with N-glycan oxazolines as donor substrates for glycoengineering, a context where the oxazoline is the desired reactive intermediate, not a byproduct.[10][11][12]

Visualizing the Chemistry: Reaction Pathways and Logic

A clear understanding of the competing reactions is essential for effective troubleshooting.

Diagram 1: Competing Fucosylation and 1,2-Oxazoline Formation Pathways

Caption: Divergent pathways from the activated fucosyl donor intermediate.

Diagram 2: The "Armed" vs. "Disarmed" Principle

Caption: Electronic effects of protecting groups on donor reactivity.

Diagram 3: Troubleshooting Decision Tree

Sources

• 1. Glycosyl oxazolines serve as active donors for iterative synthesis of type I oligosaccharides - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC03247K [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. BJOC - Synthetic and semi-synthetic approaches to unprotected N-glycan oxazolines [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. Oxazoline donors enable effective glycoremodeling [glycoforum.gr.jp]
• 8. Chemical Strategies to Custom-Modify α(1→3)-Fucosylated Glycan Motifs of the Human Glycocalyx - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Synthetic and semi-synthetic approaches to unprotected N-glycan oxazolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Recent Chemical and Chemoenzymatic Strategies to Complex-Type N-Glycans [frontiersin.org]
• 12. Synthesis of N-glycan oxazolines: donors for endohexosaminidase catalysed glycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low solubility of Fucose, tetraacetate in reaction mixtures.

Troubleshooting Guide: Low Solubility of Fucose Tetraacetate in Reaction Mixtures

Introduction & Mechanistic Overview

1,2,3,4-Tetra-O-acetyl-L-fucopyranose (Fucose tetraacetate) is a highly valuable, structurally protected derivative of L-fucose used extensively as a glycosyl donor in the synthesis of complex oligosaccharides and glycoconjugates[]. While the acetylation of the pyranose ring generally enhances the compound's stability and solubility in organic solvents compared to unprotected fucose[], researchers frequently encounter unexpected precipitation during complex glycosylation workflows.

Because Fucose tetraacetate is fundamentally a crystalline solid, it is only sparingly soluble in cold halogenated solvents like dichloromethane (DCM) and chloroform, and slightly soluble in methanol[2]. When reactions are cooled to cryogenic temperatures (e.g., -78 °C) to ensure stereoselective α -fucosylation, the kinetic energy of the solvent decreases, causing the donor to exceed its solubility product ( Ksp​ ) and crash out of solution. This localized precipitation drastically reduces the effective concentration of the donor, leading to sluggish kinetics, promoter degradation, and poor yields.

This guide provides field-proven, self-validating protocols to diagnose and resolve these solubility bottlenecks.

Diagnostic Workflow

Use the following logical pathway to identify the root cause of precipitation in your specific reaction matrix.

Fig 1. Diagnostic decision tree for resolving Fucose tetraacetate solubility issues.

Frequently Asked Questions (FAQs)

Q1: Why is my Fucose tetraacetate crashing out in dichloromethane (DCM) at -78 °C, even though it dissolves perfectly at room temperature? A: This is a classic thermodynamic limitation. At 25 °C, Fucose tetraacetate can easily be maintained at a working concentration of 0.25 M in anhydrous DCM[3]. However, cooling the system to -78 °C drastically reduces the solvating power of DCM. The molecules re-aggregate into their crystalline lattice. Solution: Do not add the solid directly to a cold solvent. Pre-dissolve the donor at room temperature, then cool the solution gradually while applying vigorous mechanical stirring to prevent localized supersaturation.

Q2: How can I maintain solubility at cryogenic temperatures without ruining my stereoselectivity? A: You must utilize a co-solvent system. Authoritative industrial protocols for synthesizing complex targets, such as 2'-O-fucosyllactose, recommend coupling donors and acceptors in aprotic solvent mixtures—most notably DCM/DMF, DCM/THF, or DCM/Toluene—at temperatures between -78 °C and 0 °C[4]. Adding 10–20% (v/v) of a slightly more polar aprotic solvent like THF or DMF disrupts the crystal lattice packing of the tetraacetate, maintaining a homogenous phase without severely compromising the α -selectivity of the glycosylation.

Q3: I am synthesizing thioglycosides in an aqueous surfactant solution, and the reaction is failing. Is this related to solubility? A: Yes. Recent methodologies for the arylation of glycosyl thiols (derived from fully acetylated sugars) highlight that micellar environments can cause severe solubility issues for both the sugar and the inorganic bases used[5]. For example, potassium phosphate often fails to dissolve adequately in these mixed organic/aqueous surfactant systems. Solution: Switch to a highly soluble base like potassium tert-butoxide (1 M in THF) and utilize an ultrasonic bath to promote micellar proximity and maintain the solubility of the acetylated intermediates[3].

Q4: My Fucose tetraacetate won't even dissolve fully in DCM at room temperature. What is wrong? A: This is a hallmark of reagent degradation. Fucose tetraacetate is highly susceptible to partial hydrolysis if exposed to ambient moisture during storage. The loss of even a single acetyl group (often at the anomeric position) exposes a highly polar hydroxyl (-OH) group. This allows for strong intermolecular hydrogen bonding, which drastically shifts the solubility profile, rendering the compound insoluble in non-polar and halogenated solvents. You must verify purity via TLC/NMR and either re-acetylate the batch (using acetic anhydride/pyridine) or purify it via a silica gel plug.

Quantitative Data: Solubility & Concentration Guidelines

To prevent reaction failure, adhere to the empirically validated working concentrations outlined below. Exceeding these limits at the specified temperatures will likely result in precipitation.

Solvent System	Temperature (°C)	Max Recommended Conc.	Application / Mechanistic Notes
DCM (Anhydrous)	25 °C	~0.25 M	Standard preparation limit for fully acetylated sugars[3].
DCM (Anhydrous)	-78 °C	< 0.05 M	High risk of precipitation; requires vigorous mechanical stirring.
DCM / DMF (9:1)	-40 °C to 0 °C	~0.1 M - 0.2 M	Enhanced solubility for complex oligosaccharide coupling[4].
Toluene	25 °C	< 0.1 M	Poor solubility; strictly used when specific stereocontrol is required.
Aqueous Micellar	25 °C	Suspension	Requires surfactant and continuous sonication to maintain reactivity[3].

Standard Operating Procedure (SOP): Pre-Dissolution and Thermal Equilibration

To ensure a self-validating, error-free glycosylation setup, follow this step-by-step methodology for preparing your Fucose tetraacetate donor solution.

Step 1: Desiccation and Verification

• Dry the Fucose tetraacetate under high vacuum ( < 0.1 mbar) for at least 4 hours prior to use to remove trace moisture that could trigger deacetylation.

• Validation: The solid should be free-flowing. Clumping indicates moisture ingress.

Step 2: Room Temperature Solvation

• Transfer the dried donor to a flame-dried Schlenk flask purged with Argon.

• Add anhydrous DCM to achieve a target concentration of no more than 0.20 M.

• Stir at 25 °C until the solution is completely optically clear.

Step 3: Moisture Scavenging

• Add freshly activated 4Å molecular sieves (approx. 100 mg per mL of solvent) to the solution. Stir gently for 15 minutes. Causality: Sieves absorb residual water, preventing promoter quenching (e.g., TMSOTf or BF 3​ ·Et 2​ O) in downstream steps.

Step 4: Thermal Equilibration (The Critical Step)

• Submerge the flask in a dry ice/acetone bath (-78 °C).

• Crucial: Increase the magnetic stirring rate to > 800 RPM before the solvent cools. Rapid stirring prevents the formation of localized nucleation sites, keeping the donor in a supersaturated state if it approaches its Ksp​ limit.

• If slight cloudiness is observed, add anhydrous THF dropwise (up to 10% total volume) until clarity is restored[4].

Step 5: Activation

• Proceed with the dropwise addition of your chosen thiophilic activator or Lewis acid, ensuring the internal temperature does not spike.

References

• Mild and Effective Method for the Nickel-Catalyzed Arylation of Glycosyl Thiols in Aqueous Surfactant Solution - PMC National Institutes of Health (NIH). URL: [Link]

• Mild and Effective Method for the Nickel-Catalyzed Arylation of Glycosyl Thiols in Aqueous Surfactant Solution - ACS Publications American Chemical Society (ACS). URL: [Link]

• Google Patents.

Sources

• 2. glycodepot.com [glycodepot.com]
• 3. Mild and Effective Method for the Nickel-Catalyzed Arylation of Glycosyl Thiols in Aqueous Surfactant Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EP2417143B1 - Synthesis of 2'-o-fucosyllactose - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Fucosylation with Acetylated Donors

Welcome to the technical support center for fucosylation reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of glycosylation chemistry, specifically when using acetylated fucosyl donors. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and optimized protocols to enhance the success of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts and common inquiries regarding fucosylation with acetylated donors.

Q1: Why are acetylated fucosyl donors considered "disarmed," and how does this impact my reaction?

A: Acetylated donors are termed "disarmed" due to the electron-withdrawing nature of the acetyl (Ac) protecting groups.[1] These groups decrease the electron density at the anomeric center (C-1), making the glycosyl donor less reactive.[1][2] This reduced reactivity is a key concept in the "armed-disarmed" strategy for sequential glycosylation.[1]

• Impact on Reaction: Because they are less reactive, disarmed donors require more forceful activation conditions (e.g., stronger Lewis acids, higher temperatures, or longer reaction times) to achieve good conversion compared to "armed" donors, which are protected with electron-donating groups like benzyl (Bn) ethers.[3]

Q2: What is the role of the C-2 acetyl group in controlling stereoselectivity?

A: The acetyl group at the C-2 position plays a critical role in directing the stereochemical outcome of the glycosylation through "neighboring group participation".[3] Upon activation of the anomeric leaving group, the carbonyl oxygen of the C-2 acetyl group attacks the anomeric center, forming a stable five-membered acyloxonium ion intermediate. The glycosyl acceptor can then only attack from the face opposite to this bulky intermediate, leading almost exclusively to the formation of a 1,2-trans glycosidic linkage .[3][4] For fucose, which is an L-sugar, this results in the formation of the β-anomer.

Q3: How do I choose the right Lewis acid (promoter) for my reaction?

A: The choice of Lewis acid is critical and depends on the reactivity of both your disarmed fucosyl donor and the glycosyl acceptor.

• For reactive acceptors (primary alcohols): Milder Lewis acids may be sufficient.

• For less reactive or sterically hindered acceptors (secondary/tertiary alcohols): Stronger promoters are often necessary.[1]

Commonly used Lewis acids for acetylated donors include:

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf): A powerful and widely used promoter.[3]

• Boron trifluoride etherate (BF₃·OEt₂): Another strong and effective Lewis acid.[3]

• "Minimally competent" Lewis acids (e.g., InBr₃): These can be advantageous as they can be used in catalytic amounts at higher temperatures without significant decomposition of the glycoside products.

It is often necessary to screen a few promoters to find the optimal conditions for a specific donor-acceptor pair.

Q4: Can the solvent really change the outcome of my reaction?

A: Absolutely. The solvent influences the reaction by stabilizing or destabilizing charged intermediates and can directly participate in the reaction mechanism.[5][6]

• Non-coordinating solvents (e.g., Dichloromethane (DCM), Toluene): These are standard choices that generally do not interfere with the reaction mechanism.[5]

• Coordinating solvents (e.g., Acetonitrile (MeCN), Diethyl ether (Et₂O)): These solvents can have a profound impact. Acetonitrile, for example, can form a covalent α-nitrilium ion intermediate, which then undergoes an Sₙ2-like displacement by the acceptor to favor the β-glycoside.[7] Ethereal solvents can sometimes favor the formation of α-linkages.[5][8] The effect of the C-2 participating group in acetylated donors often overrides these solvent effects, but in cases of poor selectivity, changing the solvent is a valid optimization strategy.[5]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during fucosylation with acetylated donors.

Problem	Potential Cause	Recommended Solution & Rationale
Low or No Product Yield	1. Moisture Contamination: Water hydrolyzes the activated donor or the Lewis acid promoter.[3]	Ensure strictly anhydrous conditions. Dry all glassware in an oven (>100°C) and cool under inert gas (N₂ or Ar). Use anhydrous solvents (distilled or from a solvent purification system) and add activated molecular sieves (4 Å) to the reaction mixture.[1]
2. Inactive Reagents: The donor may have decomposed during storage, or the Lewis acid may be old or improperly stored.	Verify starting material integrity. Check the purity of the fucosyl donor and acceptor by NMR and/or mass spectrometry before starting.[1] Use a fresh or newly opened bottle of the Lewis acid promoter.
3. Insufficient Activation: The chosen Lewis acid is too weak for the disarmed donor, or the temperature is too low.[3]	Increase activation strength. Switch to a stronger promoter (e.g., from BF₃·OEt₂ to TMSOTf). Alternatively, perform the reaction at a slightly higher temperature, for example, by allowing it to slowly warm from -40°C to 0°C or room temperature.[1][3] Monitor carefully for decomposition.
4. Poor Acceptor Nucleophilicity: The acceptor alcohol is sterically hindered or electronically deactivated.[1][3]	Use more forcing conditions. Increase the reaction time, temperature, or use a higher excess of the donor (e.g., 1.5-2.0 equivalents). A more powerful activation system may also be required.[1]
Poor α/β Stereoselectivity	1. Lack of Neighboring Group Participation: The reaction is proceeding through an Sₙ1-like mechanism with a free oxocarbenium ion, rather than the desired acyloxonium intermediate.	Optimize reaction conditions to favor Sₙ2-like pathway. Lowering the reaction temperature can sometimes increase selectivity by favoring the more ordered transition state of the acyloxonium pathway.[1] Changing the solvent to a more coordinating one like acetonitrile might also influence the outcome.[7]
2. Anomerization of the Product: The product may be rearranging under the reaction conditions.	Quench the reaction promptly after completion. As soon as TLC indicates full consumption of the starting material, quench the reaction with a mild base like triethylamine or pyridine to neutralize the Lewis acid.[3]
Donor Decomposition or Side Product Formation	1. Reaction Conditions Too Harsh: The temperature is too high, or the promoter is too strong, causing the donor to degrade or form side products like glycals (via elimination).[3]	Moderate the reaction conditions. Start the reaction at a very low temperature (e.g., -78°C) and allow it to warm slowly.[3] Use the minimum effective amount of Lewis acid (often 0.1-0.3 equivalents for catalytic promoters).[3]
2. Formation of Orthoesters: The acceptor alcohol may attack the carbonyl carbon of the acyloxonium ion intermediate.	This is a common side reaction with participating groups. Altering the Lewis acid or solvent system can sometimes minimize orthoester formation. Purification via silica gel chromatography is usually effective for separation.

Troubleshooting Decision Tree for Low Fucosylation Yield

The following diagram outlines a logical workflow for diagnosing and solving low-yield reactions.

Caption: General workflow for a fucosylation reaction.

Step-by-Step Methodology

1. Reagent and Glassware Preparation:

• Glassware: Dry all reaction flasks, syringes, and magnetic stir bars in an oven at >100°C overnight. Assemble the glassware while hot and allow it to cool under a stream of dry nitrogen or argon.

• Reagents: Dissolve the fucosyl donor (1.2 eq) and glycosyl acceptor (1.0 eq) in anhydrous solvent (e.g., DCM) inside the reaction flask.

• Molecular Sieves: Add freshly activated powdered 4 Å molecular sieves to the flask to scavenge any trace moisture. [1] 2. Reaction Setup:

• Seal the flask with a rubber septum and purge with an inert gas.

• Cool the stirred suspension to the desired starting temperature (e.g., -40°C or -78°C) using a suitable cooling bath (e.g., dry ice/acetone). [3] 3. Activation:

• Prepare a stock solution of the Lewis acid promoter (e.g., TMSOTf, 0.1-0.3 eq) in the same anhydrous solvent. [3]* Using a dry syringe, add the promoter solution dropwise to the cold, stirred reaction mixture over several minutes. [3]A color change is often observed upon activation.

4. Reaction Monitoring:

• Allow the reaction to stir at the initial temperature for 30-60 minutes.

• If the reaction is sluggish, allow the bath to warm slowly to a higher temperature (e.g., 0°C or room temperature). [3]* Monitor the reaction's progress by Thin-Layer Chromatography (TLC). Take small aliquots from the reaction, quench them in a vial containing a drop of triethylamine, and spot on a TLC plate.

• Visualize the spots using a suitable stain (e.g., p-anisaldehyde or ceric ammonium molybdate stain) followed by gentle heating. The disappearance of the starting materials and the appearance of a new, lower Rf spot indicates product formation. [3] 5. Work-up:

• Once the reaction is complete by TLC, quench it by adding a few drops of a base (e.g., triethylamine or pyridine) directly to the cold reaction mixture. [3]* Allow the mixture to warm to room temperature.

• Dilute the mixture with additional solvent (e.g., DCM) and filter through a pad of Celite to remove the molecular sieves. [3]* Transfer the filtrate to a separatory funnel and wash sequentially with saturated NaHCO₃ solution, water, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

6. Purification:

• Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired fucosylated product.

Section 4: Key Parameter Optimization Summary

The following table summarizes the impact of key variables on fucosylation reactions with acetylated donors.

Parameter	Considerations & Options	Impact on Reaction Outcome
Temperature	Typically initiated at low temperatures (-78°C to -20°C) and slowly warmed. [3]	Lower temperatures generally improve stereoselectivity but may lead to slow or incomplete reactions. [1][7]Higher temperatures increase the reaction rate but can decrease selectivity and lead to donor decomposition. [1][9]
Solvent	Non-coordinating: DCM, Toluene. [5]Coordinating: Acetonitrile, Diethyl ether. [5][6]	DCM is a general-purpose, non-interfering solvent. Acetonitrile can promote the formation of 1,2-trans products. [7]The choice of solvent can significantly influence the stability of intermediates and thus the final stereochemical ratio. [5]
Lewis Acid Promoter	Strong: TMSOTf, BF₃·OEt₂. [3]Mild/Catalytic: InBr₃, Bi(OTf)₃.	The promoter's strength must be matched to the reactivity of the donor and acceptor. Overly strong activation can cause side reactions. [3]Stoichiometry is also key; catalytic amounts (0.1-0.3 eq) are often sufficient.
Protecting Groups (on Acceptor)	Steric bulk and electronic effects of protecting groups on the acceptor molecule.	Bulky protecting groups near the acceptor hydroxyl can significantly slow down the reaction rate due to steric hindrance. [1]Electron-withdrawing groups on the acceptor can reduce its nucleophilicity.

References

• P. M. Crich, D. M. Chemical Strategies to Custom-Modify α(1→3)-Fucosylated Glycan Motifs of the Human Glycocalyx. JACS Au. Available from: [Link]

• Wang, Y., et al. 2,2-Difluoro Derivatives of Fucose Can Inhibit Cell Surface Fucosylation without Causing Slow Transfer to Acceptors. JACS Au. Available from: [Link]

• Zimmer, A., et al. Impact of Acetylated and Non-Acetylated Fucose Analogues on IgG Glycosylation. Antibodies. Available from: [Link]

• Zimmer, A., et al. Impact of Acetylated and Non-Acetylated Fucose Analogues on IgG Glycosylation. MDPI. Available from: [Link]

• Bols, M. Controlling the stereoselectivity of glycosylation via solvent effects. Carbohydrate Chemistry. Available from: [Link]

• van der Vorm, S., et al. Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Wang, Y., et al. 2,2-Difluoro Derivatives of Fucose Can Inhibit Cell Surface Fucosylation without Causing Slow Transfer to Acceptors. PMC. Available from: [Link]

• Nam, J.H., et al. The Effects of Culture Conditions on the Glycosylation of Secreted Human Placental Alkaline Phosphatase Produced in Chinese Hamster Ovary Cells. Biotechnology and Bioengineering. Available from: [Link]

• University of Bristol. VI Protecting Groups and Orthogonal Protection Strategies. Available from: [Link]

• Boltje, T.J., et al. 1 Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. Available from: [Link]

• ProteoCool. ProteoCool Pills#10: Use of 2F-Peracetyl-Fucose to produce low fucosilated monoclonal antibodies with Expi293 and ExpiCHO cell lines. Available from: [Link]

• Nasemann, J., et al. Applying Acylated Fucose Analogues to Metabolic Glycoengineering. MDPI. Available from: [Link]

• Tanaka, M., et al. Fucosylation-Mediated Suppression of Lipid Droplet Accumulation Induced by Low-Level L-Fucose Administration in 3T3-L1 Adipocytes. MDPI. Available from: [Link]

• Rillahan, C.D., et al. A metabolic inhibitor blocks cellular fucosylation and enables production of afucosylated antibodies. PMC. Available from: [Link]

• Badr, K., et al. Identification of Cell Culture Factors Influencing Afucosylation Levels in Monoclonal Antibodies by Partial Least-Squares Regression and Variable Importance Metrics. MDPI. Available from: [Link]

• Guberman, M., et al. Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. ResearchGate. Available from: [Link]

• Mong, T.K.K. Solvent Effect on Glycosylation: Synthetic Methods and Catalysts. ResearchGate. Available from: [Link]

• Sou, S.N., et al. How Does Mild Hypothermia Affect Monoclonal Antibody Glycosylation? ResearchGate. Available from: [Link]

• Nasemann, J., et al. Applying Acylated Fucose Analogues to Metabolic Glycoengineering. Semantic Scholar. Available from: [Link]

• Polt, R. Glycolipids and glycopeptides: Minimally competent Lewis acid catalysis produces surfactants for use ex vivo and in vivo. University of Arizona. Available from: [Link]

• Bennett, C.S. An Empirical Understanding of the Glycosylation Reaction. Journal of the American Chemical Society. Available from: [Link]

• Manna, S., et al. Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Frontiers in Chemistry. Available from: [Link]

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• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Frontiers | Recent Advances in Stereoselective Chemical O-Glycosylation Reactions [frontiersin.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. scholar.nycu.edu.tw [scholar.nycu.edu.tw]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Challenges in the Purification of Fucosylated Products

Welcome to the Advanced Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to address the most complex downstream processing bottlenecks encountered when purifying fucosylated products. Because "fucosylated products" encompass two vastly different biochemical classes—Fucosylated Oligosaccharides (e.g., 2'-fucosyllactose) and Fucosylated Glycoproteins/Antibodies —this guide is structurally divided to address the unique physicochemical challenges of each.

This center moves beyond basic protocols. It explores the causality behind experimental failures and provides self-validating workflows to ensure absolute scientific integrity in your purification pipelines.

Module 1: Fucosylated Oligosaccharides (HMOs / 2'-FL)

Fucosylated human milk oligosaccharides (HMOs) like 2'-FL are typically produced via microbial fermentation. The primary purification challenge lies in isolating a neutral, uncharged oligosaccharide from a highly complex broth containing salts, proteins, and structurally similar carbohydrates.

Downstream processing workflow for fucosylated human milk oligosaccharides.

Troubleshooting FAQs

Q1: Why am I losing significant 2'-FL yield during the desalting phase of my fermentation broth? Causality & Mechanism: In microbial fermentation, high concentrations of salts and organic acids are generated. When using conventional Ion Exchange (IEX) chromatography for desalting, the high ionic strength of the crude broth causes competitive binding on the resin, leading to early breakthrough of the target oligosaccharide. Furthermore, the isoelectric nature of certain impurities can cause them to co-elute with the neutral 2'-FL. Solution: Implement 1. As demonstrated in integrated bioprocesses, combining acidolysis or fermentation with electrodialysis efficiently removes charged ions without oligosaccharide loss, preserving the l-fucopyranose backbone[1].

Q2: How can I effectively separate 2'-FL from residual lactose? Causality & Mechanism: Lactose is the precursor for 2'-FL synthesis. Because both are neutral oligosaccharides with nearly identical polarities and similar molecular weights, standard size-exclusion or ion-exchange methods fail to resolve them. Solution: Employ simulated moving bed (SMB) chromatography, or utilize an enzymatic approach. By introducing β -galactosidase to cleave residual lactose into glucose and galactose, followed by a secondary yeast fermentation step, the monosaccharide impurities are metabolized into ethanol and CO₂, which are easily removed during concentration[2].

Self-Validating Protocol 1: Downstream Processing of 2'-FL

This protocol is designed to scale from bench to pilot plant, ensuring high-purity isolation of specialty carbohydrates[2].

• Cell Separation: Centrifuge the fermentation broth at 10,000 × g for 20 minutes to remove host cells. Follow with microfiltration (0.2 µm) to ensure a cell-free supernatant.

• Protein Removal: Pass the supernatant through an ultrafiltration membrane (10 kDa MWCO) to remove residual host cell proteins and large endotoxins.

• Desalting (Critical Step): Process the permeate through an electrodialysis unit to remove >90% of inorganic salts and organic acids.

• Polishing: Apply the desalted solution to a mixed-bed ion exchange column to remove trace charged impurities, followed by activated carbon filtration for decolorization.

• Concentration: Concentrate via nanofiltration or rotary evaporation.

• System Validation (Self-Correction): Analyze the final lyophilized powder using High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD). Validation criteria: 2'-FL peak purity >95%, with lactose and fucose peaks below the limit of quantification (LOQ).

Quantitative Data: Comparison of Desalting Methodologies

Desalting Method	Salt Removal Efficiency	2'-FL Recovery	Scalability	Primary Mechanistic Limitation
Electrodialysis (ED)	90 - 95%	90 - 95%	Very High	High initial CAPEX; requires membrane maintenance.
Ion Exchange (IEX)	85 - 90%	70 - 80%	High	Resin fouling; high regeneration buffer costs.
Size Exclusion (SEC)	70 - 80%	85 - 90%	Low	High buffer consumption; slow linear flow rates.
Nanofiltration (NF)	60 - 75%	80 - 85%	High	Partial salt retention; severe membrane fouling.

Module 2: Fucosylated Glycoproteins and Antibodies

For complex biologics, the challenge is not just isolation, but glycoform differentiation. Separating fucosylated variants from afucosylated variants is critical for therapeutic efficacy (e.g., ADCC in antibodies) and biomarker discovery in oncology.

Lectin affinity chromatography workflow for isolating fucosylated glycoproteins.

Troubleshooting FAQs

Q3: My lectin affinity chromatography (using LCA or AAL) is yielding high non-specific binding. How do I improve the specificity for α (1,6) fucosylated proteins? Causality & Mechanism: Lectins like Lens culinaris agglutinin (LCA) and Aleuria aurantia lectin (AAL) bind to fucose residues, but they exhibit weak cross-affinities for other glycan motifs (e.g., α -mannopyranosyl residues)[3]. High-abundance serum proteins can cause steric entrapment within the agarose matrix. Solution: Prior to lectin chromatography, 4 (e.g., Seppro IgY-12)[4]. Additionally, increase wash stringency by adding 0.1% Tween-20 to disrupt weak hydrophobic interactions[5].

Q4: How can I distinguish and separate core-fucosylated antibodies from afucosylated variants during bispecific antibody production? Causality & Mechanism: Core fucosylation ( α -1,6 linkage to the innermost GlcNAc) of the Fc region significantly impacts Antibody-Dependent Cellular Cytotoxicity (ADCC). Because the physicochemical differences between fucosylated and afucosylated antibodies are nearly imperceptible, standard Protein A chromatography cannot resolve them. Solution: Utilize multi-step affinity chromatography paired with highly specific resins. 6 that can be exploited using specialized Fc γ RIIIa affinity columns, where a linear gradient will elute fucosylated and afucosylated variants at different retention times[6].

Self-Validating Protocol 2: Enrichment of Fucosylated Glycoproteins via LCA-Affinity Chromatography

This protocol utilizes LCA to isolate α (1,6) fucosylated proteins, which are critical biomarkers in oncology[3].

• Column Preparation: Pack 4 mL of agarose-bound LCA into a polypropylene column.

• Equilibration: Equilibrate the column ab initio with 10 column volumes (CV) of Tris-HCl buffer (0.05 M, pH 7.2) containing 0.15 M NaCl, 1 mM CaCl₂, and 1 mM MnCl₂. Mechanistic note: Divalent cations are strictly required to maintain the structural integrity of the lectin's carbohydrate-binding domain.

• Sample Loading: Load 1 mL of the depleted total protein extract onto the LCA column. Incubate at 4 °C for 10 minutes to allow equilibrium binding.

• Washing: Wash the unbound, non-fucosylated proteins (Fraction I) with 15 CV of equilibration buffer. Monitor the UV absorbance at 280 nm until it returns to baseline.

• Elution: Elute the α (1,6) fucosylated proteins (Fraction II) using 5 CV of elution buffer containing 0.2 M methyl- α -D-glucopyranoside (a competitive sugar)[3].

• System Validation (Self-Correction): Run the eluted fraction on an SDS-PAGE gel, followed by a 7 (Fluorescence-Linked Immunosorbent Assay) using a biotinylated fucose-specific lectin (like AAL) and IRDye Conjugated Streptavidin to quantitatively confirm the enrichment of fucosylated species compared to the flow-through[7].

References

• (1,6)
• Source: nih.
• Source: nih.
• Source: europa.
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• Source: nih.
• Source: googleapis.

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• 3. Identification of α(1,6)fucosylated proteins differentially expressed in human colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and development of fucosylated glycoproteins as biomarkers of primary hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ascites from Ovarian Cancer Induces Novel Fucosylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. pubs.acs.org [pubs.acs.org]

Impact of different activators on the efficiency of fucosylation reactions.

Fucosylation Support Center: Troubleshooting Activator Efficiency

Welcome to the Technical Support Center for Glycobiology and Synthetic Carbohydrate Chemistry. Fucosylation—the transfer of a fucose residue to oligosaccharides or proteins—is a critical step in the development of therapeutic glycoproteins, human milk oligosaccharides (HMOs), and cancer-associated antigens. However, the efficiency of these reactions is highly dependent on the choice of activators (promoters) and cofactors.

This guide is designed for researchers and drug development professionals to troubleshoot low yields, poor stereoselectivity, and sluggish kinetics in both chemical and enzymatic fucosylation workflows.

Diagnostic Decision Tree: Selecting the Right Activator

Diagnostic decision tree for selecting optimal fucosylation activators based on reaction type.

Section 1: Chemical Fucosylation (O-Fucosylation)

Chemical fucosylation often struggles with competing side reactions and poor anomeric control (α vs. β stereoselectivity). The choice of Lewis acid activator and the protecting group pattern on the donor are the two most critical variables.

FAQ 1: Why am I getting low yields and anomeric mixtures when using TMSOTf with trichloroacetimidate fucosyl donors? Causality & Solution: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) is a powerful Lewis acid. When used at ambient or slightly depressed temperatures, its strong affinity for the trichloroacetimidate leaving group can cause the donor to undergo an intramolecular rearrangement, yielding a stable trichloro-N-acetamide adduct instead of the desired oxocarbenium ion[1]. This severely limits the yield (often dropping below 35%)[1]. Furthermore, fucose lacks a bulky C2 participating group, naturally leading to anomeric mixtures. To solve this, you must engineer remote acyl participation . By utilizing chloroacetyl groups at the C3 and C4 positions of the fucosyl donor, the intermediate glycosyl cation is stabilized, blocking the β-face and forcing the acceptor to attack exclusively from the α-face, restoring yields to ~90%[2].

Mechanistic pathway of activator-driven chemical fucosylation and remote acyl participation.

FAQ 2: How do I improve chemoselectivity when using thioglycoside fucosyl donors? Causality & Solution: Thioglycosides are highly stable and require halonium-based activation. If your acceptor has low reactivity (e.g., sterically hindered hydroxyls), standard promoters like BSP–Tf2O or p-TolSCl–AgOTf will fail or result in donor degradation[3]. Instead, use a dual-activator system of N-iodosuccinimide (NIS) and Trifluoromethanesulfonic acid (TfOH) or NIS/TMSOTf . NIS generates the iodonium ion to engage the sulfur atom, while the strong acid (TfOH/TMSOTf) accelerates the departure of the leaving group, facilitating highly efficient chemoselective coupling even at -10 °C[1].

Table 1: Impact of Chemical Activators on Fucosylation Efficiency

Donor Type	Activator System	Temperature	Yield (%)	Stereoselectivity (α:β)	Primary Mechanism / Observation
Trichloroacetimidate	TMSOTf	-30 °C	11 - 32%	Mixed	Prone to rearrangement into trichloro-N-acetamide adduct[1].
TCA (with C3/C4 chloroacetyl)	TMSOTf	-30 °C	90%	Exclusive α	Remote participation ensures high yield and stereospecificity[2].
Thioglycoside	NIS / TfOH	-10 °C to RT	>80%	Exclusive α	Highly efficient for chemoselective coupling of complex glycans[3].
Thioglycoside	NIS / TMSOTf	-10 °C	94%	Exclusive α	Excellent activation for lower reactivity acceptors[1].

Self-Validating Protocol: Chemoselective α-Fucosylation (NIS/TMSOTf Activation)

• Preparation: Co-evaporate the fucosyl thioglycoside donor (1.5 eq) and the glycosyl acceptor (1.0 eq) with anhydrous toluene (3x) to remove trace moisture. Dissolve in an anhydrous CH2Cl2/Diethyl ether mixture (1:1 v/v).

• Desiccation: Add freshly activated 4Å molecular sieves. Stir under an argon atmosphere at room temperature for 30 minutes.

• Thermal Control: Cool the reaction mixture to -10 °C. Causality: Lower temperatures kinetically favor α-selectivity and suppress aglycone transfer.

• Activation: Add NIS (1.2 eq) followed immediately by a catalytic amount of TMSOTf (0.1 - 0.2 eq).

• Validation & Quenching: Monitor the reaction via Thin-Layer Chromatography (TLC) using Hexane:EtOAc (2:1). The system is self-validating: the disappearance of the donor spot indicates complete activation. Immediately quench the reaction with Triethylamine (Et3N) until the pH is slightly basic. Critical Step: Failure to quench will result in acid-catalyzed anomerization of the newly formed glycosidic bond.

• Workup: Filter through a Celite pad to remove sieves and succinimide byproducts, wash with saturated Na2S2O3 to remove iodine, and concentrate under reduced pressure.

Section 2: Enzymatic Fucosylation

Enzymatic fucosylation utilizes Fucosyltransferases (FucTs) and GDP-β-L-fucose. While highly stereospecific, the efficiency (kcat/Km) of these enzymes is heavily dictated by the presence of specific divalent metal activators.

FAQ 3: Do I need to add divalent cations (Mn2+, Mg2+) to my fucosyltransferase reactions? Causality & Solution: It depends entirely on the evolutionary origin of the enzyme.

• Mammalian FUT8 (Core α-1,6-Fucosyltransferase): Do not add metals. FUT8 follows an ordered sequential mechanism that operates entirely independently of divalent cations. Adding metals will not enhance GDP-fucose binding or transfer efficiency[4].

• Bacterial FucTs (e.g., H. pylori α-1,2-FucT): You must add Mn2+. While this enzyme lacks a strict DxD motif and retains baseline activity without metals, the addition of 5 mM Mn2+ acts as a potent allosteric activator. It increases the turnover number (kcat) by approximately 3-fold without significantly altering the Michaelis constant (Km), vastly improving overall catalytic efficiency[5].

Table 2: Impact of Divalent Cation Activators on Enzymatic Fucosylation

Enzyme	Metal Activator	Concentration	Catalytic Effect (kcat/Km)	Mechanistic Observation
H. pylori α-1,2-FucT	None	0 mM	Baseline	Active, but exhibits sub-optimal substrate turnover[5].
H. pylori α-1,2-FucT	Mn2+	5 mM	~3-fold increase	Acts as a potent activator; increases kcat directly[5].
Mammalian FUT8	None	0 mM	Optimal	Fully active; independent of metal coordination[4].
Mammalian FUT8	Mn2+ / Mg2+	Variable	No enhancement	Metals are not required for GDP-fucose binding[4].

Self-Validating Protocol: Enzymatic α-1,2-Fucosylation with Mn2+ Activation

• Buffer Formulation: Prepare a 50 mM Tris-HCl buffer at pH 7.0. Causality: While the isolated pH optimum for H. pylori α-1,2-FucT is ~5.0, utilizing pH 7.0 retains 35% maximal activity while ensuring compatibility for one-pot multi-enzyme syntheses and preventing acid-hydrolysis of the GDP-fucose donor[5].

• Cofactor Activation: Supplement the buffer with MnCl2 to a final concentration of 5 mM to maximize the catalytic turnover.

• Substrate Loading: Add the acceptor oligosaccharide (e.g., LacNAc) and the donor substrate (GDP-β-L-fucose) at a 1:1.2 molar ratio.

• Enzyme Addition: Add recombinant H. pylori α-1,2-FucT. Incubate the mixture at 37 °C.

• Validation: Monitor the conversion using High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD). The system validates itself when the GDP-fucose peak diminishes proportionally to the rise of the fucosylated product peak.

• Termination: Heat the reaction to 95 °C for 5 minutes to denature the enzyme and terminate the reaction. Centrifuge to remove precipitated proteins.

References

• Chemical Synthesis of a Glycopeptide Derived from Skp1 for Probing Protein Specific Glycosylation Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Characterization of Helicobacter pylori α1,2-Fucosyltransferase for Enzymatic Synthesis of Tumor-Associated Antigens Source: Academia Sinica URL: [Link]

• Synthesis of the Oligosaccharides Related to Branching Sites of Fucosylated Chondroitin Sulfates from Sea Cucumbers Source: MDPI URL:[Link]

• Reaction mechanism and substrate specificity for nucleotide sugar of mammalian 1,6-fucosyltransferase Source: Oxford Academic (OUP) URL:[Link]

• Chemical Preparation of Sialyl Lewis x Using An Enzymatically Synthesized Sialoside Building Block Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. Chemical Synthesis of a Glycopeptide Derived from Skp1 for Probing Protein Specific Glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Chemical Preparation of Sialyl Lewis x Using An Enzymatically Synthesized Sialoside Building Block - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. idv.sinica.edu.tw [idv.sinica.edu.tw]

How to monitor the progress of a glycosylation reaction using TLC.

An essential component of synthesizing glycoconjugates and oligosaccharides is the ability to track the reaction's progress. For this, thin-layer chromatography (TLC) is a technique that is both straightforward and effective. This technical support guide provides troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and professionals in drug development to help them successfully monitor glycosylation reactions with TLC.

Visualizing the Workflow: From Reaction to Analysis

The diagram below illustrates the typical workflow for monitoring a glycosylation reaction using TLC. This process begins with sampling the reaction mixture and culminates in the visualization and interpretation of the TLC plate to determine the extent of the reaction.

Caption: Workflow for monitoring glycosylation reactions via TLC.

Frequently Asked Questions (FAQs)

Q1: Why is my glycosyl donor streaking on the TLC plate?

A1: Streaking of the glycosyl donor, particularly common with glycosyl halides or trichloroacetimidates, is often caused by its instability on the silica gel, which is acidic. The acidic nature of the silica can catalyze the hydrolysis or decomposition of the donor, leading to a continuous trail rather than a distinct spot.

• Troubleshooting:

  • Neutralize the TLC Plate: To mitigate the acidic effects of the silica gel, it is recommended to use neutralized TLC plates. This can be achieved by eluting the plate in a solution containing 1-5% triethylamine in the solvent system prior to spotting your sample. After elution, the plate should be dried thoroughly before use.

  • Immediate Development: Spot the TLC plate and develop it immediately. Allowing the spotted plate to sit for an extended period can increase the chances of the donor decomposing on the silica.

  • Co-spotting: Co-spotting the reaction mixture with the starting donor material can help in distinguishing the donor spot from any decomposition products.

Q2: I can't see my product spot on the TLC plate after staining. What could be the issue?

A2: Several factors can contribute to the inability to visualize the product spot:

• Low Reaction Conversion: The reaction may not have proceeded to a significant extent, resulting in a product concentration that is below the detection limit of the staining method.

• Inappropriate Stain: The chosen stain may not be effective for visualizing the product. While p-anisaldehyde and ceric ammonium molybdate (CAM) are common, their effectiveness can vary depending on the protecting groups present on the sugar.

• Product Volatility: If the product is volatile, it may have evaporated from the TLC plate during drying or heating.

• UV Quenching Properties: If your compound lacks a UV chromophore, it will not be visible under a UV lamp.

• Troubleshooting:

  • Concentrate the Sample: If possible, carefully concentrate a small aliquot of the reaction mixture before spotting it on the TLC plate.

  • Try Different Stains: If one stain does not yield results, try an alternative. For example, a simple iodine chamber can be a quick and often effective way to visualize non-UV active compounds.

  • Optimize Staining and Heating: Ensure that the staining is uniform and that the heating is not excessive, as overheating can sometimes char the spots beyond recognition or cause them to fade.

Q3: The Rf values of my donor and product are too similar. How can I improve their separation?

A3: Poor separation between the donor and product can make it difficult to accurately assess the reaction's progress. This issue typically arises from an unsuitable mobile phase (solvent system).

• Troubleshooting:

  • Adjust Solvent Polarity: The goal is to find a solvent system where the components of the reaction mixture have different affinities for the stationary phase (silica gel) and the mobile phase.

    • If the spots are too high on the plate (high Rf), the solvent system is too polar. Decrease the polarity by reducing the proportion of the more polar solvent (e.g., methanol, ethyl acetate).

    • If the spots are too low on the plate (low Rf), the solvent system is not polar enough. Increase the polarity by increasing the proportion of the more polar solvent.

  • Utilize a Different Solvent System: Sometimes, a simple two-solvent system (e.g., hexanes/ethyl acetate) may not provide adequate separation. Introducing a third solvent can sometimes improve resolution. For example, adding a small amount of dichloromethane or toluene can modulate the solvent strength and selectivity.

  • Two-Dimensional TLC: For very complex mixtures, two-dimensional TLC can be employed. The plate is developed in one solvent system, dried, rotated 90 degrees, and then developed in a second, different solvent system.

Q4: How do I choose the right stain for my glycosylation reaction?

A4: The choice of stain depends on the functional groups present in your molecules.

Stain	Preparation	Visualization	Best For
p-Anisaldehyde	A solution of p-anisaldehyde, sulfuric acid, and ethanol.	Heating the plate after dipping results in colored spots.	General purpose stain for most organic compounds, especially good for carbohydrates.
Ceric Ammonium Molybdate (CAM)	A solution of ceric ammonium molybdate, sulfuric acid, and water.	Heating produces blue-green spots.	A versatile stain for a wide range of organic compounds.
Potassium Permanganate (KMnO4)	An aqueous solution of potassium permanganate.	Yellow spots appear on a purple background upon dipping. No heating is required.	Compounds with oxidizable functional groups like alkenes, alkynes, and alcohols.
Iodine Chamber	A closed chamber containing a few crystals of iodine.	Brown spots appear on a light-yellow background.	General purpose, non-destructive visualization of many organic compounds.

Troubleshooting Guide

Problem: Tailing or "Comet-like" Spots

Potential Cause	Recommended Solution
Sample Overload	Spot a more dilute sample of the reaction mixture.
Acidic or Basic Compounds	Add a small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the developing solvent to suppress ionization and improve spot shape.
Incomplete Drying of Spotting Solvent	Ensure the spotting solvent has completely evaporated before placing the TLC plate in the developing chamber.

Problem: Irregular or "Wavy" Solvent Front

Potential Cause	Recommended Solution
Uneven Chamber Saturation	Line the inside of the TLC chamber with filter paper saturated with the mobile phase to ensure the chamber atmosphere is fully saturated with solvent vapors.
Disturbed TLC Plate	Avoid moving or disturbing the TLC chamber during development.
Non-level Chamber	Ensure the TLC chamber is on a flat, level surface.

Problem: Spots are not Circular

Potential Cause	Recommended Solution
Gouged Silica Gel	Be careful not to damage the silica gel surface when spotting the sample.
Condensation Dripping	Ensure the lid of the developing chamber is sealed properly to prevent condensation from dripping onto the plate.

Experimental Protocol: Step-by-Step TLC Analysis

• Plate Preparation:

  • If using a standard silica gel plate and working with acid-sensitive compounds, pre-elute the plate with a solution of 1-5% triethylamine in your chosen eluent.

  • Dry the plate completely with a heat gun or in an oven.

  • Using a pencil, gently draw a light origin line about 1 cm from the bottom of the plate.

• Sample Preparation and Spotting:

  • Withdraw a small aliquot (a few microliters) from the reaction mixture using a capillary tube or micropipette.

  • If necessary, quench the reaction in the aliquot by adding a small amount of a suitable quenching agent (e.g., triethylamine for reactions involving acidic promoters).

  • Carefully and briefly touch the capillary tube to the origin line on the TLC plate to apply a small spot. Aim for a spot size of 1-2 mm in diameter.

  • It is highly recommended to co-spot the reaction mixture with the starting materials (donor and acceptor) on the same plate for direct comparison.

• Development:

  • Prepare the developing chamber by adding the mobile phase to a depth of about 0.5 cm.

  • Line the chamber with filter paper, ensuring it is saturated with the mobile phase, and close the lid to allow the atmosphere to become saturated.

  • Once saturated, carefully place the spotted TLC plate into the chamber, ensuring the origin line is above the solvent level.

  • Close the chamber and allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Allow the plate to air dry completely in a fume hood.

  • Visualize the spots using a UV lamp if your compounds are UV-active. Circle any visible spots with a pencil.

  • Proceed with chemical staining by dipping the plate into the chosen stain solution, followed by gentle heating with a heat gun until spots appear.

• Interpretation:

  • Calculate the Retention Factor (Rf) for each spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front).

  • Compare the spots in the reaction mixture lane to the starting material lanes to identify the consumption of reactants and the formation of new products. A successful reaction will show a decrease in the intensity of the starting material spots and the appearance of a new spot for the product.

Visualizing the Decision-Making Process for Troubleshooting

The following diagram outlines a logical approach to troubleshooting common TLC issues encountered during the monitoring of glycosylation reactions.

Caption: A troubleshooting decision tree for common TLC problems.

References

• Thin-Layer Chromatography in Carbohydrate Chemistry. (Source: Journal of Chemical Education) [Link]

• TLC Stains. (Source: Organic Chemistry at the University of Colorado Boulder) [Link]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Fucosyl Donors: Fucose Tetraacetate in Focus

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Fucosylation and Fucosyl Donors

Fucosylation, the enzymatic or chemical addition of a fucose sugar moiety to a molecule, is a crucial post-translational modification that dictates a wide array of biological processes.[1][2] These processes range from cell-cell recognition and immune responses to cancer metastasis.[1][2][3] The precise and stereoselective installation of fucose residues is therefore of paramount importance in the synthesis of complex carbohydrates, glycoconjugates, and carbohydrate-based therapeutics.[4][5] Central to achieving successful fucosylation is the choice of the fucosyl donor, a precursor molecule carrying the fucose unit with a suitable leaving group at the anomeric position.

The reactivity of a fucosyl donor is a finely tuned parameter, influenced by a multitude of factors including the nature of the anomeric leaving group, the protecting groups on the fucose ring, and the reaction conditions.[6] This guide provides an in-depth comparison of the reactivity of a commonly used fucosyl donor, fucose tetraacetate, with other prevalent fucosyl donors. By understanding the interplay of these factors, researchers can make informed decisions to optimize their fucosylation strategies.

The "Armed" vs. "Disarmed" Concept: A Framework for Reactivity

A fundamental concept governing the reactivity of glycosyl donors is the "armed-disarmed" strategy.[6] This principle is based on the electronic properties of the protecting groups on the sugar ring.

• "Armed" Donors: These donors are protected with electron-donating groups, such as benzyl (Bn) ethers. These groups increase the electron density at the anomeric center, making the donor more reactive.[6]

• "Disarmed" Donors: Conversely, these donors are protected with electron-withdrawing groups, like acetyl (Ac) or benzoyl (Bz) esters. These groups decrease the electron density at the anomeric center, leading to lower reactivity.[6]

Fucose tetraacetate, with its four electron-withdrawing acetate groups, is a classic example of a "disarmed" donor. Its reduced reactivity can be advantageous in sequential glycosylation strategies where precise control over reactivity is required.

Fucose Tetraacetate: A "Disarmed" but Versatile Donor

Per-O-acetylated sugars, such as fucose tetraacetate, are generally considered to be of low reactivity. The electron-withdrawing nature of the acetyl groups destabilizes the developing positive charge at the anomeric center during the glycosylation reaction, thus slowing down the rate of reaction.[7] This "disarmed" nature makes fucose tetraacetate a stable and easily handled compound.

However, its lower reactivity necessitates the use of more powerful activators or harsher reaction conditions to achieve efficient glycosylation. Common activators for acetylated donors include strong Lewis acids like trimethylsilyl trifluoromethanesulfonate (TMSOTf) or boron trifluoride etherate (BF3·OEt2).[8][9]

The primary advantage of fucose tetraacetate lies in its utility for the synthesis of β-fucosides. The C2-acetate group can participate in the reaction through a process called "neighboring group participation." This involves the formation of a cyclic acetoxonium ion intermediate, which blocks the top (α) face of the sugar ring, leading to the preferential formation of the 1,2-trans (β) glycosidic bond.

Comparing Fucose Tetraacetate with Other Fucosyl Donors

The choice of a fucosyl donor is dictated by the desired stereochemical outcome (α or β), the reactivity of the glycosyl acceptor, and the overall synthetic strategy. Here, we compare fucose tetraacetate to other commonly employed fucosyl donors.

Fucosyl Halides (Bromides and Chlorides)

Fucosyl halides, particularly bromides and chlorides, are among the earliest developed glycosyl donors.[10]

• Reactivity: They are generally more reactive than fucose tetraacetate. Their reactivity can be modulated by the protecting groups. Per-O-benzylated fucosyl halides are considered "armed" and are highly reactive, while per-O-acetylated versions are more "disarmed."

• Stereoselectivity: In the absence of a participating group at C2, fucosyl halides often lead to a mixture of α and β anomers. However, they can be employed for α-selective fucosylation under specific conditions, such as the Lemieux conditions.[3]

• Activation: Activation is typically achieved using heavy metal salts, such as silver triflate or mercury(II) cyanide.[11]

Fucosyl Trichloroacetimidates

Fucosyl trichloroacetimidates are highly reactive and versatile donors.[8][12]

• Reactivity: They are significantly more reactive than fucose tetraacetate and can be activated under mild acidic conditions.[8][13] This high reactivity, however, can sometimes lead to challenges in controlling the reaction.[13]

• Stereoselectivity: The stereochemical outcome is highly dependent on the reaction conditions and the protecting groups. With a non-participating group at C2, α-glycosides are often favored, particularly in non-polar solvents. Conversely, with a participating group, 1,2-trans products are obtained.

• Activation: Activation is typically achieved with a catalytic amount of a Lewis acid, such as TMSOTf or BF3·OEt2.[8][9]

Thioglycosides

Thioglycosides are widely used due to their stability and the wide range of available activation methods.[10][13][14]

• Reactivity: The reactivity of thiofucosyl donors can be finely tuned by altering the protecting groups, making them suitable for both "armed" and "disarmed" strategies.[6][13] For instance, a per-O-benzylated thiofucoside is significantly more reactive than its per-O-acetylated counterpart.[15]

• Stereoselectivity: Similar to other donors, the stereoselectivity is influenced by the C2-substituent. Non-participating groups generally favor the formation of α-fucosides.

• Activation: A variety of thiophilic promoters can be used for activation, including N-iodosuccinimide (NIS)/TfOH, dimethyl(methylthio)sulfonium triflate (DMTST), and iodonium dicollidine perchlorate (IDCP).[13][16] This allows for orthogonal glycosylation strategies.

Fucosyl Phosphates and Phosphites

Fucosyl phosphates and phosphites have emerged as effective glycosyl donors.[17][18]

• Reactivity: Fucosyl phosphites are generally more reactive than the corresponding phosphates.[18] Their reactivity allows for activation under mild catalytic conditions.

• Stereoselectivity: The stereochemical outcome can be controlled by the choice of protecting groups and reaction conditions.

• Activation: Activation is typically achieved with a catalytic amount of a Lewis acid like TMSOTf.[17][18]

n-Pentenyl Fucosides

n-Pentenyl glycosides are stable donors that can be activated under neutral conditions.[19]

• Reactivity: They are relatively stable to a range of reaction conditions but can be readily activated for glycosylation.[19]

• Stereoselectivity: The stereochemical outcome is dependent on the protecting groups and reaction conditions.

• Activation: Activation is achieved through treatment with an iodonium source, such as N-iodosuccinimide (NIS) and a catalytic amount of a Lewis acid.[19]

Summary of Fucosyl Donor Reactivity and Characteristics

Fucosyl Donor	Leaving Group	Typical Protecting Groups	Relative Reactivity	Common Activators	Predominant Stereoselectivity (with C2-OAc)	Predominant Stereoselectivity (with C2-OBn)
Fucose Tetraacetate	Acetate	Acetyl (Ac)	Low ("Disarmed")	TMSOTf, BF3·OEt2	β (1,2-trans)	N/A
Fucosyl Halide	Br, Cl	Benzyl (Bn), Acetyl (Ac)	Moderate to High	AgOTf, Hg(CN)2	β (1,2-trans)	α/β mixture (α favored under specific conditions)
Fucosyl Trichloroacetimidate	CCl3C(NH)O-	Benzyl (Bn), Acetyl (Ac)	High	cat. TMSOTf, cat. BF3·OEt2	β (1,2-trans)	α (in non-polar solvents)
Thiofucoside	S-Alkyl, S-Aryl	Benzyl (Bn), Acetyl (Ac)	Tunable	NIS/TfOH, DMTST, IDCP	β (1,2-trans)	α
Fucosyl Phosphate	PO(OR)2	Benzyl (Bn), Acetyl (Ac)	Moderate	TMSOTf	β (1,2-trans)	α/β mixture
Fucosyl Phosphite	P(OR)2	Benzyl (Bn), Acetyl (Ac)	High	cat. TMSOTf	β (1,2-trans)	α/β mixture
n-Pentenyl Fucoside	O-(CH2)3CH=CH2	Benzyl (Bn), Acetyl (Ac)	Moderate	NIS/cat. Lewis Acid	β (1,2-trans)	α/β mixture

Experimental Protocols

General Experimental Workflow for a Chemical Fucosylation Reaction

The following protocol outlines a general procedure for a chemical fucosylation reaction. Specific parameters such as temperature, reaction time, and choice of activator will vary depending on the specific donor and acceptor used.

Caption: General experimental workflow for a chemical fucosylation reaction.

Protocol for a Competitive Fucosylation Experiment to Determine Relative Reactivity

This experiment provides a quantitative measure of the relative reactivity of two different fucosyl donors.

• Setup: In a flame-dried flask under an inert atmosphere, combine the glycosyl acceptor (1.0 eq), Fucosyl Donor A (1.0 eq), and Fucosyl Donor B (1.0 eq). Add activated molecular sieves.

• Reaction: Dissolve the mixture in a suitable anhydrous solvent and cool to the desired temperature. Add a sub-stoichiometric amount of the chosen activator (e.g., 0.1-0.5 eq).

• Analysis: Allow the reaction to proceed for a set period, then quench. Analyze the crude reaction mixture by ¹H NMR or HPLC to determine the ratio of the product formed from Donor A versus the product formed from Donor B.

• Interpretation: The product ratio directly reflects the relative reactivity of the two donors under the specific reaction conditions.

Troubleshooting Common Fucosylation Issues

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. Donor assists acceptor binding and catalysis of human α1,6-fucosyltransferase [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. Cooperative Catalysis in Stereoselective O- and N-Glycosylations with Glycosyl Trichloroacetimidates Mediated by Singly Protonated Phenanthrolinium Salt and Trichloroacetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Activation of glycosyl trichloroacetimidates with perchloric acid on silica (HClO4–SiO2) provides enhanced α-selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemical O‐Glycosylations: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An unusual glycosylation product from a partially protected fucosyl donor under silver triflate activation conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cuvillier.de [cuvillier.de]
• 13. Glycoword / Glycotechnology-A03 [glycoforum.gr.jp]
• 14. pubs.acs.org [pubs.acs.org]
• 15. BJOC - Silyl-protective groups influencing the reactivity and selectivity in glycosylations [beilstein-journals.org]
• 16. researchgate.net [researchgate.net]
• 17. Glycosidation using phosphate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Synthesis of phosphites and phosphates of neuraminic acid and their glycosyl donor properties--convenient synthesis of GM3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to the Validation of Fucosylated Glycan Structures Using 1D and 2D NMR Techniques

Introduction: The Challenge and Importance of Fucosylated Glycans

Fucosylated glycans, carbohydrates containing the deoxy sugar L-fucose, are critical mediators of a vast array of biological processes, from cell-cell recognition and immune responses to host-pathogen interactions and cancer metastasis[1]. The specific location and linkage of the fucose residue to the core glycan structure dictates its biological function. However, the immense structural diversity of glycans, characterized by complex branching, varied glycosidic linkages (e.g., 1→2, 1→3, 1→4, 1→6), and stereochemical complexity, presents a significant analytical challenge[2].

Unlike proteins or nucleic acids, glycan synthesis is not template-driven, often resulting in heterogeneous mixtures of isomers. Consequently, robust and unambiguous structural validation is paramount for researchers in drug development and glycobiology. While mass spectrometry (MS) is invaluable for determining composition and profiling mixtures, Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for providing definitive, high-resolution structural information, including the precise anomeric configuration (α vs. β) and linkage positions of each monosaccharide, including fucose[3][4][5].

This guide provides a comprehensive comparison of 1D and 2D NMR techniques for the structural elucidation of fucosylated glycans. It is designed to move beyond a simple list of experiments, instead focusing on the underlying logic and causality that informs the experimental workflow, ensuring a self-validating approach to structural assignment.

The Strategic NMR Workflow for Glycan Analysis

The complete structural elucidation of a fucosylated glycan is a stepwise process of deduction. Each NMR experiment provides a specific piece of the puzzle, and the order of acquisition is chosen to build upon the information previously obtained. Our workflow begins with a broad overview and progressively zooms in on specific atomic connections, both through chemical bonds and through space.

Caption: A logical workflow for fucosylated glycan structure validation using NMR.

Part 1: The Initial Survey with 1D NMR

The first step in any analysis is a simple one-dimensional (1D) ¹H NMR spectrum. This is a crucial quality control step and provides the initial roadmap for the more complex 2D experiments.

Causality: A 1D ¹H NMR spectrum serves three primary purposes:

• Purity Assessment: It provides a quick snapshot of sample purity. The presence of unexpected signals may indicate contamination that needs to be addressed before proceeding[6].

• Residue Counting: The anomeric region of the spectrum (typically δ 4.5-5.5 ppm) is well-resolved[7][8]. The number of distinct signals in this region often corresponds to the number of monosaccharide residues in the glycan[5].

• Identifying Reporter Groups: For fucosylated glycans, two sets of signals are of paramount importance:

  • Fucose Methyl Group (H-6): A sharp doublet appearing far upfield (δ ~1.2 ppm). This is a highly diagnostic signal for fucose and serves as an unambiguous starting point for assigning the entire fucose spin system.

  • Anomeric Protons (H-1): Each sugar residue has one anomeric proton. Its chemical shift and coupling constant (³JH1,H2) provide initial clues about the residue type and its anomeric configuration (α or β)[9][10]. Generally, a small coupling constant (~2-4 Hz) suggests an α-anomer, while a larger one (~7-9 Hz) indicates a β-anomer for most common hexopyranoses[7][11].

A 1D ¹³C NMR can also be informative, particularly for identifying anomeric carbons (δ 90-110 ppm) and the presence of non-carbohydrate substituents, but it requires significantly more sample (≥10 mg) and acquisition time[6][9].

Part 2: Assembling the Pieces with 2D NMR

Due to significant signal overlap in the ¹H NMR spectra of carbohydrates (the bulk of ring protons resonate between δ 3.0-4.5 ppm), 2D NMR is essential for complete assignment[8][12].

A. Through-Bond Correlations: Assigning Individual Sugar Residues

The first goal is to assign all the protons belonging to a single monosaccharide ring. This is achieved by tracing correlations through the covalent bond network.

• COSY (Correlation Spectroscopy): This is the foundational 2D experiment. It reveals which protons are coupled to each other, typically over two or three bonds (e.g., H-1 to H-2, H-2 to H-3)[13]. Starting from the well-resolved anomeric proton (H-1), one can "walk" along the sugar backbone by identifying its cross-peak to H-2, then finding the H-2 cross-peak to H-3, and so on. This process is often hampered by signal overlap beyond H-3 or H-4.

• TOCSY (Total Correlation Spectroscopy): TOCSY overcomes the limitations of COSY by revealing correlations between all protons within a single, coupled spin system (i.e., within one monosaccharide residue)[5][13]. By irradiating the anomeric proton, cross-peaks will appear for H-2, H-3, H-4, H-5, and H-6 of that same residue, provided the coupling network is uninterrupted. This is a powerful method to group all protons belonging to a specific sugar, even those in the most crowded spectral regions[8]. The fucose methyl protons (H-6) can also be used as an entry point in a TOCSY experiment to assign the entire fucose spin system.

B. Heteronuclear Correlations: Linking Protons to Carbons

Once the proton networks are defined, we must assign the corresponding carbon atoms.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to (one-bond ¹H-¹³C correlation)[14]. An HSQC spectrum is a "fingerprint" of the molecule, with each CH, CH₂, or CH₃ group producing a distinct cross-peak. By overlaying the assigned proton chemical shifts from TOCSY onto the HSQC, we can instantly assign the chemical shifts of C-1 through C-6 for each residue[5]. An "edited" HSQC can further distinguish CH/CH₃ groups from CH₂ groups based on the phase of the cross-peak, which is invaluable for confirming assignments[14].

• HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment is arguably the most critical for determining the glycan sequence and linkage positions[5][6]. It detects correlations between protons and carbons over two or three bonds, crucially, across the glycosidic linkage[14]. To identify the fucosylation site, we look for a cross-peak between the anomeric proton of fucose (Fuc H-1) and a carbon atom of another residue. For example, a correlation between Fuc H-1 and C-3 of a GlcNAc residue definitively establishes an α-Fuc-(1→3)-GlcNAc linkage. The absence of a one-bond correlation in the HMBC helps distinguish it from the HSQC[14].

C. Through-Space Correlations: Conformation and Linkage Confirmation

While HMBC provides direct evidence of linkage through bonds, through-space correlations provide orthogonal validation and give insight into the 3D structure.

• NOESY (Nuclear Overhauser Effect Spectroscopy) & ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments detect protons that are close to each other in space (< 5 Å), regardless of whether they are connected by bonds[15][16][17]. This is invaluable for confirming glycosidic linkages. A NOE cross-peak between the anomeric proton of one residue (e.g., Fuc H-1) and a proton on the acceptor residue (e.g., GlcNAc H-3) provides strong evidence for the linkage identified by HMBC[5][18].

Expert Insight: Choosing Between NOESY and ROESY The choice between NOESY and ROESY is critical and depends on the molecular weight (MW) of the glycan.

• Small molecules (MW < 600 Da) tumble rapidly in solution and give positive NOEs.

• Large molecules (MW > 1200 Da) tumble slowly and give negative NOEs.

• Intermediate-sized molecules (MW ~700-1200 Da) can have a correlation time where the NOE becomes zero, making the NOESY experiment fail[16]. In this intermediate range, or if the molecular weight is unknown, ROESY is the experiment of choice because the ROE is always positive, ensuring a correlation will be observed if protons are spatially close[15][16]. For many biologically relevant fucosylated oligosaccharides, ROESY is often the more reliable experiment.

Comparative Summary of NMR Techniques

Experiment (Acronym)	Information Obtained	Key Correlations for Fucosylated Glycans	Strengths & Limitations
1D ¹H NMR	Purity, residue count, anomeric configuration (initial)	Fucose H-6 (δ ~1.2 ppm, d), Anomeric protons (δ 4.5-5.5 ppm)	S: Fast, low sample need. L: Severe signal overlap.
COSY	¹H-¹H scalar coupling (2-3 bonds)	H-1/H-2, H-2/H-3, etc. Fuc H-5/H-6	S: Establishes direct proton connectivity. L: "Walk" often fails in crowded regions.
TOCSY	¹H-¹H scalar coupling within a spin system	Fuc H-1 → Fuc H-2, H-3, H-4, H-5, H-6	S: Assigns all protons of a single residue from one resolved signal. L: Requires uninterrupted coupling network.
HSQC	¹H-¹³C one-bond correlation	Assigns C-1 to C-6 for all residues, including Fucose	S: Highly sensitive, provides ¹³C chemical shifts. L: Provides no linkage information.
HMBC	¹H-¹³C multiple-bond correlation (2-3 bonds)	Fuc H-1 → Acceptor Carbon (e.g., GlcNAc C-3)	S: The key experiment for determining glycosidic linkage positions. L: Weaker signals; absence of a peak is not definitive proof.
NOESY/ROESY	¹H-¹H through-space correlation (< 5 Å)	Fuc H-1 ↔ Acceptor Proton (e.g., GlcNAc H-3)	S: Confirms linkage and provides 3D conformational data. L: NOESY can fail for mid-sized molecules; ROESY is more robust but can have artifacts.

Experimental Protocol: A Self-Validating Workflow

This protocol outlines a systematic approach to ensure data from each step validates the next.

1. Sample Preparation

• Purity: Ensure the glycan sample is >95% pure, as determined by a preliminary method like HPAEC-PAD or MS.

• Desalting: Remove any buffers or salts, as they can interfere with NMR measurements[9][19]. Lyophilize the purified sample.

• Dissolution: Dissolve 1-5 mg of the lyophilized glycan in 500 µL of high-purity deuterium oxide (D₂O, 99.96%). Repeatedly lyophilize from D₂O (2-3 times) to exchange all labile -OH protons for deuterium, simplifying the spectrum.

• Transfer: Transfer the final solution to a high-quality 5 mm NMR tube[9][19].

2. NMR Data Acquisition

• Step 2.1: 1D ¹H Spectrum: Acquire a standard 1D ¹H spectrum. Check for purity and identify the anomeric and fucose methyl signals. This is your quality gate.

• Step 2.2: 2D DQF-COSY: Acquire a gradient-selected, double-quantum filtered COSY. Use this to establish the initial H-1/H-2/H-3 connectivities for each residue.

• Step 2.3: 2D TOCSY: Acquire a TOCSY spectrum with a mixing time of 80-120 ms. This duration is typically sufficient to transfer magnetization across an entire hexopyranose ring. Use the anomeric and fucose methyl signals as starting points to assign all proton spin systems.

• Step 2.4: 2D Edited ¹H-¹³C HSQC: Acquire a sensitivity-enhanced, edited HSQC. This will correlate every proton assigned in the TOCSY to its attached carbon and distinguish CH/CH₃ from CH₂ groups.

• Step 2.5: 2D ¹H-¹³C HMBC: Acquire an HMBC spectrum optimized for a long-range coupling of ~8 Hz. This is the crucial step for linkage analysis. Look for correlations between anomeric protons and carbons of adjacent residues.

• Step 2.6: 2D ROESY (or NOESY): Acquire a ROESY spectrum with a mixing time of 200-300 ms. If the molecule is known to be very small or very large, a NOESY can be used instead. Use the through-space correlations to validate the linkages determined by HMBC.

3. Data Analysis and Validation

• The structure is considered validated only when the data from all experiments are in complete agreement. For example, the linkage proposed by an HMBC correlation (e.g., Fuc H-1 to GlcNAc C-4) must be supported by a corresponding ROESY correlation (Fuc H-1 to GlcNAc H-4). Any discrepancy requires re-evaluation of the assignments.

Conclusion

The structural validation of fucosylated glycans by NMR is a rigorous but definitive process. It relies not on a single experiment, but on a logical, multi-pronged strategy where each dataset cross-validates the others. By systematically applying 1D survey spectra followed by a suite of 2D experiments—COSY/TOCSY for intra-residue assignment, HSQC for carbon correlation, HMBC for linkage determination, and NOESY/ROESY for spatial confirmation—researchers can achieve an unambiguous assignment of sequence, linkage, and anomeric configuration. This level of structural precision is indispensable for understanding the nuanced roles of fucosylation in biology and for the development of novel glycan-based therapeutics.

References

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• Challener, C. A. (2026, March 24). The Role of NMR and Mass Spectroscopy in Glycan Analysis. Pharmaceutical Technology. Retrieved from [Link]

• Barb, A. W., Falconer, D. J., & Subedi, G. P. (2016). The preparation and solution NMR spectroscopy of human glycoproteins is accessible and rewarding. Glycobiology, 26(9), 923–933. Retrieved from [Link]

• Yamaguchi, Y. (n.d.). Determination of glycan structure by NMR. Japan Consortium for Glycobiology and Glycotechnology Database. Retrieved from [Link]

• Widmalm, G., & Fontana, C. (2023). Glycan Shape, Motions, and Interactions Explored by NMR Spectroscopy. Biochemistry, 62(3), 438-449. Retrieved from [Link]

• Creative Biostructure. (2025, June 30). Using NMR for Glycomics and Sugar Analysis. Retrieved from [Link]

• Varki, A., Cummings, R. D., Esko, J. D., et al., editors. (2022). Structural Analysis of Glycans. In Essentials of Glycobiology (4th ed.). Cold Spring Harbor Laboratory Press. Retrieved from [Link]

• Columbia University. (n.d.). HSQC and HMBC. NMR Core Facility. Retrieved from [Link]

• Complex Carbohydrate Research Center. (n.d.). 1D and 2D NMR. CCRC Analytical Services. Retrieved from [Link]

• Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy of carbohydrates. Retrieved from [Link]

• Fontana, C., & Widmalm, G. (2023). Primary Structure of Glycans by NMR Spectroscopy. Chemical Reviews, 123(3), 1040–1102. Retrieved from [Link]

• Gimeno, A., Valverde, P., Ardá, A., & Jiménez-Barbero, J. (2020). Glycan structures and their interactions with proteins. A NMR view. Current Opinion in Structural Biology, 62, 22–30. Retrieved from [Link]

• Yamaguchi, Y. (2021). Determination of glycan structure by nuclear magnetic resonance. In Glycoscience Protocols. Springer. Retrieved from [Link]

• JEOL. (n.d.). COSY/TOCSY Analysis: Interpreting spin correlations using 2D NMR. Retrieved from [Link]

• da Costa, E. L., et al. (2017). (A) COSY, (B) TOCSY and (C) HSQC spectra, Bruker 400 MHz at 37 o C of D-glucose in 100%. ResearchGate. Retrieved from [Link]

• UCSD Skaggs School of Pharmacy and Pharmaceutical Sciences. (2015, April 7). NOESY and ROESY. SSPPS NMR Facility. Retrieved from [Link]

• Decatur, J. (2018, August 8). NOESY and ROESY. Retrieved from [Link]

• Ardá, A., et al. (2024). NMR investigations of glycan conformation, dynamics, and interactions. Progress in Nuclear Magnetic Resonance Spectroscopy, 144-145, 97-152. Retrieved from [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• Nanalysis. (2021, July 12). NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. Retrieved from [Link]

• Brown, G. D., Bauer, J., Osborn, H. M. I., & Kuemmerle, R. (2018). A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. ACS Omega, 3(12), 17957–17975. Retrieved from [Link]

• Magritek. (n.d.). Glucose Anomers. Retrieved from [Link]

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Comparative analysis of acetylated versus non-acetylated fucose analogues in metabolic glycoengineering.

Target Audience: Researchers, scientists, and drug development professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

Metabolic glycoengineering (MGE) has revolutionized our ability to track, isolate, and manipulate cellular glycans. By introducing bioorthogonal chemical reporters—such as alkynyl or azido groups—into the fucose salvage pathway, researchers can profile fucosylated glycoproteins critical to processes like antibody-dependent cellular cytotoxicity (ADCC) and cancer metastasis.

However, the choice of the monosaccharide vehicle—specifically, whether to use peracetylated (e.g., Ac4FucAl) or non-acetylated (free sugar, e.g., FucAl) fucose analogues—dictates the success, accuracy, and biological fidelity of the experiment. As a Senior Application Scientist, I frequently observe researchers defaulting to peracetylated sugars for their high permeability, only to encounter downstream artifacts in proteomic analysis. This guide objectively compares these two modalities, detailing the mechanistic causality behind their performance and providing field-validated protocols to ensure scientific integrity.

Mechanistic Overview: The Fucose Salvage Pathway

To understand the divergence in performance between acetylated and non-acetylated analogues, we must examine how they interface with cellular machinery.

Fucose analogues enter the cell and are phosphorylated by fucose kinase (FucK) to fucose-1-phosphate, then converted by GDP-fucose pyrophosphorylase (FPP) into the active donor, GDP-fucose. This activated analogue is transported into the Golgi apparatus, where fucosyltransferases (FUTs) incorporate it into nascent glycoconjugates.

The bottleneck in this pathway is cellular uptake . Free fucose analogues are highly hydrophilic and rely on active transport mechanisms, resulting in low membrane permeability. To circumvent this, the hydroxyl groups of the sugar are often masked with acetyl groups (peracetylation). This dramatically increases the molecule's hydrophobicity, allowing it to rapidly cross the lipid bilayer via passive diffusion. Once inside the cytosol, non-specific esterases cleave the acetyl groups, releasing the free analogue for metabolic processing.

Fig 1: Cellular uptake and metabolic processing of fucose analogues in MGE.

Comparative Analysis: Efficacy vs. Artifacts

Labeling Efficiency and Membrane Permeability

Acetylated Analogues: Because passive diffusion is highly efficient, peracetylated fucose achieves robust metabolic incorporation at extracellular concentrations as low as 20–50 µM. Non-Acetylated Analogues: Free fucose analogues require significantly higher concentrations (typically 1–5 mM) to achieve comparable intracellular GDP-fucose pools, making them less cost-effective for large-scale cultures.

The S-Glycosylation Artifact (Critical Consideration)

The most severe drawback of peracetylated sugars is artificial S-glycosylation . In the cytosol, per-O-acetylated monosaccharides can undergo anomeric deprotection and ring-opening. This promotes a β-elimination of the 3-O-acetyl group, forming a highly reactive α,β-unsaturated aldehyde. Intracellular thiols—specifically cysteine residues on proteins—can attack this intermediate via a Michael addition, resulting in non-enzymatic, covalent S-glycosylation.

If your downstream application is mass spectrometry-based chemoproteomics to identify novel fucosylated proteins, using acetylated fucose will generate massive false-positive datasets because cytosolic proteins will be artificially labeled. Non-acetylated fucose completely bypasses this artifact, preserving the biological truth of the glycoproteome.

Cytotoxicity and Metabolic Burden

The deacetylation of Ac4Fuc releases free acetate into the cytosol, temporarily lowering intracellular pH and imposing a metabolic burden. While tolerated by robust immortalized cell lines (e.g., HEK-293T, CHO) at <100 µM, this toxicity becomes pronounced in sensitive primary cells or neurons, necessitating the use of non-acetylated analogues.

Quantitative Data Summary

Parameter	Acetylated Fucose (e.g., Ac4FucAl)	Non-Acetylated Fucose (e.g., FucAl)
Optimal Concentration	20 µM – 100 µM	1 mM – 5 mM
Cellular Uptake Mechanism	Passive Diffusion (High efficiency)	Active Transport (Low efficiency)
S-Glycosylation Artifacts	High risk (Non-enzymatic cysteine binding)	None (Biologically accurate)
Cytotoxicity	Moderate (Acetate release, pH drop)	Low (Well-tolerated by primary cells)
Best Use Case	Fluorescence imaging, flow cytometry, robust cell lines	Chemoproteomics (LC-MS/MS), primary cell culture

Self-Validating Experimental Methodologies

To ensure trustworthiness in your MGE workflows, protocols must be self-validating. The following methodology includes mandatory competition controls to prove that the bioorthogonal signal is driven by enzymatic incorporation, not background noise.

Protocol: Metabolic Labeling and CuAAC Detection

Objective: Compare the incorporation of Ac4FucAl vs. FucAl in mammalian cells and detect via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Step 1: Cell Seeding and Control Setup

• Seed HEK-293T or CHO cells in 6-well plates at 3×105 cells/well in standard media (e.g., DMEM + 10% FBS).

• Self-Validation Design: Establish three conditions per analogue:

  • Vehicle Control: DMSO only (Establishes background click-reactivity).

  • Experimental: Analogue treatment.

  • Competition Control: Analogue + 10x excess natural L-fucose (Proves enzymatic specificity; natural fucose should outcompete the analogue).

Step 2: Analogue Incubation

• For Ac4FucAl: Add the analogue to a final concentration of 50 µM .

• For FucAl: Add the analogue to a final concentration of 2 mM .

• Incubate cells for 48–72 hours under standard conditions (37°C, 5% CO2). Causality note: 48+ hours is required to allow sufficient turnover of existing surface glycoproteins and replacement with newly synthesized, labeled glycans.

Step 3: Cell Harvest & Lysis

• Wash cells 3x with ice-cold PBS to remove extracellular unbound sugars.

• Lyse cells using RIPA buffer supplemented with protease inhibitors.

• Clarify lysates by centrifugation (14,000 x g, 15 min, 4°C) and quantify protein concentration via BCA assay.

Step 4: Bioorthogonal Click Chemistry (CuAAC)

• Normalize all lysates to 2 mg/mL protein in 50 µL volumes.

• Prepare the Click Master Mix (per reaction):

  • Azide-Fluorophore (e.g., Azide-Cy5): 100 µM

  • CuSO4: 1 mM

  • THPTA ligand: 5 mM (Premix with CuSO4 before adding to prevent protein precipitation)

  • Sodium Ascorbate: 5 mM (Add last to initiate the reduction of Cu(II) to Cu(I))

• Incubate the reaction in the dark at room temperature for 1 hour.

Step 5: Analysis

• Terminate the reaction by adding SDS-PAGE sample buffer and boiling for 5 mins.

• Resolve proteins on a 4-12% Bis-Tris gel and visualize via in-gel fluorescence scanning prior to Western blotting.

Assessing the efficiency of different fucosyltransferases with Fucose, tetraacetate.

An In-depth Guide to Assessing the Efficiency of Fucosyltransferases Using Fucose, tetraacetate as a Pro-Substrate

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of glycobiology, fucosylation—the enzymatic addition of a fucose sugar to a glycan structure—stands as a critical post-translational modification. It governs a myriad of biological processes, from cell adhesion and signaling to immune responses and cancer progression[1]. The enzymes orchestrating this process, fucosyltransferases (FUTs), are the gatekeepers of this diversity, each exhibiting unique specificities for the acceptor glycan and the linkage they create. Consequently, the ability to harness and evaluate the efficiency of different FUTs is paramount for applications ranging from therapeutic antibody development, where the absence of core fucose can dramatically enhance efficacy, to the synthesis of complex carbohydrates for research.

This guide provides a comprehensive framework for assessing and comparing the efficiency of various fucosyltransferases. We will address a nuanced but crucial aspect of this process: the use of chemically modified monosaccharides like L-Fucose, tetraacetate. While not a direct substrate, this acetylated, cell-permeable precursor serves as a powerful tool in metabolic glycoengineering[2][3]. We will dissect the journey from this pro-substrate to the final fucosylated product, detail a robust protocol for comparative analysis, and provide insights into the diverse world of fucosyltransferases.

Part 1: The Substrate's Journey: From Fucose, tetraacetate to GDP-Fucose

A common misconception is that fucosyltransferases directly utilize modified sugars like Fucose, tetraacetate. In reality, all known fucosyltransferases in mammalian and most bacterial systems use a single, high-energy sugar nucleotide donor: Guanosine Diphosphate-L-fucose (GDP-Fucose) [1][4].

Fucose, tetraacetate is a pro-substrate. Its four acetate groups serve as protective chemical moieties that neutralize the polar hydroxyl groups of the fucose molecule. This acetylation dramatically increases the molecule's hydrophobicity, allowing it to passively diffuse across the cell membrane with much greater efficiency than free fucose[2][3][5].

Once inside the cell, ubiquitous intracellular esterases cleave these acetate groups, releasing free L-fucose into the cytoplasm. This liberated fucose then enters the fucose salvage pathway , a two-step enzymatic process that converts it into the usable GDP-fucose donor substrate[1][6].

The key steps are:

• Phosphorylation: L-fucokinase (FCSK) phosphorylates L-fucose at the C1 position to generate L-fucose-1-phosphate.

• GDP-Activation: GDP-L-fucose pyrophosphorylase (FPGT) catalyzes the reaction between L-fucose-1-phosphate and Guanosine Triphosphate (GTP) to produce GDP-fucose[4].

This newly synthesized GDP-fucose joins the cell's endogenous pool (which is also supplied by a de novo pathway from GDP-mannose) and becomes available to fucosyltransferases located in the Golgi apparatus[4][6][7]. Therefore, assessing the efficiency of a fucosyltransferase using Fucose, tetraacetate is fundamentally an assessment of the enzyme's activity with the resulting GDP-fucose.

Caption: The Fucose Salvage Pathway.

Part 2: A Comparative Overview of Fucosyltransferases

Fucosyltransferases are a diverse class of enzymes, primarily categorized by the specific glycosidic linkage they form. This specificity dictates the final structure and function of the fucosylated glycan. Below is a comparison of the major human fucosyltransferase families.

Enzyme Family	Linkage Formed	Primary Acceptor Substrates	Key Biological Roles & Characteristics
α-1,2-Fucosyltransferases
FUT1, FUT2	Fucα1-2Gal	Type 2 chains (Galβ1-4GlcNAc) for FUT1; Type 1 chains (Galβ1-3GlcNAc) for FUT2.[8][9]	Synthesize the H-antigen, the precursor for the A and B blood group antigens.[10][11][12] FUT1 is expressed on red blood cells, while FUT2 is responsible for H-antigen in secretions (Secretor status).[8][12]
α-1,3/4-Fucosyltransferases
FUT3, FUT4, FUT5, FUT6, FUT7, FUT9	Fucα1-3GlcNAc or Fucα1-4GlcNAc	N-acetyllactosamine (LacNAc) chains. Specificity varies: FUT3 and FUT5 can form both α1,3 and α1,4 linkages.[11][13]	Responsible for synthesizing Lewis antigens (e.g., Lewis x, sialyl Lewis x), which are critical ligands for selectin-mediated cell adhesion during inflammation and immune cell trafficking.[10][12]
α-1,6-Fucosyltransferase
FUT8	Fucα1-6GlcNAc	The innermost (core) GlcNAc residue of N-glycans attached to proteins.[10][14]	Catalyzes "core fucosylation." The absence of core fucose on IgG1 antibodies dramatically increases their affinity for the FcγRIIIa receptor on NK cells, boosting antibody-dependent cell-mediated cytotoxicity (ADCC).[2] Numerous studies have focused on FUT8's substrate specificity.[14][15]
O-Fucosyltransferases
POFUT1, POFUT2	Fuc-O-Ser/Thr	Serine or Threonine residues within specific consensus sequences on Epidermal Growth Factor (EGF)-like repeats and Thrombospondin Type 1 Repeats (TSRs).[11][16]	Adds O-linked fucose directly to proteins, a modification crucial for the proper folding and function of proteins in the Notch signaling pathway.[16]

Part 3: Experimental Design for Assessing Fucosyltransferase Efficiency

To objectively compare the efficiency of different fucosyltransferases, a standardized, robust, and reproducible assay is essential. Here, we outline a high-throughput, fluorescence-based coupled-enzyme assay.

The principle of this assay is as follows: A fucosyltransferase adds fucose from GDP-fucose to a fluorescently-labeled acceptor substrate. The reaction mixture is then treated with a specific glycosidase that can only cleave the unfucosylated acceptor. Therefore, the amount of remaining fluorescence is directly proportional to the amount of fucosylated product formed, and thus to the fucosyltransferase's activity[17][18].

Caption: Workflow for a coupled fucosyltransferase assay.

Detailed Step-by-Step Protocol

1. Preparation of Substrates and Reagents

• Acceptor Substrate: Prepare a 10 mM stock solution of a fluorescently-labeled acceptor, such as 4-Methylumbelliferyl-N-acetyllactosaminide (MU-LacNAc), in DMSO. The choice of acceptor should be appropriate for the FUT being tested (e.g., LacNAc is a suitable acceptor for many α-1,3-FUTs).

• Donor Substrate: Prepare a 10 mM stock solution of GDP-L-Fucose in ultrapure water. Aliquot and store at -80°C.

• Fucosyltransferase (FUT) Enzyme: Use purified, recombinant fucosyltransferases. The concentration should be determined empirically, but a starting point of 10-50 µg/mL is common.[17] Prepare in an appropriate storage buffer (e.g., 50 mM HEPES, pH 7.2).

• Assay Buffer: Prepare a 2X Assay Buffer. A common formulation is 100 mM HEPES or Tris-HCl (pH ~7.4), 20 mM MnCl₂, and 20 mM MgCl₂.[13][17][19] Divalent cations like Mn²⁺ are often required for FUT activity.

• Quench/Digestion Buffer: Prepare a solution containing 100 mM EDTA to stop the FUT reaction and the appropriate coupling glycosidase (e.g., β-galactosidase from S. pneumoniae) at a concentration sufficient to completely digest the unreacted acceptor in a reasonable timeframe (e.g., 30-60 minutes).

2. Assay Procedure

• Reaction Setup: In a 96-well microplate, set up the reactions in a final volume of 20 µL.

  • 10 µL of 2X Assay Buffer

  • 2 µL of GDP-Fucose (final concentration 100 µM, can be varied for kinetics)

  • 2 µL of FUT enzyme solution

  • Controls: Include a "No Enzyme" control (replace enzyme with storage buffer) and a "No GDP-Fucose" control.

• Initiate Reaction: Add 4 µL of the MU-LacNAc acceptor substrate (final concentration ~10-20 µM). Mix gently.

• Incubation: Incubate the plate at 37°C for a set time (e.g., 60 minutes). For kinetic analysis, multiple time points should be taken.[13][19]

• Quenching and Digestion: Stop the reaction by adding 20 µL of the Quench/Digestion Buffer to each well. Incubate for an additional 30-60 minutes at 37°C to allow for the complete digestion of any remaining MU-LacNAc.

• Data Acquisition: Measure the fluorescence on a plate reader with excitation at ~365 nm and emission at ~445 nm.

3. Data Analysis and Interpretation

• Calculate Activity: Subtract the background fluorescence ("No Enzyme" control) from all readings. The resulting fluorescence is proportional to the amount of fucosylated product.

• Determine Initial Velocity (V₀): Plot fluorescence versus time. The initial linear portion of this curve represents the initial velocity of the reaction.

• Comparative Efficiency: Compare the initial velocities of different fucosyltransferases under these identical, standardized conditions. The enzyme yielding the highest V₀ is the most efficient with the given acceptor substrate.

• (Optional) Michaelis-Menten Kinetics: To perform a more in-depth analysis, vary the concentration of one substrate (e.g., the glycan acceptor) while keeping the other (GDP-Fucose) saturated. Measure the initial velocity at each concentration and fit the data to the Michaelis-Menten equation to determine the Kₘ and Vₘₐₓ for each enzyme. This provides a quantitative measure of substrate affinity (Kₘ) and maximum catalytic rate (Vₘₐₓ).

Conclusion

Assessing the efficiency of fucosyltransferases is a multi-faceted task that begins with a clear understanding of the substrate pathway. Fucose, tetraacetate serves as an effective delivery vehicle, but the true enzymatic evaluation centers on the conversion of GDP-fucose to a fucosylated glycan. The diverse families of FUTs—from those that build blood group antigens to the one responsible for therapeutically critical core fucosylation—each present unique characteristics. By employing a standardized and robust assay, such as the fluorescence-based method detailed here, researchers can generate reliable, comparative data. This enables an informed selection of the most efficient enzyme for a specific application, whether it be for the chemoenzymatic synthesis of complex glycans or for modulating the glycosylation patterns of therapeutic proteins.

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• Pompach, P., et al. (2022). Origin of cytoplasmic GDP-fucose determines its contribution to glycosylation reactions. Journal of Cell Biology, 221(9), e202111124. Retrieved from [Link]

• Becker, D. J., & Lowe, J. B. (2003). Fucose: biosynthesis and biological function in mammals. Glycobiology, 13(7), 41R-53R. Retrieved from [Link]

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• Tonnetti, L., et al. (2011). Pathway of GDP fucose biosynthesis. ResearchGate. Retrieved from [Link]

• Pfalz, K., et al. (2021). Interplay between de novo and salvage pathways of GDP-fucose synthesis. International Journal of Molecular Sciences, 22(21), 11545. Retrieved from [Link]

• Yang, B., et al. (2021). Comparative studies on the substrate specificity and defucosylation activity of three α-L-fucosidases using synthetic fucosylated glycopeptides and glycoproteins as substrates. RSC Chemical Biology, 2(3), 957-965. Retrieved from [Link]

• Guan, W., et al. (2023). Exploring Regioselective Fucosylation Catalyzed by Bacterial Glycosyltransferases through Substrate Promiscuity and Acceptor-Mediated Glycosylation. ACS Catalysis, 13(16), 11029-11039. Retrieved from [Link]

• Garcia-Alles, L. F., et al. (2018). Fig. 9 (a) Regioselective enzymatic hydrolysis of peracetylated glucose... ResearchGate. Retrieved from [Link]

• Ihara, H., et al. (2020). Characterizing human α-1,6-fucosyltransferase (FUT8) substrate specificity and structural similarities with related fucosyltransferases. Journal of Biological Chemistry, 295(48), 16346-16360. Retrieved from [Link]

• Vidal-Melgosa, S., et al. (2023). Structure and function of microbial α-l-fucosidases: a mini review. Essays in Biochemistry, 67(2), 275-286. Retrieved from [Link]

• Sweers, H. M., & Wong, C. H. (1986). Enzyme-catalyzed regioselective deacylation of protected sugars in carbohydrate synthesis. Journal of the American Chemical Society, 108(21), 6421-6422. Retrieved from [Link]

• Both, P., et al. (2019). A High-Throughput Glycosyltransferase Inhibition Assay for Identifying Molecules Targeting Fucosylation in Cancer Cell-Surface Modification. ACS Chemical Biology, 14(3), 422-430. Retrieved from [Link]

• Pathak, M., et al. (2021). A Combination of Structural, Genetic, Phenotypic and Enzymatic Analyses Reveals the Importance of a Predicted Fucosyltransferase to Protein O-Glycosylation in the Bacteroidetes. International Journal of Molecular Sciences, 22(23), 12975. Retrieved from [Link]

• Paschinger, K., et al. (2005). Fucosyltransferase substrate specificity and the order of fucosylation in invertebrates. Glycobiology, 15(5), 459-470. Retrieved from [Link]

• Both, P., et al. (2018). Enzymatic Synthesis of a Fluorogenic Reporter Substrate and a High-Throughput Assay for Fucosyltransferase VIII Provide a Toolkit to Probe and Inhibit Core Fucosylation. ResearchGate. Retrieved from [Link]

• Lira-Navarrete, E., et al. (2020). Characterizing human α-1,6-fucosyltransferase (FUT8) substrate specificity and structural similarities with related fucosyltransferases. Journal of Biological Chemistry, 295(48), 16346-16360. Retrieved from [Link]

• Okajima, T. (2021). Enzyme assay of O-fucosyltransferase 1 using Drosophila OFUT1. Glycoscience Protocols, 1-10. Retrieved from [Link]

• Reinwald, C., et al. (2019). Impact of Acetylated and Non-Acetylated Fucose Analogues on IgG Glycosylation. Antibodies, 8(1), 9. Retrieved from [Link]

• Martinez-Duncker, I., et al. (2003). A new superfamily of protein-O-fucosyltransferases, α2-fucosyltransferases, and α6-fucosyltransferases: phylogeny and identification of conserved peptide motifs. Glycobiology, 14(1), 41-47. Retrieved from [Link]

• de Vries, T., et al. (2001). Fucosyltransferases: structure/function studies. Glycobiology, 11(10), 119R-128R. Retrieved from [Link]

• Schmieder, P., et al. (2016). Bacterial Glycosyltransferases: Challenges and Opportunities of a Highly Diverse Enzyme Class Toward Tailoring Natural Products. Frontiers in Microbiology, 7, 187. Retrieved from [Link]

• Paschinger, K., et al. (2004). Fucosyltransferase substrate specificity and the order of fucosylation in invertebrates. Glycobiology, 15(5), 459-470. Retrieved from [Link]

• Mollicone, R., et al. (1997). Molecular genetics of H, Se, Lewis and other fucosyltransferase genes. Transfusion Clinique et Biologique, 4(4), 237-244. Retrieved from [Link]

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• van der Vorm, S., et al. (2019). A metabolic inhibitor blocks cellular fucosylation and enables production of afucosylated antibodies. PNAS, 116(26), 12715-12720. Retrieved from [Link]

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• Tu, C., et al. (2024). Differential Acceptance Specificity of Human Fucosyltransferases toward GDP-azidofucose and GDP-alkynylfucose as Glycosylation Probes. bioRxiv. Retrieved from [Link]

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• Hartmann, S., et al. (2015). Applying Acylated Fucose Analogues to Metabolic Glycoengineering. Molecules, 20(12), 21430-21445. Retrieved from [Link]

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Comparative Guide to the Characterization of Fucosylated Proteins Synthesized via Metabolic Labeling with Tetraacetylated Fucose Analogs

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals.

Introduction: Unmasking the Fucoproteome

Fucosylation, the addition of a fucose sugar to glycan chains, is a critical post-translational modification that profoundly impacts protein structure and function.[1] This modification is pivotal in a multitude of biological processes, including cell-cell recognition, signaling, and immune responses.[1] Notably, aberrant fucosylation patterns are increasingly recognized as hallmarks of disease, particularly in cancer and inflammation, making the precise identification and quantification of fucosylated proteins essential for biomarker discovery and therapeutic development.[1][2][3]

Metabolic glycoengineering offers a powerful strategy to study fucosylation in a cellular context. By introducing a modified fucose analog into culture media, we can hijack the cell's natural biosynthetic pathways to tag glycoproteins with a chemical reporter. Tetraacetylated fucose (Ac4Fuc) analogs are particularly effective because the acetyl groups neutralize the sugar's polarity, allowing it to passively diffuse across the cell membrane.[4] Once inside the cell, esterases remove the acetyl groups, trapping the analog and directing it into the fucose salvage pathway for incorporation into newly synthesized glycoproteins.[4][5]

This guide provides an in-depth comparison of methodologies for the characterization of fucosylated proteins synthesized using a "clickable" tetraacetylated fucose analog, such as tetraacetylfucose alkyne. We will explore the causality behind experimental choices, compare this metabolic labeling approach with alternative methods like lectin affinity enrichment, and provide detailed protocols for robust and reproducible results.

The Core Principle: Metabolic Labeling and Bioorthogonal Detection

The primary strategy involves metabolically incorporating an alkyne-modified fucose analog into cellular glycoproteins. This is achieved by supplementing cell culture media with a tetraacetylated, alkyne-bearing fucose molecule (Ac4Fuc-Alkyne). The workflow, from cellular uptake to incorporation, is a multi-step enzymatic process.

Caption: Metabolic activation of tetraacetylated fucose-alkyne (Ac4Fuc-Alkyne).

Once the alkyne handle is incorporated, it serves as a bioorthogonal target. It can be covalently linked to a reporter molecule (e.g., biotin for enrichment or a fluorophore for detection) bearing a complementary azide group via a highly specific Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, commonly known as "click chemistry".[6][7][8] This technique's power lies in its specificity; the alkyne and azide groups are abiotic and react only with each other, leaving native biological molecules untouched.

Characterization Workflows: A Comparative Analysis

The ultimate goal is to identify which proteins have been fucosylated, and in many cases, to quantify changes in their fucosylation levels between different biological states. The two dominant strategies for enriching fucosylated proteins are bioorthogonal chemical enrichment (following metabolic labeling) and lectin affinity chromatography.

Caption: Comparative workflows for the enrichment of fucosylated proteins.

While both workflows culminate in mass spectrometry-based identification, their principles and the information they yield are fundamentally different. The choice between them is dictated by the specific biological question.

Comparison of Enrichment Strategies

Feature	Bioorthogonal Enrichment (via Fuc-TAc analog)	Lectin Affinity Chromatography
Principle	Covalent tagging of newly synthesized glycoproteins with a bioorthogonal handle, followed by chemical capture.[6][9]	Affinity capture of proteins with specific glycan structures using carbohydrate-binding proteins (lectins).[2][10]
Specificity	Highly specific for de novo synthesized proteins during the labeling period. The chemical reaction is bioorthogonal.	Specific to the glycan motif recognized by the lectin (e.g., core vs. outer-arm fucose). Can exhibit cross-reactivity.[2][11]
Cell Culture Req.	Requires live cells or organisms that can metabolically incorporate the fucose analog.[12]	Can be used on cell lysates, tissues, and biofluids like serum without prior labeling.[13][14]
Information Yield	Identifies proteins actively fucosylated within a specific timeframe. Ideal for pulse-chase and dynamic studies.[15]	Provides a snapshot of the total fucosylated protein population at the time of lysis.
Potential Biases	Incorporation efficiency can vary between cell types and specific glycoproteins.[5] Some fucosyltransferases may not efficiently use the analog.	Enrichment is biased towards the lectin's specific affinity. Highly abundant glycoproteins may dominate the results.[10]
Key Advantage	Temporal control and high chemical specificity. Allows for tracking dynamic changes in fucosylation.	Does not require metabolic labeling, making it applicable to a wider range of sample types, including clinical specimens.
Common Lectins	N/A	Lens culinaris (LCA) & Pisum sativum (PSA) for core fucose; Aleuria aurantia (AAL) for most fucose linkages.[2][10]

Advanced Characterization: Beyond Identification

Identifying a protein as fucosylated is often just the first step. A deeper understanding requires site-specific and quantitative information.

• Site-Specific Analysis: To pinpoint the exact location of fucosylation, the analysis must be performed at the peptide level. After enrichment, proteins are digested (typically with trypsin), and the resulting glycopeptides are analyzed by mass spectrometry. This "intact glycopeptide" analysis can reveal not only the specific asparagine residue (for N-glycans) that is modified but also provide structural information on the attached glycan.[2][10]

• Isomer-Specific Analysis: Fucose can be attached at different positions (e.g., core α1,6-fucose vs. outer-arm fucose). Specific enzymes can be used to distinguish these isomers. For example, Endoglycosidase F3 (Endo F3) preferentially cleaves core-fucosylated N-glycans, which can be used in combination with broader-specificity enzymes like PNGase F for comparative analysis.[3][16]

• Quantitative Analysis: To compare fucosylation levels across different conditions (e.g., healthy vs. diseased tissue), quantitative proteomic strategies are employed. This can involve label-free methods that compare the signal intensity of glycopeptides across runs or, more robustly, stable isotope labeling methods like TMT or iTRAQ, which allow for multiplexed comparison of several samples in a single MS run.[1][13]

Detailed Experimental Protocol: A Validated Workflow

This protocol outlines the metabolic labeling, enrichment, and preparation of fucosylated proteins for mass spectrometry-based identification.

Objective: To identify newly synthesized fucosylated proteins from cultured mammalian cells.

Materials:

• Tetraacetylfucose alkyne (Ac4Fuc-Alkyne)

• Cell culture medium (appropriate for your cell line)

• Lysis Buffer (e.g., RIPA buffer with protease inhibitors)

• Click-iT® Protein Reaction Buffer Kit (or individual components: CuSO4, reducing agent, azide-biotin)

• Streptavidin agarose resin

• Wash Buffers (e.g., PBS with varying concentrations of SDS)

• Elution Buffer (e.g., SDS-PAGE sample buffer with excess biotin)

• Trypsin (sequencing grade)

• Reagents for reduction (DTT) and alkylation (iodoacetamide)

Methodology:

• Metabolic Labeling: a. Culture cells to ~70-80% confluency. b. Prepare a stock solution of Ac4Fuc-Alkyne in DMSO. c. Add Ac4Fuc-Alkyne to the culture medium to a final concentration of 25-50 µM.[7] The optimal concentration and labeling time (24-72 hours) should be determined empirically for your specific cell line. d. Culture cells for the desired labeling period. Include a vehicle-only (DMSO) control culture.

• Cell Lysis and Protein Quantification: a. Harvest cells by scraping into ice-cold PBS. Pellet cells by centrifugation. b. Lyse the cell pellet in ice-cold Lysis Buffer. c. Clarify the lysate by centrifugation at ~14,000 x g for 15 minutes at 4°C. d. Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA).

• Click Chemistry Reaction: a. Aliquot an equal amount of total protein (e.g., 1 mg) from the labeled and control lysates. b. Following the manufacturer's protocol for click chemistry in lysates, add the azide-biotin probe, CuSO4, and a reducing agent.[8][17] c. Incubate the reaction for 1-2 hours at room temperature with gentle rotation.

• Enrichment of Fucosylated Proteins: a. Equilibrate streptavidin agarose resin with Lysis Buffer. b. Add the equilibrated resin to the post-click reaction lysate. c. Incubate for 1-2 hours at room temperature or overnight at 4°C with rotation to allow biotin-streptavidin binding. d. Pellet the resin by brief centrifugation and discard the supernatant. e. Perform a series of stringent washes to remove non-specifically bound proteins. This is a critical step for clean results. A typical wash series might be: i. Lysis Buffer ii. 1 M NaCl iii. PBS with 1% SDS iv. PBS

• On-Bead Digestion for Mass Spectrometry: a. Resuspend the washed beads in a digestion buffer (e.g., 50 mM ammonium bicarbonate). b. Reduce disulfide bonds by adding DTT and incubating at 56°C. c. Alkylate cysteine residues by adding iodoacetamide and incubating in the dark. d. Add sequencing-grade trypsin and incubate overnight at 37°C. e. Collect the supernatant containing the digested peptides. Perform an additional wash of the beads to recover any remaining peptides and combine the supernatants. f. Acidify the peptide solution with formic acid and desalt using a C18 StageTip or equivalent prior to LC-MS/MS analysis.

This self-validating system relies on the comparison to the no-sugar or vehicle-only control. Proteins identified in the labeled sample but absent or significantly lower in the control are considered high-confidence candidates for newly fucosylated proteins.

Conclusion

The characterization of proteins synthesized using tetraacetylated fucose analogs represents a powerful and precise approach to investigating the dynamic fucoproteome. This metabolic labeling strategy, coupled with bioorthogonal click chemistry, provides temporal resolution and chemical specificity that is unmatched by traditional methods like lectin affinity chromatography. While lectin-based approaches remain invaluable, particularly for clinical samples, the chemical reporter strategy enables researchers to ask more nuanced questions about the timing and regulation of protein fucosylation. By combining these enrichment techniques with advanced mass spectrometry, we can move beyond simple identification to achieve site-specific, isomer-specific, and quantitative characterization of one of the most important modifications in glycobiology.

References

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• Hsiao, C.-J., et al. (2017). Site-Specific Fucosylation Analysis Identifying Glycoproteins Associated with Aggressive Prostate Cancer Cell Lines Using Tandem Affinity Enrichments of Intact Glycopeptides Followed by Mass Spectrometry. Analytical Chemistry. [Link][2][10]

• Powers, T.W., et al. (2022). New Enzymatic Approach to Distinguish Fucosylation Isomers of N‑Linked Glycans in Tissues Using MALDI Imaging Mass Spectrometry. Journal of the American Society for Mass Spectrometry. [Link][3][16]

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A Senior Application Scientist's Guide to Fucosylation: A Head-to-Head Comparison of Chemical vs. Enzymatic Methods

For researchers and drug development professionals, the precise modification of glycoproteins is not merely an academic exercise; it is a critical step in unlocking therapeutic potential. Fucosylation, the attachment of a fucose sugar to a glycan, stands out as a particularly impactful post-translational modification. It is deeply involved in fundamental biological processes such as cell adhesion, signaling, and immune responses.[1][2] In the realm of biotherapeutics, particularly for monoclonal antibodies (mAbs), the presence or absence of core fucose on Fc N-glycans dramatically modulates antibody-dependent cell-mediated cytotoxicity (ADCC), a key mechanism for killing cancer cells.[3][4][5][6][7] Consequently, the ability to control fucosylation is paramount.

This guide provides an in-depth, head-to-head comparison of the two principal strategies for achieving fucosylation: direct chemical synthesis and enzymatic catalysis. We will explore the underlying principles, practical workflows, and inherent trade-offs of each approach, culminating in a discussion of the powerful chemoenzymatic methods that bridge the two disciplines.

The Enzymatic Approach: Precision Forged by Nature

Enzymatic fucosylation leverages nature's own catalysts, fucosyltransferases (FUTs), to achieve unparalleled precision. These enzymes transfer L-fucose from a high-energy sugar donor, typically guanosine diphosphate-L-fucose (GDP-fucose), to a specific acceptor glycan on a protein or lipid.[1] The reaction is characterized by exceptional regio- and stereoselectivity, ensuring the formation of a specific glycosidic linkage at the correct position.[8][9]

Core Principle: The high specificity of FUTs arises from their precisely shaped active sites, which recognize both the GDP-fucose donor and the specific glycan acceptor structure. This lock-and-key mechanism eliminates the need for cumbersome protection/deprotection steps that are the hallmark of chemical synthesis.[2]

Advantages:

• Exceptional Specificity: Enzymes form the correct anomeric linkage (α-linkage for fucose) at a specific hydroxyl group on the acceptor glycan, avoiding isomeric byproducts.[8][9]

• Mild Reaction Conditions: Reactions are performed in aqueous buffers at or near physiological pH and temperature, preserving the delicate three-dimensional structure and function of the target protein.[10]

• Orthogonality: The high specificity of enzymes allows them to modify a single target site on a complex glycoprotein without affecting other functional groups.

Limitations:

• Substrate & Enzyme Cost: The high cost and limited stability of both the fucosyltransferase enzymes and the GDP-fucose donor can be prohibitive for large-scale synthesis.[9][11]

• Narrow Substrate Scope: A given FUT typically has a strict requirement for its acceptor glycan, limiting its utility for creating diverse or non-natural structures.[12]

• Process Optimization: Enzyme activity can be sensitive to buffer conditions, and achieving high-yield, large-scale production requires significant process development.

Experimental Workflow: Enzymatic Fucosylation

The following diagram illustrates a typical workflow for enzymatic fucosylation of a glycoprotein.

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Determining the Anomeric Configuration of Glycosides Formed from L-Fucose Tetraacetate: A Comprehensive Guide

Fucosylation plays a critical role in the synthesis of biologically active oligosaccharides, glycomimetics, and targeted therapeutics[1]. L-Fucose, a 6-deoxy-L-galactose derivative, is uniquely positioned in glycobiology due to its involvement in cell adhesion, signaling, and immune responses via receptors like DC-SIGN[1].

For synthetic glycoscientists, determining and controlling the anomeric configuration ( α vs. β ) of synthesized fucosides is a persistent challenge. This guide provides an objective comparison of 1,2,3,4-tetra-O-acetyl-L-fucopyranose against alternative glycosyl donors, explains the mechanistic causality behind stereoselective fucosylation, and establishes a self-validating NMR methodology for unambiguous anomeric assignment[2].

The Structural Dynamics of L-Fucose

To accurately determine anomeric configuration, one must first understand the ground-state conformation of the sugar. Unlike most D-sugars that adopt a 4C1​ chair, L-fucose predominantly exists in the 1C4​ chair conformation [3].

In this 1C4​ conformation:

• α -L-Fucopyranosides (1,2-cis): The anomeric substituent (C1-OR) is in an axial position, while the C1 proton (H1) is equatorial [4]. Because the C2 substituent (e.g., an acetate or hydroxyl group) is equatorial, the α -linkage constitutes a 1,2-cis relationship[5].

• β -L-Fucopyranosides (1,2-trans): The anomeric substituent (C1-OR) is equatorial , and the C1 proton (H1) is axial [4]. This creates a 1,2-trans relationship with the equatorial C2 substituent.

Comparative Analysis: Fucosyl Donors and Stereocontrol

When synthesizing fucosides, the choice of glycosyl donor dictates both the reaction efficiency and the resulting stereochemistry. 1,2,3,4-Tetra-O-acetyl-L-fucopyranose is a highly stable, acetate-protected donor. How does it compare to modern alternatives like trichloroacetimidates or thioglycosides?

Table 1: Objective Comparison of L-Fucosyl Donors

Donor Type	Reactivity	Stability	Stereoselectivity Profile	Byproduct Profile
Tetra-O-acetyl-L-fucopyranose	Low to Moderate	High (Shelf-stable)	Highly dependent on acceptor nucleophilicity. Can yield pure α -anomers with weak nucleophiles[1].	Clean; unreacted donor is easily recovered.
Fucosyl Trichloroacetimidate	Very High	Low (Moisture sensitive)	Generally favors β -anomers via NGP, but often yields α/β mixtures[1].	Prone to rapid hydrolysis; difficult purification[1].
Thiofucosides	Moderate	High	Requires specialized promoters (NIS/TfOH); variable based on protecting groups.	Generation of toxic/malodorous sulfur byproducts.

The Causality of Stereoselectivity: NGP vs. The Anomeric Effect

The use of tetra-O-acetyl-L-fucopyranose presents a fascinating mechanistic divergence based on the nucleophilicity of the acceptor[6].

Upon Lewis acid activation (e.g., BF3​⋅OEt2​ ), the donor forms an oxocarbenium ion. The equatorial C2-acetate can participate via Neighboring Group Participation (NGP) to form a bicyclic acyloxonium ion, which shields the β -face.

• With Strong Nucleophiles (Aliphatic Alcohols): The reaction is under kinetic control. The nucleophile rapidly attacks the acyloxonium intermediate via an SN​2 -like trajectory, yielding the 1,2-trans β -L-fucoside [6].

• With Weak Nucleophiles (Phenols): The reaction shifts to thermodynamic control. Poor nucleophiles fail to trap the acyloxonium ion efficiently. Instead, they attack the equilibrating oxocarbenium ion from the axial trajectory, driven by the stabilizing Anomeric Effect , yielding exclusive 1,2-cis α -L-fucosides [1].

Caption: Reaction pathways of tetra-O-acetyl-L-fucopyranose highlighting kinetic vs. thermodynamic control.

Analytical Determination via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for assigning the anomeric configuration of synthesized fucosides[2]. The assignment relies heavily on the Karplus equation , which correlates the 3JH1,H2​ coupling constant with the dihedral angle between the C1 and C2 protons[3].

Because L-fucose is in a 1C4​ chair with an axial C2-H:

• α -Anomer: The C1-H is equatorial. The equatorial-axial relationship between H1 and H2 creates a dihedral angle of ~60°, resulting in a small coupling constant ( J1,2​≈3.0−4.0 Hz) [3].

• β -Anomer: The C1-H is axial. The axial-axial relationship creates a dihedral angle of ~180°, resulting in a large coupling constant ( J1,2​≈7.5−8.5 Hz) [3].

Table 2: Quantitative NMR Parameters for L-Fucosides

NMR Parameter	α -L-Fucopyranoside (1,2-cis)	β -L-Fucopyranoside (1,2-trans)
C1-H Orientation	Equatorial	Axial
1H NMR Anomeric Shift ( δH​ )	~4.8 – 5.5 ppm (Downfield)[2]	~4.3 – 4.8 ppm (Upfield)[2]
13C NMR Anomeric Shift ( δC​ )	~93 – 98 ppm (Upfield)[3]	~97 – 104 ppm (Downfield)[3]
J1,2​ Coupling Constant	~3.0 – 4.0 Hz [3]	~7.5 – 8.5 Hz [3]

Note: Chemical shifts can vary based on the aglycone and protecting groups, making the J1,2​ coupling constant the most reliable diagnostic metric.

Experimental Protocols & Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following protocols utilize built-in validation steps.

Protocol A: Stereoselective α -Fucosylation using Weak Nucleophiles

Objective: Synthesize aryl α -L-fucosides avoiding trichloroacetimidate hydrolysis issues.

• Preparation: In a flame-dried flask under argon, dissolve 1,2,3,4-tetra-O-acetyl-L-fucopyranose (1.0 eq) and the acceptor phenol (1.2 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M[1].

• Activation: Cool the solution to 0 °C. Dropwise, add Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ , 1.5 eq).

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Causality: The low reactivity of the acetate donor requires extended reaction times, but this allows thermodynamic equilibration to the α -anomer.

• Quenching & Extraction: Quench with saturated aqueous NaHCO3​ . Extract with DCM, wash with brine, dry over Na2​SO4​ , and concentrate.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc).

Protocol B: Self-Validating NMR Acquisition

Objective: Unambiguously assign the anomeric configuration of the purified fucoside.

• Sample Prep: Dissolve 5–10 mg of the purified fucoside in 0.5 mL of CDCl3​ (or D2​O if deprotected)[2].

• 1D 1H Acquisition: Acquire a standard 1D 1H NMR spectrum (minimum 400 MHz).

• Validation Step 1 (Integration): Locate the anomeric proton signal between 4.5–5.5 ppm. Integrate this peak and set it to 1.00. Verify that the acetate methyl peaks (~2.0-2.2 ppm) integrate to exactly 9.00 (representing three remaining acetate groups). This validates sample purity.

• Validation Step 2 (Coupling Extraction): Expand the anomeric peak. Measure the peak-to-peak distance in Hz to determine the J1,2​ coupling constant.

• 2D Confirmation: If the J1,2​ is ambiguous due to peak broadening, acquire a 2D 1H−13C HSQC spectrum to correlate the anomeric proton to its respective carbon, confirming the upfield/downfield relationship outlined in Table 2[1].

Caption: Self-validating NMR workflow for the unambiguous assignment of fucoside anomeric configuration.

References

• 2 2.1 3.3 4.6 5.4 6.5

Sources

• 1. Aryl fucosides: synthesis and evaluation of their binding affinity towards the DC-SIGN receptor - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00472A [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Conformational properties of l-fucose and the tetrasaccharide building block of the sulfated l-fucan from Lytechinus variegatus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. marioschubert.ch [marioschubert.ch]
• 5. Understanding the substrate recognition and catalytic mechanism of 2-O-methyl fucosidases from glycoside hydrolase family 139 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Fucose, tetraacetate proper disposal procedures

Fucose Tetraacetate: Comprehensive Operational, Reaction, and Disposal Guide

Fucose tetraacetate (1,2,3,4-Tetra-O-acetyl-L-fucopyranose) is a highly versatile, peracetylated carbohydrate intermediate utilized extensively in the synthesis of complex glycoconjugates, fucosylated glycopeptides, and fucose analogs[1][2]. Because the acetylation of the hydroxyl groups significantly increases the molecule's lipophilicity[1], it can readily cross biological membranes, amplifying the risks associated with its inherent toxicity.

As a Senior Application Scientist, I have designed this guide to provide drug development professionals and researchers with a self-validating, causally driven framework for handling, reacting, and disposing of fucose tetraacetate safely.

Physicochemical Properties & Hazard Profile

Before initiating any workflow, personnel must understand the physical constraints and hazard classifications of the material. Fucose tetraacetate is a solid compound that requires cold storage to prevent degradation[3].

Property / Hazard	Specification / Classification	Causality / Operational Impact
CAS Number	24332-95-4[3]	Unique identifier for SDS retrieval and waste tracking.
Molecular Weight	332.30 g/mol [4]	Required for precise stoichiometric calculations in glycosylation.
Storage Temperature	2–8 °C[3]	Prevents spontaneous deacetylation and maintains anomeric purity.
Melting Point	119.5 °C[4]	Solid at room temperature; poses aerosolized inhalation risks if milled.
H301	Toxic if swallowed[5]	Mandates strict prohibition of mouth pipetting and requires dedicated PPE.
H315 / H319	Skin/Eye irritation[5]	Demands the use of chemical-resistant nitrile gloves and splash goggles.
H331 / H335	Toxic inhaled / Respiratory irritant[5]	All weighing and handling must occur within a certified fume hood.

Operational Safety & Handling Protocol

The lipophilic nature of fucose tetraacetate means that if it is dissolved in permeating solvents (like DMSO or Dichloromethane), dermal absorption of the toxic core is highly accelerated[1][6].

• Step 1: PPE Verification: Don double nitrile gloves, a fully buttoned lab coat, and safety goggles. Logic: Double gloving ensures that if the outer glove is compromised by a solvent carrying the compound, the inner glove provides a secondary barrier.

• Step 2: Environmental Control: Transfer the sealed vial from 2–8 °C storage to a Class II chemical fume hood. Allow the vial to equilibrate to room temperature before opening. Logic: Opening a cold vial introduces atmospheric condensation, which can hydrolyze the moisture-sensitive acetyl groups.

• Step 3: Static Mitigation: Weigh the solid using an anti-static weigh boat and a static eliminator (ionizer). Logic: Fucose tetraacetate powder can carry a static charge; static repulsion can aerosolize the toxic powder (H331, H335), leading to inhalation exposure and contamination of the balance[5].

Experimental Workflow: Lewis Acid-Catalyzed Glycosylation

Fucose tetraacetate is most commonly used as a glycosyl donor. The following protocol details a standard stereoselective fucosylation using Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ )[2].

• Step 1: Activation: In a flame-dried flask under an Argon atmosphere, dissolve fucose tetraacetate (1.0 eq) and the acceptor alcohol (1.2 eq) in anhydrous dichloromethane ( CH2​Cl2​ ). Logic: Argon prevents moisture from quenching the highly reactive BF3​⋅OEt2​ catalyst[2].

• Step 2: Catalysis: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add BF3​⋅OEt2​ (1.2 eq)[2]. Logic: The reaction is exothermic. Cooling to 0 °C controls the reaction rate, prevents the degradation of the oxocarbenium ion intermediate, and maximizes the stereoselectivity of the resulting fucoside[2].

• Step 3: Reaction Monitoring: Stir for 3 hours at 0 °C[2]. Monitor via Thin Layer Chromatography (TLC).

• Step 4: Quenching (Self-Validating Step): Once complete, dilute the mixture with additional CH2​Cl2​ and quench by adding saturated aqueous NaHCO3​ [2]. Logic: The base neutralizes the Lewis acid. Validation: Verify that the aqueous layer has reached a pH of ~7.5-8.0 using pH paper. If it remains acidic, the newly formed glycosidic bond may undergo premature cleavage.

• Step 5: Extraction: Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure[2].

Proper Disposal Procedures

Because fucose tetraacetate is classified as toxic (H301, H331)[5], all waste generated during its handling and reaction must be segregated and destroyed via high-temperature EHS incineration. Never pour fucose tetraacetate solutions down the drain.

• Step 1: Halogenated Liquid Waste: All CH2​Cl2​ solvent waste containing unreacted fucose tetraacetate or its byproducts must be collected in a dedicated, chemically compatible carboy labeled "Halogenated Organic Waste." Logic: Mixing halogenated solvents with non-halogenated waste creates explosive hazards and significantly increases disposal costs.

• Step 2: Aqueous Waste Segregation: The NaHCO3​ and brine washes from the reaction quench will contain trace amounts of the toxic organic compound. Collect this in a separate carboy labeled "Toxic Aqueous Waste." Do not mix with general aqueous waste.

• Step 3: Solid Contaminants: Place all contaminated weigh boats, pipette tips, empty fucose tetraacetate vials, and the outer layer of nitrile gloves into a puncture-resistant, sealable bag or bin labeled "Toxic Organic Solid Waste."

• Step 4: Institutional Transfer: Affix GHS-compliant hazardous waste labels to all containers, explicitly listing "1,2,3,4-Tetra-O-acetyl-L-fucopyranose (CAS 24332-95-4)" and its estimated concentration. Transfer the containers to your institution's Environmental Health and Safety (EHS) department for final incineration.

Workflow Visualization

Fucose tetraacetate operational lifecycle: from cold storage through reaction and waste segregation.

References

• PDF SDS - Download & Subscribe for Updates - SDS Manager SDS Manager (Toronto Research Chemicals) URL: [Link]

• 1,2,3,4-Tetra-O-acetyl-α-L-fucopyranose | CAS 64913-16-2 Chemdor Chemicals URL: [Link]

• L-Galactopyranose,6-deoxy-, 1,2,3,4-tetraacetate Chemsrc URL: [Link]

Sources

• 1. chemdor.com [chemdor.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. 1,2,3,4-Tetra-O-acetyl-L-fucopyranose, 90% | 24332-95-4 [sigmaaldrich.com]
• 4. CAS#:24332-95-4 | L-Galactopyranose,6-deoxy-, 1,2,3,4-tetraacetate | Chemsrc [chemsrc.com]
• 5. PDF SDS - Download & Subscribe for Updates [sdsmanager.com]
• 6. 4-Azido-n-ethyl-1,8-naphthalimide | 912921-27-8 | Benchchem [benchchem.com]